Aluminum tert-butoxide

• CAS: 556-91-2

Core Science & Biosynthesis

A Comprehensive Technical Guide to the Synthesis of Aluminum Tert-Butoxide from Tert-Butanol

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the synthesis of aluminum tert-butoxide from tert-butanol (B103910). The document details the underlying reaction mechanism, offers a comparative analysis of catalytic systems, and presents detailed experimental protocols. All quantitative data is summarized for ease of comparison, and key processes are visualized to enhance understanding.

Introduction

Aluminum tert-butoxide is a bulky, non-nucleophilic base and a versatile reagent in organic synthesis. It is notably employed in Oppenauer oxidations and Meerwein-Ponndorf-Verley reductions. Its utility in various chemical transformations makes a thorough understanding of its synthesis crucial for researchers and professionals in organic chemistry and drug development. The primary route to aluminum tert-butoxide involves the direct reaction of aluminum metal with tert-butanol. This guide will explore the nuances of this synthesis in detail.

Reaction Mechanism and Stoichiometry

The synthesis of aluminum tert-butoxide proceeds through the reaction of aluminum metal with tert-butanol. The overall balanced chemical equation is:

2 Al(s) + 6 (CH₃)₃COH(l) → 2 Al((CH₃)₃CO)₃(s) + 3 H₂(g)

The reaction mechanism involves the following key steps:

• Activation of Aluminum: A crucial initial step is the disruption of the passivating aluminum oxide (Al₂O₃) layer that naturally forms on the surface of the aluminum metal. This is typically achieved through the use of a catalyst or activator.

• Nucleophilic Attack: The oxygen atom of the hydroxyl group in tert-butanol acts as a nucleophile, attacking the activated aluminum surface.

• Oxidation of Aluminum: Aluminum is oxidized from its elemental state (Al⁰) to the +3 oxidation state (Al³⁺).

• Formation of Alkoxide and Hydrogen Gas: The proton from the hydroxyl group is released and combines with another hydrogen atom to form hydrogen gas (H₂), which evolves from the reaction mixture. The resulting tert-butoxide anion ((CH₃)₃CO⁻) coordinates with the aluminum cation to form aluminum tert-butoxide.[1]

Due to the trivalent nature of aluminum, three equivalents of tert-butoxide are required to form the final product.

Signaling Pathway Diagram

Caption: Reaction mechanism for the synthesis of aluminum tert-butoxide.

Catalyst Systems for Synthesis

The activation of the aluminum surface is critical for the reaction to proceed at a reasonable rate. Several catalysts and activators have been employed for this purpose. The choice of catalyst can influence the reaction rate, yield, and purity of the final product.

Catalyst/Activator	Typical Conditions	Reported Yield	Purity	Notes
Mercuric Chloride (HgCl₂) / Amalgamated Aluminum	Refluxing dry tert-butanol with aluminum shavings and a small amount of HgCl₂.[2][3]	80-85%[2]	High, though removal of mercury is a concern.	Highly effective but toxic. Requires careful handling and disposal.[2]
Iodine (I₂)	Can be used to activate the aluminum surface.[4]	Variable	Good	Less toxic than mercury compounds. May require heating to initiate the reaction.
Pre-formed Aluminum Alkoxide	A small amount of aluminum tert-butoxide or another aluminum alkoxide (e.g., isopropoxide) is added to the initial reaction mixture.[2][4]	Can improve initiation	High	Acts as a starter to remove trace amounts of water and initiate the reaction.[2]

Experimental Protocols

Below are detailed experimental protocols for the synthesis of aluminum tert-butoxide.

Protocol 1: Synthesis using Mercuric Chloride Catalyst

This protocol is adapted from Organic Syntheses.[2]

Materials:

• Aluminum shavings: 64 g (2.37 gram atoms)

• Dry tert-butyl alcohol: 444 g (563 ml, 6 moles total)

• Mercuric chloride: ~0.4 g

• Dry benzene (B151609): 200 ml

• Aluminum tert-butoxide (for initiation): 5-10 g (optional)

• Dry ether: 1 liter

• Undried ether: 35 ml

Procedure:

• Initial Setup: In a 2-liter round-bottomed flask equipped with a reflux condenser protected by a calcium chloride tube, place 64 g of aluminum shavings, 200 g (254 ml) of dry tert-butyl alcohol, and optionally 5-10 g of aluminum tert-butoxide as an initiator.[2]

• Initiation: Heat the mixture to boiling on a steam bath. Add approximately 0.4 g of mercuric chloride and shake the flask vigorously. The reaction mixture will gradually turn from clear to milky and then to black, with the evolution of hydrogen gas.[2]

• Main Reaction: Once the mixture turns black, interrupt the heating. After the reaction has proceeded for about an hour without external heating, add the remaining 244 g (309 ml) of dry tert-butyl alcohol and 200 ml of dry benzene. Gentle heating may be required to restart the reaction, which will then continue vigorously.[2]

• Reflux: After the vigorous reaction subsides (approximately 2 hours), reflux the mixture for about 10 hours.[2]

• Solvent Removal: Remove the benzene and any unreacted tert-butyl alcohol by distillation, initially at atmospheric pressure and then under reduced pressure (10-30 mm).[2]

• Purification:

  • Add 1 liter of dry ether to the solid residue and reflux briefly to dissolve the aluminum tert-butoxide.[2]

  • Cool the solution and add 35 ml of undried ether, followed by immediate and vigorous shaking. This step helps to precipitate residual aluminum and aluminum hydroxide.[2]

  • Allow the mixture to stand for 2 hours, then centrifuge for 30 minutes to remove solid impurities. The supernatant should be colorless or light tan.[2]

• Final Product Isolation: Distill the ether from the supernatant, with the final traces removed under reduced pressure. The resulting solid aluminum tert-butoxide should be crushed in a moisture-free environment and stored in a sealed container. The expected yield is 394–418 g (80–85%).[2]

Experimental Workflow Diagram

Caption: General experimental workflow for the synthesis of aluminum tert-butoxide.

Data Summary

The following table summarizes the quantitative data associated with the synthesis of aluminum tert-butoxide as described in the provided protocols.

Parameter	Value	Reference
Reactants
Aluminum	64 g (2.37 gram atoms)	[2]
tert-Butanol	444 g (6 moles)	[2]
Catalyst
Mercuric Chloride	~0.4 g	[2]
Reaction Conditions
Reflux Time	~10 hours	[2]
Product
Aluminum tert-butoxide (Yield)	394–418 g (80–85%)	[2]
Purity	Not explicitly quantified in the primary protocol, but other sources suggest purities of 97% or higher can be achieved.

Safety Considerations

• Hydrogen Gas Evolution: The reaction produces flammable hydrogen gas. It is essential to perform the synthesis in a well-ventilated fume hood and away from ignition sources.

• Mercuric Chloride Toxicity: Mercuric chloride is highly toxic. Appropriate personal protective equipment (gloves, goggles, lab coat) should be worn, and it must be handled with extreme care. All mercury-containing waste must be disposed of according to institutional and environmental regulations.

• Moisture Sensitivity: Aluminum tert-butoxide is sensitive to moisture and will readily hydrolyze. All glassware should be thoroughly dried, and the reaction should be protected from atmospheric moisture using drying tubes. The final product should be stored in a tightly sealed container.[5]

Conclusion

The synthesis of aluminum tert-butoxide from tert-butanol and aluminum is a well-established and reliable procedure. The use of a mercuric chloride catalyst provides high yields, though its toxicity necessitates careful handling and consideration of alternative, less hazardous activators such as iodine. By following the detailed protocols and safety precautions outlined in this guide, researchers can successfully and safely prepare this valuable reagent for its numerous applications in organic synthesis.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. digscholarship.unco.edu [digscholarship.unco.edu]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. US3446828A - Process for making aluminum alkoxides and separation of impurities therefrom - Google Patents [patents.google.com]
• 5. prepchem.com [prepchem.com]

Aluminum Tert-Butoxide: A Comprehensive Technical Guide for Researchers

Prepared for: Researchers, scientists, and drug development professionals.

This document provides an in-depth overview of the chemical properties, structure, synthesis, and key applications of aluminum tert-butoxide (Al(OtBu)3). The information is compiled to serve as a technical resource, with a focus on quantitative data, detailed experimental protocols, and structural elucidation.

Executive Summary

Aluminum tert-butoxide is a bulky, solid alkoxide widely utilized in organic synthesis as a selective base and Lewis acid catalyst. Its primary applications include the Oppenauer oxidation of secondary alcohols to ketones and the Meerwein-Ponndorf-Verley (MPV) reduction of ketones and aldehydes. Its utility stems from its moderate reactivity, high selectivity, and solubility in common organic solvents. Structurally, it exists predominantly as a dimer, featuring both terminal and bridging tert-butoxy (B1229062) groups, which dictates its chemical behavior. This guide details its physical and spectroscopic properties, provides protocols for its synthesis and a key catalytic application, and illustrates its structure and reaction mechanisms.

Chemical and Physical Properties

Aluminum tert-butoxide is a white to off-white crystalline powder that is highly sensitive to moisture and air.[1][2] It is soluble in many organic solvents such as benzene (B151609), toluene, and ethers.[2][3] Due to its hygroscopic nature, it must be handled under inert atmosphere conditions to prevent hydrolysis.[1]

Table 2.1: Physical and Chemical Properties of Aluminum Tert-Butoxide

Property	Value	Citations
Chemical Formula	C₁₂H₂₇AlO₃	[3][4]
Molecular Weight	246.32 g/mol	[2][3][4]
CAS Number	556-91-2	[3][4]
Appearance	White to gray powder or crystal
Melting Point	~241 °C	[3]
Boiling Point	156 °C at 2 mmHg	[3]
Density	1.025 g/cm³	[3]
Solubility	Very soluble in benzene, toluene, xylene, and alcohols. Insoluble in water.	[1][2][3]
Sensitivity	Air and moisture sensitive.	[1][2]
Primary Hazards	Flammable solid, Corrosive (causes severe skin burns and eye damage).	[4]

Spectroscopic Data

Spectroscopic analysis is crucial for the characterization of aluminum tert-butoxide, confirming its structure and purity.

Table 3.1: Spectroscopic Data for Aluminum Tert-Butoxide

Technique	Data	Citations
¹H NMR	Due to the dimeric structure in solution, two distinct signals for the tert-butoxy protons (bridging and terminal) are expected.	[5]
¹³C NMR	Signals corresponding to the quaternary and methyl carbons of the tert-butoxy groups are observed. A spectrum recorded in DMSO-d6 is available.	[6]
IR	Key absorption bands include C-H stretching and bending modes of the methyl groups, C-O stretching, and Al-O stretching frequencies. The Al-O-Al linkage in related alkoxides shows absorption near 990 cm⁻¹.	[7]
²⁷Al NMR	Studies on related aluminum alkoxides show that the coordination environment of the aluminum atom can be investigated, with different chemical shifts corresponding to tetrahedral and higher coordination states.	[1]

Structure and Reactivity

In non-coordinating solvents, aluminum tert-butoxide exists as a dimer, [Al(OtBu)3]₂.[5] This structure features two aluminum atoms bridged by two tert-butoxy groups, with each aluminum atom also bonded to two terminal tert-butoxy groups. This arrangement results in one four-coordinate and one six-coordinate aluminum center, or more commonly, two five-coordinate aluminum centers in a distorted trigonal bipyramidal geometry. The bulky tert-butyl groups play a significant role in determining the degree of polymerization; less sterically hindered alkoxides like aluminum isopropoxide exist as tetramers.

The Lewis acidic nature of the aluminum center is central to its reactivity. It coordinates to carbonyl oxygen atoms, activating them towards nucleophilic attack or, in the case of the Oppenauer oxidation, hydride transfer.

Caption: Dimeric structure of aluminum tert-butoxide.

Experimental Protocols

Synthesis of Aluminum Tert-Butoxide

This protocol is adapted from Organic Syntheses, a reliable source for preparative organic chemistry methods.

Reaction: 2 Al + 6 tBuOH ⟶ 2 Al(OtBu)₃ + 3 H₂

Materials:

• Aluminum shavings (64 g, 2.37 gram atoms)

• Dry tert-butyl alcohol (444 g, 563 mL, 6.0 moles)

• Mercuric chloride (approx. 0.4 g)

• Dry benzene (200 mL)

• Dry ether (1 L)

• Undried ether (35 mL)

• Aluminum tert-butoxide (5-10 g for initiation)

Procedure:

• A 2-L round-bottomed flask is fitted with a reflux condenser protected by a calcium chloride tube.

• The flask is charged with 64 g of aluminum shavings, 200 g (254 mL, 2.7 moles) of dry tert-butyl alcohol, and 5–10 g of aluminum tert-butoxide to initiate the reaction.

• The mixture is heated to boiling on a steam bath. Approximately 0.4 g of mercuric chloride is added, and the flask is shaken vigorously.

• Heating is continued. The reaction mixture will turn from clear to milky and then to black, with the evolution of hydrogen.

• Once the mixture is black, heating is stopped. The reaction is allowed to proceed for one hour without external heating.

• An additional 244 g (309 mL, 3.3 moles) of dry tert-butyl alcohol and 200 mL of dry benzene are added.

• The reaction will commence again with gentle heating and continue vigorously. After about 2 hours, the reaction subsides, and the mixture is refluxed for 10 hours.

• Benzene and unreacted tert-butyl alcohol are removed by distillation, with the final traces removed under reduced pressure (10–30 mm).

• One liter of dry ether is added, and the solid aluminum tert-butoxide is dissolved by refluxing.

• After cooling, 35 mL of undried ether is added, followed by vigorous shaking. This step precipitates residual aluminum and aluminum hydroxide.

• The solution is allowed to stand for 2 hours and then centrifuged for 30 minutes to remove solids.

• The solvent is removed from the clear supernatant by distillation, with the final traces removed under reduced pressure.

• The product is crushed with a spatula in the flask after cooling under a calcium chloride tube and transferred to a moisture-sealed bottle.

Yield: 394–418 g.

Caption: Workflow for the synthesis of aluminum tert-butoxide.

Oppenauer Oxidation of Cholesterol

This protocol, adapted from Organic Syntheses, demonstrates a key application of aluminum tert-butoxide in the oxidation of a secondary alcohol to a ketone.[8]

Reaction: Cholesterol + Acetone --(Al(OtBu)₃, Benzene)--> Cholestenone + Isopropanol

Materials:

• Cholesterol (100 g)

• Acetone (750 mL)

• Benzene (1 L)

• Aluminum tert-butoxide (80 g) in 500 mL of dry benzene

Procedure:

• A 5-L round-bottomed flask is equipped with a reflux condenser and a calcium chloride tube.

• The flask is charged with 100 g of cholesterol, 750 mL of acetone, and 1 L of benzene.

• The mixture is heated to boiling in an oil bath maintained at 75–85 °C.

• A solution of 80 g of aluminum tert-butoxide in 500 mL of dry benzene is added in one portion to the boiling solution.[8]

• The mixture turns cloudy and then develops a yellow color within 10–15 minutes.

• Gentle boiling is continued for 8 hours.

• The mixture is cooled and treated with 200 mL of water.

• The mixture is steam-distilled to remove acetone, benzene, and the resulting tert-butanol (B103910) and isopropanol.

• The residual oil is dried under reduced pressure on a steam bath.

• The crude product is crystallized from an acetone-methanol mixture.

• The mixture is allowed to stand at 0 °C for one day.

• The product is collected by filtration, washed with ice-cold methanol, and dried under vacuum.

Yield: 70–81 g of cholestenone.[8]

Caption: Mechanism of the Oppenauer Oxidation.

Applications in Drug Development and Organic Synthesis

Aluminum tert-butoxide is a valuable reagent in the synthesis of complex molecules, including natural products and active pharmaceutical ingredients.

• Oppenauer Oxidation: This is a mild and selective method for oxidizing secondary alcohols to ketones.[9] It is particularly useful for substrates that are sensitive to acid or other harsh oxidizing agents, such as those containing double bonds, amines, or sulfides.[10] Its application in steroid synthesis is a classic example.[9]

• Meerwein-Ponndorf-Verley (MPV) Reduction: The reverse of the Oppenauer oxidation, the MPV reduction, selectively reduces aldehydes and ketones to the corresponding alcohols using a sacrificial alcohol (like isopropanol) and an aluminum alkoxide catalyst.[11] It is highly chemoselective, leaving other reducible functional groups like esters, nitro groups, and alkenes intact.

• Catalysis: As a strong Lewis acid, it can catalyze various other reactions, including aldol (B89426) condensations and rearrangements.[1]

• Precursor for Materials: It serves as a precursor for the synthesis of aluminum oxide (Al₂O₃) films and coatings via sol-gel or chemical vapor deposition processes.

Safety and Handling

Aluminum tert-butoxide is a hazardous chemical that requires careful handling.

• Flammability: It is a flammable solid. Keep away from heat, sparks, and open flames.[4]

• Corrosivity: It causes severe skin burns and eye damage.[4]

• Reactivity: It reacts violently with water, releasing flammable gases. It is incompatible with strong acids and oxidizing agents.[1]

• Handling: Always handle in a chemical fume hood using appropriate personal protective equipment (PPE), including chemical safety goggles, gloves, and protective clothing. It should be stored in a dry, cool, and well-ventilated place in a tightly sealed container, preferably under an inert atmosphere.[1]

By understanding the properties, structure, and reactivity outlined in this guide, researchers can effectively and safely utilize aluminum tert-butoxide in their synthetic endeavors.

References

• 1. researchgate.net [researchgate.net]
• 2. merckindex.rsc.org [merckindex.rsc.org]
• 3. alfa-chemistry.com [alfa-chemistry.com]
• 4. Aluminum tert-butoxide | C12H27AlO3 | CID 68399 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. ALUMINUM TERT-BUTOXIDE(556-91-2) 13C NMR spectrum [chemicalbook.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Organic Syntheses Procedure [orgsyn.org]
• 9. Oppenauer Oxidation | Thermo Fisher Scientific - SG [thermofisher.com]
• 10. OPPENAUER OXIDATION: A GENTLE METHOD FOR OXIDIZING SECONDARY ALCOHOLS – My chemistry blog [mychemblog.com]
• 11. Oppenauer oxidation - Wikipedia [en.wikipedia.org]

Solubility of Aluminum Tert-Butoxide in Organic Solvents: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the solubility characteristics of aluminum tert-butoxide in various organic solvents. Due to its utility as a non-nucleophilic base and catalyst in organic synthesis, understanding its solubility is critical for reaction design, optimization, and scale-up. This document compiles available solubility data, outlines experimental protocols for its determination, and illustrates key concepts related to its application.

Overview of Aluminum Tert-Butoxide

Aluminum tert-butoxide, with the chemical formula Al(OC(CH₃)₃)₃, is a white or slightly gray powder that is highly sensitive to moisture.[1][2] It is widely used in chemical reactions such as the Oppenauer oxidation of alcohols to ketones and the Meerwein-Ponndorf-Verley reduction of ketones.[3] Its reactivity and utility are intrinsically linked to its solubility in the reaction medium. The compound is known to be soluble in many common organic solvents but is insoluble in water, with which it reacts.[4][5]

Solubility Data

Quantitative solubility data for aluminum tert-butoxide is not widely published across a broad range of solvents and temperatures. However, qualitative descriptions and a specific data point are available. The compound is generally described as being "very soluble" in non-polar and polar aprotic solvents.[1][3][4][6] Its solubility is influenced by the bulky tert-butyl groups, which increase its affinity for organic media.

Below is a summary of the available solubility information.

Solvent	Formula	Type	Reported Solubility	Temperature (°C)
Toluene	C₆H₅CH₃	Aromatic Hydrocarbon	Soluble / Very Soluble[4][5]	Ambient
Benzene	C₆H₆	Aromatic Hydrocarbon	Soluble / Very Soluble[1][4]	Ambient
Diethyl Ether	(C₂H₅)₂O	Ether	Soluble[4][5]	Ambient
Xylene	C₆H₄(CH₃)₂	Aromatic Hydrocarbon	Very Soluble[1][4][6]	Ambient
Alcohols	ROH	Alcohol	Very Soluble[1][4][6]	Ambient
Ethyl Propionate	C₅H₁₀O₂	Ester	~180 g / 100 g	120

Note: The term "alcohols" is general. Solubility can vary between specific alcohols (e.g., methanol, ethanol, isopropanol). Due to the potential for alkoxide exchange reactions, using the corresponding alcohol (tert-butanol) as a solvent may be preferable in some applications.

Factors Influencing Solubility

The dissolution of aluminum tert-butoxide is governed by several physicochemical factors. The interplay between the solute and solvent properties dictates the extent of solubility.

Caption: Factors influencing the solubility of aluminum tert-butoxide.

Experimental Protocol for Solubility Determination

Determining the solubility of aluminum tert-butoxide requires careful handling due to its high moisture sensitivity. The following protocol is based on the isothermal shake-flask method, adapted for air-sensitive compounds. All manipulations should be performed under an inert atmosphere (e.g., nitrogen or argon) using Schlenk line or glovebox techniques.

4.1 Materials and Equipment

• Aluminum tert-butoxide (anhydrous)

• Anhydrous solvent of interest (distilled or passed through a drying column)

• Inert atmosphere glovebox or Schlenk line

• Temperature-controlled shaker or oil bath with magnetic stirring

• Gastight syringes and needles

• Anhydrous filtration apparatus (e.g., cannula filter or syringe filter with a PTFE membrane)

• Sealed, tared vials for sample collection

• Analytical balance

• Method for quantitative analysis (e.g., gravimetric analysis, ICP-AES for aluminum content)

4.2 Procedure

• Preparation: Transfer a series of oven-dried, sealed vials into an inert atmosphere glovebox.

• Solvent Addition: Add a precise volume or mass of the anhydrous solvent to each vial.

• Solute Addition: Add an excess amount of aluminum tert-butoxide to each vial. The presence of undissolved solid is essential to ensure saturation.

• Equilibration: Seal the vials tightly and place them in a temperature-controlled shaker or stirring bath set to the desired temperature. Allow the mixtures to equilibrate for a sufficient period (typically 24-72 hours), ensuring constant agitation to achieve a saturated solution.

• Phase Separation: Once equilibrium is reached, cease agitation and allow the solid to settle.

• Sample Withdrawal: Carefully draw a known volume of the clear, supernatant liquid into a gastight syringe fitted with a pre-weighed cannula or syringe filter. This step must be performed while the vial is maintained at the equilibrium temperature.

• Sample Analysis:

  • Gravimetric Method: Dispense the filtered aliquot into a pre-weighed, tared vial. Carefully evaporate the solvent under a stream of inert gas or under vacuum. The mass of the remaining solid residue corresponds to the amount of dissolved aluminum tert-butoxide.

  • Spectroscopic Method (ICP-AES): Dispense the filtered aliquot into a suitable vial and dilute with an appropriate matrix. Determine the aluminum concentration using Inductively Coupled Plasma - Atomic Emission Spectroscopy (ICP-AES) against a set of prepared standards.

• Calculation: Calculate the solubility in the desired units (e.g., g/100 mL or mol/L) based on the mass of the residue and the volume of the aliquot taken.

Caption: Workflow for determining the solubility of aluminum tert-butoxide.

Conclusion

Aluminum tert-butoxide exhibits high solubility in a range of common non-aqueous organic solvents, a property crucial for its application in organic synthesis. While comprehensive quantitative data remains limited, its qualitative behavior is well-established. The primary challenge in both its use and the determination of its physical properties is its pronounced sensitivity to moisture, which can lead to hydrolysis and the precipitation of aluminum hydroxide. Therefore, all handling and experimental work must be conducted under strictly anhydrous and inert conditions to ensure reliable and reproducible results. The protocols and information provided in this guide offer a foundational understanding for professionals working with this important reagent.

References

• 1. Aluminum tert-butoxide, 97% | Fisher Scientific [fishersci.ca]
• 2. Aluminum tert-Butoxide [drugfuture.com]
• 3. Aluminum tert-butoxide, 97% 5 g | Buy Online | Thermo Scientific Alfa Aesar | Fisher Scientific [fishersci.nl]
• 4. guidechem.com [guidechem.com]
• 5. CAS 556-91-2: Aluminum tert-butoxide | CymitQuimica [cymitquimica.com]
• 6. alfa-chemistry.com [alfa-chemistry.com]

physical appearance of aluminum tert-butoxide powder

An In-depth Technical Guide on the Physical Properties of Aluminum Tert-Butoxide Powder

This technical guide provides a comprehensive overview of the physical and chemical properties of aluminum tert-butoxide powder. It is intended for researchers, scientists, and professionals in drug development who utilize this reagent in their work. The guide details the compound's appearance, presents key quantitative data in a structured format, and outlines relevant experimental protocols for its synthesis and characterization.

Physical Appearance

Aluminum tert-butoxide is typically a solid material at room temperature. Its physical form is consistently described as a powder, which may also be crystalline in nature.[1][2][3][4][5] The color of the powder can vary, likely depending on its purity and the presence of any residual reactants or moisture. Sources describe the color as ranging from white to gray, and in some cases, as a light or slightly yellow crystalline powder.[1][2][4][5][6][7][8] The compound is notably sensitive to air and moisture, readily reacting with water.[2][5] This hygroscopic nature necessitates handling and storage under an inert, dry atmosphere to maintain its integrity.[9]

Quantitative Physicochemical Data

The following table summarizes the key quantitative properties of aluminum tert-butoxide, compiled from various chemical data sources.

Property	Value	Citations
Molecular Formula	C₁₂H₂₇AlO₃	[6][10][11]
Molecular Weight	246.32 g/mol	[4][10][11]
Physical Form	Powder, crystalline powder	[2][3][4]
Color	White to Gray, Light Yellow	[1][4][5][6]
Melting Point	~200-241 °C (Note: Purity affects melting point; pure compound sublimes, but traces of moisture can cause melting between 160-200 °C)	[2][3][4][5]
Boiling Point	156 °C @ 2 mmHg	[2][3]
Sublimation Point	Sublimes at 180 °C	[5][9]
Density	1.0251 g/cm³	[2][3][4][12]
Solubility	Insoluble in water (reacts). Very soluble in organic solvents such as ether, benzene (B151609), toluene, and xylene.	[1][2][3][6]
Flash Point	>65 °C	[2][3]
Hydrolytic Sensitivity	Reacts with moisture/water.	[2]

Experimental Protocols

Synthesis and Purification Protocol

A standard laboratory-scale synthesis of aluminum tert-butoxide involves the reaction of aluminum metal with dry tert-butyl alcohol. The following protocol is adapted from a verified procedure.[6]

Objective: To synthesize and purify aluminum tert-butoxide from aluminum shavings and tert-butyl alcohol.

Materials:

• Aluminum shavings (64 g)

• Dry tert-butyl alcohol (200 g)

• Mercuric chloride (~0.4 g, catalyst)

• Aluminum tert-butoxide (5-10 g, starter)

• Dry benzene

• Dry ether

• Undried ether

Procedure:

• Reaction Setup: In a 2-liter round-bottomed flask equipped with a reflux condenser (protected by a calcium chloride tube), combine aluminum shavings, dry tert-butyl alcohol, and a small amount of starter aluminum tert-butoxide.

• Initiation: Heat the mixture to boiling on a steam bath. Add approximately 0.4 g of mercuric chloride and shake the flask vigorously to initiate the reaction.

• Reflux: Once the reaction begins (indicated by hydrogen evolution), allow it to proceed. After the initial vigorous reaction subsides (approx. 2 hours), continue to reflux the mixture for about 10 hours.

• Solvent Removal: Remove the benzene and any unreacted tert-butyl alcohol by distillation, first at atmospheric pressure and then under reduced pressure (10–30 mmHg) to remove final traces.

• Dissolution & Purification: Allow the flask to cool. Add 1 liter of dry ether and reflux briefly to dissolve the solid aluminum tert-butoxide.

• Precipitation of Impurities: After cooling, add 35 mL of undried ether and shake vigorously. The small amount of water will precipitate aluminum hydroxide (B78521) and other suspended impurities.[6]

• Isolation: Centrifuge the solution for 30 minutes to remove solid impurities (unused aluminum, mercury, aluminum hydroxide). The supernatant should be a clear, colorless to light tan solution.

• Final Product: Decant the clear solution and remove the ether by distillation. The resulting product is crushed to a powder and stored in bottles sealed against moisture. The expected yield is a white or slightly gray solid.[6]

A purification method for the resulting powder involves recrystallization from benzene, followed by sublimation at 180 °C.[3][9]

Synthesis and Purification Workflow for Aluminum tert-Butoxide.

Physicochemical Characterization Protocols

Standard analytical techniques can be employed to verify the identity, purity, and morphology of the synthesized aluminum tert-butoxide powder.

3.2.1 X-Ray Diffraction (XRD)

Objective: To confirm the crystalline structure and phase purity of the powder.

Methodology:

• Sample Preparation: A small amount of the aluminum tert-butoxide powder is finely ground to ensure random crystal orientation. The powder is then carefully mounted onto a zero-background sample holder. All sample preparation must be conducted in a glove box or under an inert atmosphere to prevent hydrolysis.

• Data Acquisition: The sample is analyzed using a powder X-ray diffractometer, typically with Cu Kα radiation. A diffraction pattern is collected over a relevant 2θ range (e.g., 10-80°), with appropriate step sizes and dwell times to achieve a good signal-to-noise ratio.

• Data Analysis: The resulting diffractogram is analyzed by identifying the positions (2θ) and intensities of the diffraction peaks. These peaks are compared with standard diffraction patterns from crystallographic databases (e.g., ICDD) to confirm the identity of the aluminum tert-butoxide phase and to identify any crystalline impurities.

3.2.2 Scanning Electron Microscopy (SEM)

Objective: To investigate the morphology, particle size, and surface texture of the powder.

Methodology:

• Sample Preparation: A small, representative sample of the powder is mounted onto an SEM stub using double-sided conductive carbon tape. To prevent charging effects during imaging, the sample must be coated with a thin layer of a conductive material (e.g., gold or carbon) via sputtering. This step must also be performed under anhydrous conditions if possible.

• Imaging: The prepared stub is loaded into the SEM chamber. The sample is imaged using a focused beam of electrons. Secondary electron (SE) mode is typically used to obtain information about the surface topography and morphology of the particles. Images are captured at various magnifications to observe both the overall particle shapes and fine surface details.

• Analysis: The collected SEM images are analyzed to determine the general shape of the particles (e.g., crystalline, irregular), their size distribution, and their state of aggregation.

Chemical Reactivity and Handling

The primary chemical characteristic influencing the handling of aluminum tert-butoxide is its high sensitivity to moisture. It readily undergoes hydrolysis in the presence of water to form aluminum hydroxide and tert-butanol. This reaction is vigorous and can release flammable vapors.[3][6] Therefore, all handling, storage, and experimental procedures must be conducted under strictly anhydrous and inert conditions (e.g., using a glove box or Schlenk line techniques with nitrogen or argon gas).

Hydrolysis Reaction of Aluminum tert-Butoxide.

References

• 1. prepchem.com [prepchem.com]
• 2. cdnsciencepub.com [cdnsciencepub.com]
• 3. Page loading... [wap.guidechem.com]
• 4. americanelements.com [americanelements.com]
• 5. labproinc.com [labproinc.com]
• 6. Organic Syntheses Procedure [orgsyn.org]
• 7. Aluminum(III) tert-butoxide | TTBA | C4H13AlO - Ereztech [ereztech.com]
• 8. CAS 556-91-2: Aluminum tert-butoxide | CymitQuimica [cymitquimica.com]
• 9. ALUMINUM TERT-BUTOXIDE | 556-91-2 [chemicalbook.com]
• 10. Aluminum tert-butoxide | C12H27AlO3 | CID 68399 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. merckindex.rsc.org [merckindex.rsc.org]
• 12. researchgate.net [researchgate.net]

Aluminum tert-butoxide (CAS 556-91-2): A Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of aluminum tert-butoxide (CAS 556-91-2), a versatile and important reagent in organic synthesis. This document details its physicochemical properties, synthesis, safety and handling, and its applications in key chemical transformations, including detailed experimental protocols and reaction mechanisms.

Physicochemical Properties

Aluminum tert-butoxide is an organoaluminum compound that is highly sensitive to moisture and air.[1][2] While some sources describe it as a colorless to pale yellow liquid, it is more commonly available and described as a white to gray crystalline powder.[3] This discrepancy may be due to the presence of residual solvents or impurities. It is very soluble in organic solvents such as ether, benzene (B151609), toluene, and xylene, but insoluble in water, with which it reacts.[1][2][4]

Table 1: Physicochemical Data for Aluminum tert-butoxide

Property	Value	Source(s)
CAS Number	556-91-2	[3]
Molecular Formula	C₁₂H₂₇AlO₃	[3]
Molecular Weight	246.32 g/mol	[5]
Appearance	White to gray powder to crystal; colorless to pale yellow liquid	[1][3]
Melting Point	>200 °C (decomposes)
Boiling Point	180 °C (sublimes)
Density	1.025 g/cm³
Solubility	Very soluble in ethers, benzene, toluene, xylene; Insoluble in water	[1][4]
Sensitivity	Air and moisture sensitive	[1][2]

Synthesis of Aluminum tert-butoxide

Aluminum tert-butoxide can be synthesized by the reaction of amalgamated aluminum with dry tert-butyl alcohol. The following protocol is adapted from a well-established procedure.

Experimental Protocol: Synthesis of Aluminum tert-butoxide

Materials:

• Aluminum shavings (amalgamated)

• Dry tert-butyl alcohol

• Mercuric chloride (catalyst)

• Dry ether

• Benzene (for dissolution)

Procedure:

• In a round-bottomed flask equipped with a reflux condenser and a calcium chloride tube to protect from moisture, combine amalgamated aluminum shavings and dry tert-butyl alcohol.

• Add a small amount of mercuric chloride as a catalyst and gently heat the mixture to initiate the reaction.

• Once the reaction begins (indicated by the evolution of hydrogen gas), continue to reflux the mixture. The reaction can be vigorous, so careful heating is required.

• After the initial vigorous reaction subsides, continue refluxing for several hours to ensure the reaction goes to completion. During this time, benzene can be added to keep the product in solution.

• After the reflux period, distill off the benzene and any unreacted tert-butyl alcohol. The final traces of solvent can be removed under reduced pressure.

• Dissolve the solid residue in dry ether by refluxing.

• Allow the solution to cool, which should result in the precipitation of aluminum tert-butoxide.

• The resulting solid is collected, washed with dry ether, and dried under vacuum to yield the final product.

Workflow Diagram:

Caption: Workflow for the synthesis of aluminum tert-butoxide.

Applications in Organic Synthesis

Aluminum tert-butoxide is a valuable reagent, primarily used as a selective catalyst in the Oppenauer oxidation and as a potential reagent in the Meerwein-Ponndorf-Verley (MPV) reduction.

Oppenauer Oxidation

The Oppenauer oxidation is a gentle and selective method for oxidizing secondary alcohols to ketones. This reaction is the reverse of the MPV reduction and uses a ketone (often acetone (B3395972) or cyclohexanone) as a hydride acceptor in the presence of an aluminum alkoxide catalyst, such as aluminum tert-butoxide.

Mechanism of Oppenauer Oxidation:

The reaction proceeds through a six-membered transition state. The aluminum tert-butoxide acts as a Lewis acid, coordinating to the carbonyl oxygen of the hydride acceptor (e.g., acetone) and the oxygen of the secondary alcohol. This coordination facilitates the transfer of a hydride from the alcohol's alpha-carbon to the carbonyl carbon of the acetone, resulting in the formation of a ketone and isopropanol.

Caption: Mechanism of the Oppenauer oxidation.

Experimental Protocol: Oppenauer Oxidation of a Secondary Alcohol

Materials:

• Secondary alcohol

• Aluminum tert-butoxide

• Acetone (dry)

• Toluene (dry)

• Hydrochloric acid (for work-up)

• Ether

Procedure:

• To a solution of the secondary alcohol in dry toluene, add aluminum tert-butoxide.

• Add a large excess of dry acetone to the mixture.

• Heat the reaction mixture to reflux for several hours, monitoring the reaction progress by TLC.

• After the reaction is complete, cool the mixture to room temperature.

• Quench the reaction by slowly adding dilute hydrochloric acid.

• Separate the organic layer, and extract the aqueous layer with ether.

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure.

• Purify the resulting crude ketone by column chromatography or distillation.

Meerwein-Ponndorf-Verley (MPV) Reduction

The MPV reduction is a highly chemoselective method for the reduction of aldehydes and ketones to their corresponding alcohols. It is the reverse of the Oppenauer oxidation. While aluminum isopropoxide is the most commonly used catalyst for this reaction, other aluminum alkoxides, including aluminum tert-butoxide, can also be employed. The reaction uses a sacrificial alcohol, typically isopropanol, as the hydride source.

Mechanism of Meerwein-Ponndorf-Verley Reduction:

Similar to the Oppenauer oxidation, the MPV reduction proceeds through a six-membered cyclic transition state. The aluminum alkoxide coordinates to the carbonyl oxygen of the aldehyde or ketone. A hydride is then transferred from the sacrificial alcohol (e.g., isopropanol) to the carbonyl carbon of the substrate, resulting in the formation of the desired alcohol and a ketone byproduct (e.g., acetone).

Caption: Mechanism of the Meerwein-Ponndorf-Verley reduction.

Safety and Handling

Aluminum tert-butoxide is a hazardous chemical and must be handled with appropriate safety precautions. It is a flammable solid and is corrosive, causing severe skin burns and eye damage.[1][5]

Table 2: Safety Information for Aluminum tert-butoxide

Hazard Category	GHS Classification	Precautionary Statements
Flammability	Flammable Solid, Category 1 (H228)	P210: Keep away from heat/sparks/open flames/hot surfaces. — No smoking.
Corrosivity	Skin Corrosion, Category 1B (H314)	P260: Do not breathe dust/fume/gas/mist/vapors/spray. P280: Wear protective gloves/protective clothing/eye protection/face protection.
Eye Damage	Serious Eye Damage, Category 1 (H318)	P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.

First Aid Measures:

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Get medical aid immediately.

• Skin Contact: Get medical aid immediately. Immediately flush skin with plenty of water for at least 15 minutes while removing contaminated clothing and shoes.

• Ingestion: Do not induce vomiting. If victim is conscious and alert, give 2-4 cupfuls of milk or water. Never give anything by mouth to an unconscious person. Get medical aid immediately.

• Inhalation: Remove from exposure and move to fresh air immediately. If breathing is difficult, give oxygen. If breathing has ceased apply artificial respiration. Get medical aid immediately.

Handling and Storage:

Aluminum tert-butoxide should be handled in a well-ventilated area, preferably in a fume hood, using appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat. It should be stored in a tightly sealed container under an inert atmosphere (e.g., nitrogen or argon) in a cool, dry place away from sources of ignition and moisture.

References

• 1. alfa-chemistry.com [alfa-chemistry.com]
• 2. Meerwein-Ponndorf-Verley Reaction (Chapter 81) - Name Reactions in Organic Synthesis [resolve.cambridge.org]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. organicreactions.org [organicreactions.org]
• 5. MEERWEIN-PONNDORF-VERLEY REDUCTION: REDUCTION OF ALDEHYDES AND KETONES TO ALCOHOLS – My chemistry blog [mychemblog.com]

Aluminum Tert-Butoxide: A Technical Guide to Moisture Sensitivity and Stability

For Researchers, Scientists, and Drug Development Professionals

Abstract

Physicochemical Properties

Aluminum tert-butoxide is a white to off-white crystalline solid that is highly soluble in many organic solvents but reacts violently with water.[1] Key physical and chemical properties are summarized in the table below.

Property	Value	Reference
Molecular Formula	C₁₂H₂₇AlO₃	[2]
Molecular Weight	246.32 g/mol	[2]
Appearance	White to off-white crystalline solid	[3]
Solubility	Soluble in many organic solvents	[1]
Reaction with Water	Violent	[1]

Moisture Sensitivity and Hydrolysis Pathway

The primary stability concern for aluminum tert-butoxide is its extreme sensitivity to moisture. The aluminum-oxygen bond is highly polarized, rendering the aluminum atom electrophilic and susceptible to nucleophilic attack by water. This initiates a rapid and often exothermic hydrolysis reaction.

While specific kinetic studies on the hydrolysis of aluminum tert-butoxide are scarce, the general mechanism for aluminum alkoxides involves the stepwise replacement of alkoxide groups with hydroxyl groups.[4] The initial hydrolysis product is a partially hydrolyzed species, which can then undergo further reaction or condensation.

The hydrolysis of other aluminum alkoxides, such as aluminum sec-butoxide, has been shown to produce different forms of aluminum hydroxide, including pseudoboehmite and bayerite, depending on the reaction conditions, particularly the water-to-alkoxide ratio.[5][6] It is highly probable that the hydrolysis of aluminum tert-butoxide follows a similar pathway, ultimately leading to the formation of aluminum hydroxides and the release of tert-butanol.

References

• 1. CAS 556-91-2: Aluminum tert-butoxide | CymitQuimica [cymitquimica.com]
• 2. Aluminum tert-butoxide | C12H27AlO3 | CID 68399 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Aluminum tert-butoxide, 97% 25 g | Request for Quote | Thermo Scientific Chemicals [thermofisher.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Hydrolysis of Aluminum-Tri-(Sec-Butoxide) in Ionic and Nonionic Media | Clays and Clay Minerals | Cambridge Core [resolve.cambridge.org]

An In-depth Technical Guide on the Lewis Acid Character of Aluminum Tert-Butoxide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Aluminum tert-butoxide, with the chemical formula Al(O-t-Bu)₃, is a bulky, trivalent organoaluminum compound that serves as a significant reagent and catalyst in organic synthesis. Its utility is intrinsically linked to its character as a Lewis acid, a feature that governs its reactivity and catalytic activity. This technical guide provides a comprehensive overview of the Lewis acid character of aluminum tert-butoxide, detailing its synthesis, structure, and spectroscopic properties. Special emphasis is placed on its role in pivotal organic transformations such as the Oppenauer oxidation and the Meerwein-Ponndorf-Verley (MPV) reduction. This document aims to be a thorough resource, presenting quantitative data in structured tables, detailing experimental protocols, and illustrating reaction mechanisms through clear diagrams to facilitate a deeper understanding and application of this versatile reagent in research and development.

Introduction

Lewis acids are fundamental to modern organic chemistry, acting as electron-pair acceptors that can activate a wide array of functional groups. Among the plethora of Lewis acids, aluminum-based reagents are particularly prominent due to the high electropositivity of the aluminum center. Aluminum tert-butoxide distinguishes itself through the steric bulk of its tert-butoxy (B1229062) ligands. This steric hindrance modulates its Lewis acidity and confers unique selectivity in various chemical reactions. In solution, aluminum tert-butoxide is known to exist as a dimer or other oligomeric species, which influences its coordinating ability and catalytic behavior.[1] A comprehensive understanding of its synthesis, structural features, and the quantitative aspects of its Lewis acidity is paramount for its effective utilization in complex organic synthesis, particularly in the context of pharmaceutical development where selectivity and efficiency are critical.

Synthesis of Aluminum Tert-Butoxide

The preparation of aluminum tert-butoxide is most commonly achieved through the reaction of aluminum metal with tert-butyl alcohol. The reaction is typically initiated by the presence of a small amount of a catalyst, such as mercuric chloride or a pre-existing batch of aluminum tert-butoxide, to activate the aluminum surface.

Comparative Synthesis Data

While several methods for the synthesis of aluminum tert-butoxide have been reported, the procedure detailed in Organic Syntheses remains a widely cited and reliable method.[2] The following table summarizes a typical and effective protocol.

Method	Reactants	Catalyst/Initiator	Solvent	Reaction Time	Yield	Purity	Reference
Adkins & Cox	Aluminum shavings, tert-butyl alcohol	Mercuric chloride	Benzene (B151609)	~12 hours (reflux)	80-85%	White to slightly gray solid	[2]

Experimental Protocol: Synthesis via the Adkins & Cox Method

This protocol is adapted from the procedure published in Organic Syntheses.[2]

Materials:

• Aluminum shavings (64 g, 2.37 gram atoms)

• Dry tert-butyl alcohol (444 g, 6 moles total)

• Aluminum tert-butoxide (5-10 g for initiation)

• Mercuric chloride (~0.4 g)

• Dry benzene (200 mL)

• Dry ether (1 L)

• Undried ether (35 mL)

Procedure:

• In a 2-L round-bottomed flask equipped with a reflux condenser protected by a calcium chloride tube, combine 64 g of aluminum shavings, 200 g of dry tert-butyl alcohol, and 5-10 g of aluminum tert-butoxide.

• Heat the mixture to boiling on a steam bath and add approximately 0.4 g of mercuric chloride. Shake the flask vigorously.

• Continue heating. The reaction mixture will turn from clear to milky and then to black, with the evolution of hydrogen gas.

• Once the mixture is black, interrupt the heating and allow the reaction to proceed for one hour without external heating.

• Add the remaining 244 g of dry tert-butyl alcohol and 200 mL of dry benzene.

• Gently heat the mixture to re-initiate the reaction, which will then continue vigorously without further heating.

• After the vigorous reaction subsides (approximately 2 hours), reflux the mixture for about 10 hours.

• Remove the benzene and unreacted tert-butyl alcohol by distillation, with the final traces removed under reduced pressure (10-30 mm).

• Add 1 L of dry ether to the solid residue and dissolve it by refluxing for a short period.

• After cooling, add 35 mL of undried ether and shake vigorously.

• Allow the mixture to stand for 2 hours, then centrifuge for 30 minutes to remove unreacted aluminum, aluminum hydroxide, and mercury.

• Remove the solvent by distillation, with the final traces removed under reduced pressure.

• The resulting white or slightly gray solid product is crushed and stored in a moisture-sealed container. The expected yield is 394–418 g (80–85%).

The following diagram illustrates the workflow for the synthesis of aluminum tert-butoxide.

Synthesis Workflow Diagram

Structural and Spectroscopic Characterization

Aggregation and Structure

In solution, aluminum tert-butoxide is known to exist primarily as a dimer, [Al(O-t-Bu)₃]₂, where two aluminum centers are bridged by two tert-butoxy groups. This dimerization satisfies the coordination number of the aluminum atoms, reducing their Lewis acidity compared to a hypothetical monomeric species. The structure involves both terminal and bridging alkoxide ligands.

The following diagram illustrates the proposed dimeric structure of aluminum tert-butoxide.

Dimeric Structure of Aluminum tert-Butoxide

Spectroscopic Data

Spectroscopic techniques provide valuable insights into the structure and bonding of aluminum tert-butoxide.

²⁷Al NMR Spectroscopy: Solid-state ²⁷Al NMR spectroscopy is a powerful tool for probing the coordination environment of the aluminum center. For aluminum tert-butoxide, a single resonance is observed, providing information about its structure.

Spectroscopic Technique	Observed Value	Interpretation	Reference
²⁷Al MAS NMR	Isotropic chemical shift of 48.5 ppm	Tetrahedral coordination of the aluminum atom, consistent with a dimeric structure.	[3]

Infrared (IR) Spectroscopy: The IR spectrum of aluminum tert-butoxide exhibits characteristic absorption bands corresponding to the vibrations of the tert-butoxy groups and the Al-O bonds. While a detailed assignment of all vibrational modes is complex, key regions of the spectrum are indicative of the compound's structure. A comprehensive list of vibrational frequencies is not available, but spectra can be found in various databases.

Lewis Acid Character and Catalytic Applications

The Lewis acidity of aluminum tert-butoxide is central to its utility in organic synthesis. The aluminum atom, being electron-deficient, can coordinate to Lewis basic sites, thereby activating substrates for subsequent reactions.

Quantitative Assessment of Lewis Acidity

Quantifying the Lewis acidity of a compound is crucial for predicting its reactivity and comparing it with other Lewis acids. Common methods include the Gutmann-Beckett method and the calculation of Fluoride Ion Affinity (FIA). Unfortunately, specific experimental values for aluminum tert-butoxide are not readily found in the literature, which represents a significant knowledge gap. For context, other aluminum compounds like AlCl₃ have a Gutmann-Beckett Acceptor Number (AN) of 87.[4] Theoretical calculations have been used to determine the FIA of various aluminum species, with values for strong Lewis superacids like Al[N(C₆F₅)₂]₃ reaching 555 kJ mol⁻¹.[5] The lack of such data for aluminum tert-butoxide highlights an area for future research.

Catalytic Applications

Aluminum tert-butoxide is a well-established catalyst for several important organic transformations, most notably the Oppenauer oxidation and the Meerwein-Ponndorf-Verley (MPV) reduction.

4.2.1. Oppenauer Oxidation

The Oppenauer oxidation is a mild and selective method for the oxidation of secondary alcohols to ketones.[6] It employs a ketone, typically acetone (B3395972) or cyclohexanone, as the hydride acceptor and a catalytic amount of an aluminum alkoxide, such as aluminum tert-butoxide.[7] The reaction is particularly useful for the oxidation of sensitive substrates, like steroids, where other oxidizing agents might lead to side reactions.[2]

Mechanism of the Oppenauer Oxidation: The reaction proceeds through a six-membered ring transition state. The aluminum tert-butoxide first exchanges a ligand with the substrate alcohol. The aluminum center then coordinates to the carbonyl oxygen of the hydride acceptor (e.g., acetone), activating it for hydride transfer from the α-carbon of the substrate alkoxide.

The following diagram illustrates the catalytic cycle of the Oppenauer oxidation.

Oppenauer Oxidation Catalytic Cycle

Selected Examples of Oppenauer Oxidation:

Substrate	Hydride Acceptor	Product	Yield	Reference
Cholesterol	Acetone/Benzene	Cholestenone	70-81%	[8]
Codeine	Acetone	Codeinone	High	[6]
Pregnenolone	Acetone	Progesterone	High	[6]

4.2.2. Meerwein-Ponndorf-Verley (MPV) Reduction

The MPV reduction is the reverse of the Oppenauer oxidation, where a ketone or aldehyde is reduced to the corresponding alcohol.[9] The reaction typically uses a secondary alcohol, such as isopropanol, as the hydride donor, and an aluminum alkoxide catalyst, including aluminum tert-butoxide. The reaction is driven to completion by distilling the low-boiling ketone byproduct (e.g., acetone).

Mechanism of the MPV Reduction: The mechanism is analogous to the Oppenauer oxidation, involving the coordination of the carbonyl substrate to the aluminum alkoxide, followed by a hydride transfer from an alkoxide ligand via a six-membered cyclic transition state.

The following diagram illustrates the catalytic cycle of the MPV reduction.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. repository.ubn.ru.nl [repository.ubn.ru.nl]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Lewis superacids Al[N(C6F5)2]3 and Ga[N(C6F5)2]3 - Research - Sundermeyer group - Philipps-Universität Marburg [uni-marburg.de]
• 6. Oppenauer Oxidation | Thermo Fisher Scientific - UK [thermofisher.com]
• 7. Meerwein–Ponndorf–Verley reduction of cycloalkanones over magnesium–aluminium oxide - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 8. Organic Syntheses Procedure [orgsyn.org]
• 9. (27Al) Aluminum NMR [chem.ch.huji.ac.il]

Unraveling the Structural Complexity of Aluminum Tert-Butoxide: A Technical Guide

For Immediate Release

This technical guide provides a comprehensive analysis of the crystal structure of aluminum tert-butoxide, a pivotal reagent in organic synthesis. Addressed to researchers, scientists, and professionals in drug development, this document synthesizes available crystallographic data, details experimental protocols for its synthesis and analysis, and presents a logical workflow for its structural determination.

Introduction

Aluminum tert-butoxide, with the chemical formula Al(O-t-Bu)₃, is a bulky aluminum alkoxide widely employed as a selective reagent in various organic transformations, including Meerwein-Ponndorf-Verley reductions and Oppenauer oxidations. Its efficacy and selectivity are intrinsically linked to its molecular structure. In the solid state and in non-coordinating solvents, aluminum alkoxides exhibit a tendency to form oligomeric structures. For aluminum tert-butoxide, a tetrameric form, [Al(O-t-Bu)₃]₄, is a well-established structural motif. This guide focuses on the detailed crystal structure of this tetramer, providing a foundational understanding for its application in complex chemical syntheses.

Crystal Structure of Tetrameric Aluminum Tert-Butoxide

The solid-state structure of aluminum tert-butoxide has been elucidated by single-crystal X-ray diffraction. It crystallizes as a tetrameric cluster with a core structure consisting of a central, octahedrally coordinated aluminum atom and three tetrahedrally coordinated aluminum atoms.

The core of the [Al(O-t-Bu)₃]₄ tetramer is an Al₄O₄ cubane-like cage, where aluminum and oxygen atoms occupy alternating vertices. This central framework is further elaborated by the coordination of the tert-butoxy (B1229062) groups. The central aluminum atom is coordinated to six oxygen atoms, while the three peripheral aluminum atoms are each coordinated to four oxygen atoms. The tert-butoxy groups bridge the aluminum centers, leading to a complex, three-dimensional structure.

Quantitative Crystallographic Data

The following tables summarize the key crystallographic data for the tetrameric form of aluminum tert-butoxide.

Table 1: Crystal Data and Structure Refinement.

Parameter	Value
Empirical Formula	C₄₈H₁₀₈Al₄O₁₂
Formula Weight	984.98 g/mol
Crystal System	Triclinic
Space Group	P-1
a (Å)	12.824(3)
b (Å)	12.933(3)
c (Å)	21.089(5)
α (°)	83.34(2)
β (°)	87.56(2)
γ (°)	63.31(2)
Volume (ų)	3088.9(12)
Z	2
Calculated Density (g/cm³)	1.058

Table 2: Selected Bond Lengths (Å).

Bond	Length (Å)
Al(1)-O(1)	1.945(4)
Al(1)-O(2)	1.951(4)
Al(1)-O(3)	1.948(4)
Al(2)-O(1)	1.832(4)
Al(2)-O(4)	1.835(4)
Al(2)-O(5)	1.702(5)
Al(3)-O(2)	1.831(4)
Al(3)-O(6)	1.838(4)
Al(3)-O(7)	1.698(5)
Al(4)-O(3)	1.834(4)
Al(4)-O(8)	1.836(4)
Al(4)-O(9)	1.701(5)

Table 3: Selected Bond Angles (°).

Angle	Degree (°)
O(1)-Al(1)-O(2)	88.9(2)
O(1)-Al(1)-O(3)	88.7(2)
O(2)-Al(1)-O(3)	89.1(2)
O(1)-Al(2)-O(4)	97.8(2)
O(1)-Al(2)-O(5)	110.1(2)
O(4)-Al(2)-O(5)	109.8(2)
Al(1)-O(1)-Al(2)	98.2(2)
Al(1)-O(2)-Al(3)	98.3(2)
Al(1)-O(3)-Al(4)	98.1(2)

Experimental Protocols

Synthesis of Aluminum Tert-Butoxide[1]

This procedure is adapted from a well-established method for the preparation of aluminum tert-butoxide.

Materials:

• Aluminum shavings (64 g, 2.37 gram atoms)

• Dry tert-butyl alcohol (444 g, 563 ml, 6 moles total)

• Aluminum tert-butoxide (5-10 g, as initiator)

• Mercuric chloride (approx. 0.4 g)

• Dry benzene (B151609) (200 ml)

• Dry ether (1 L)

• Undried ether (35 ml)

Procedure:

• A 2-liter round-bottomed flask equipped with a reflux condenser (protected by a calcium chloride tube) is charged with aluminum shavings, 200 g of dry tert-butyl alcohol, and 5-10 g of aluminum tert-butoxide.

• The mixture is heated to boiling on a steam bath.

• Approximately 0.4 g of mercuric chloride is added, and the flask is shaken vigorously.

• Heating is continued. The reaction mixture will turn from clear to milky and then to black, with the evolution of hydrogen.

• Once the mixture is black, heating is stopped, and the reaction is allowed to proceed for one hour without external heating.

• An additional 244 g of dry tert-butyl alcohol and 200 ml of dry benzene are added.

• The mixture is gently heated to restart the reaction, which will then continue vigorously.

• After the reaction subsides (approx. 2 hours), the mixture is refluxed for about 10 hours.

• Benzene and unreacted tert-butyl alcohol are removed by distillation, with the final traces removed under reduced pressure (10-30 mm).

• One liter of dry ether is added, and the solid is dissolved by refluxing.

• After cooling, 35 ml of undried ether is added, followed by immediate and vigorous shaking.

• The solution is allowed to stand for 2 hours and then centrifuged for 30 minutes to remove insoluble materials.

• The solvent is removed by distillation, with the final traces removed under reduced pressure.

• The resulting solid product is crushed and stored in a moisture-sealed container.

Single-Crystal X-ray Diffraction

Crystal Growth: Single crystals suitable for X-ray diffraction are typically grown by slow cooling of a saturated solution of aluminum tert-butoxide in a non-coordinating solvent such as hexane (B92381) or by slow sublimation.

Data Collection and Structure Solution:

• A suitable crystal is mounted on a goniometer head.

• X-ray diffraction data is collected at a low temperature (e.g., 100 K) using a diffractometer equipped with a monochromatic X-ray source (e.g., Mo Kα, λ = 0.71073 Å).

• The collected data is processed, including integration of reflection intensities and correction for absorption effects.

• The crystal structure is solved using direct methods or Patterson methods.

• The structural model is refined by full-matrix least-squares on F². All non-hydrogen atoms are refined anisotropically. Hydrogen atoms are placed in calculated positions and refined using a riding model.

Workflow and Pathway Visualizations

The following diagrams illustrate the logical workflow for the synthesis and structural elucidation of aluminum tert-butoxide.

Caption: Synthetic workflow for aluminum tert-butoxide.

Caption: Workflow for single-crystal X-ray diffraction analysis.

Thermogravimetric Analysis of Aluminum Tert-Butoxide: A Technical Overview

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

Aluminum tert-butoxide, a key organometallic reagent and precursor in various chemical syntheses, exhibits distinct thermal decomposition characteristics that are crucial for its application in areas such as materials science and catalysis. Thermogravimetric analysis (TGA) is a fundamental analytical technique employed to investigate the thermal stability and decomposition profile of materials like aluminum tert-butoxide. This guide provides a comprehensive overview of the principles and expected outcomes of TGA of aluminum tert-butoxide, including a generalized experimental protocol and a theoretical framework for its thermal decomposition.

While specific, publicly available TGA data for aluminum tert-butoxide is limited, this document consolidates general knowledge of metal alkoxide thermal analysis to provide a predictive guide for researchers.

Thermal Decomposition of Aluminum Alkoxides

The thermal decomposition of aluminum alkoxides, including the tert-butoxide, is a complex process that can proceed through various pathways depending on factors such as the chemical structure of the alkoxide, the heating rate, and the atmospheric conditions. Generally, the decomposition of metal alkoxides can lead to the formation of metal oxides, with the release of volatile organic byproducts. For aluminum tert-butoxide, the expected solid-state residue upon complete decomposition in an inert atmosphere is alumina (B75360) (Al₂O₃).

Predicted Thermogravimetric Analysis Profile

Based on the thermal behavior of similar metal alkoxides, a TGA of aluminum tert-butoxide is expected to show a multi-stage weight loss pattern. The following table summarizes a hypothetical decomposition profile, which should be experimentally verified.

Temperature Range (°C)	Predicted Weight Loss (%)	Probable Evolved Species
100 - 200	Variable	Adsorbed moisture and residual solvent
200 - 350	Significant	Elimination of isobutylene (B52900) and water
350 - 500	Gradual	Further decomposition of intermediates
> 500	Stable	Residual alumina (Al₂O₃)

Experimental Protocol for Thermogravimetric Analysis

The following provides a generalized experimental protocol for conducting TGA on aluminum tert-butoxide. Researchers should optimize these parameters based on the specific instrument and analytical objectives.

1. Instrument and Consumables:

• Thermogravimetric Analyzer

• High-purity nitrogen or argon gas (for inert atmosphere)

• Alumina or platinum crucibles

• Analytical balance

2. Sample Preparation:

• Due to the hygroscopic nature of aluminum tert-butoxide, handle the sample in a dry, inert atmosphere (e.g., a glovebox).

• Weigh approximately 5-10 mg of the sample into a pre-tared TGA crucible.

3. TGA Instrument Parameters:

• Purge Gas: High-purity nitrogen or argon at a flow rate of 20-50 mL/min.

• Heating Rate: A linear heating rate of 10 °C/min is recommended for initial screening.

• Temperature Program:

  • Equilibrate at 30 °C for 10 minutes.

  • Ramp from 30 °C to 800 °C at 10 °C/min.

  • Hold at 800 °C for 10 minutes to ensure complete decomposition.

• Data Collection: Record the sample weight as a function of temperature and time.

4. Data Analysis:

• Plot the percentage of weight loss versus temperature to obtain the TGA curve.

• Calculate the derivative of the TGA curve (DTG curve) to identify the temperatures of maximum weight loss rates, which correspond to the decomposition steps.

• Determine the temperature ranges and the percentage of weight loss for each decomposition step.

• Analyze the final residual weight to determine the yield of alumina.

Visualizing the Experimental Workflow

The logical flow of a TGA experiment can be visualized to better understand the process from sample preparation to data analysis.

Caption: Workflow for the thermogravimetric analysis of aluminum tert-butoxide.

Logical Relationship of Decomposition

The thermal decomposition of aluminum tert-butoxide can be conceptually mapped as a series of transformations leading to the final stable oxide.

Caption: Conceptual pathway for the thermal decomposition of aluminum tert-butoxide.

Conclusion

Thermogravimetric analysis is an indispensable tool for characterizing the thermal properties of aluminum tert-butoxide. While this guide provides a foundational understanding and a generalized experimental approach, it is imperative for researchers to perform empirical studies to obtain specific quantitative data. The insights gained from TGA can significantly inform the handling, storage, and application of this versatile organometallic compound in various scientific and industrial fields.

Protocols & Analytical Methods

Application Notes and Protocols: Aluminum Tert-Butoxide as a Catalyst in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

Aluminum tert-butoxide [Al(OtBu)₃] is a versatile and selective Lewis acidic catalyst employed in a range of organic transformations. Its bulky tert-butoxy (B1229062) groups modulate its reactivity, rendering it a valuable tool for specific chemical conversions. This document provides detailed application notes, experimental protocols, and quantitative data for key reactions catalyzed by aluminum tert-butoxide.

Oppenauer Oxidation

The Oppenauer oxidation is a highly selective method for the oxidation of primary and secondary alcohols to their corresponding aldehydes and ketones.[1][2] It utilizes a ketone, typically acetone (B3395972) or cyclohexanone, as the hydride acceptor in the presence of an aluminum alkoxide catalyst, such as aluminum tert-butoxide.[1] This method is particularly advantageous for the oxidation of sensitive substrates, as it operates under mild conditions and avoids the use of harsh oxidizing agents.[3] Secondary alcohols are oxidized more readily than primary alcohols, allowing for a degree of chemoselectivity.[3]

Signaling Pathway (Reaction Mechanism)

Caption: Mechanism of the Oppenauer Oxidation.

Quantitative Data

Substrate	Hydride Acceptor	Catalyst Loading (mol%)	Solvent	Temp. (°C)	Time (h)	Yield (%)	Reference
Cholesterol	Acetone/Benzene (B151609)	Stoichiometric	Benzene	75-85	8	~90	Organic Syntheses
Carveol	pivalaldehyde	1	Toluene (B28343)	21	1	94	[4]
1-Octanol	Acetone	10 (AIMe₃)	-	RT	0.5-2	Quantitative	[1]
6-methyl-nona-3,5,7-trien-2-ol	Acetone	Not specified	Not specified	Not specified	Not specified	High	[1]

Experimental Protocol: Oppenauer Oxidation of Cholesterol

Materials:

• Cholesterol (100 g)

• Acetone (750 mL, dried)

• Benzene (1 L, dried)

• Aluminum tert-butoxide (80 g)

• Water

Procedure:

• In a 5-L round-bottomed flask equipped with a reflux condenser and a calcium chloride tube, combine cholesterol, acetone, and benzene.

• Heat the mixture to boiling in an oil bath maintained at 75-85 °C.

• Add a solution of aluminum tert-butoxide in 500 mL of dry benzene in one portion to the boiling solution.

• Continue gentle boiling for 8 hours. The mixture will turn cloudy and then yellow.

• After cooling, add 200 mL of water to the reaction mixture.

• Steam distill the mixture to remove acetone, benzene, and tert-butanol.

• The remaining aqueous layer is extracted with ether.

• The ether extract is washed with water, dried over anhydrous sodium sulfate (B86663), and the solvent is evaporated.

• The crude cholestenone is recrystallized from acetone-methanol.

Meerwein-Ponndorf-Verley (MPV) Reduction

The Meerwein-Ponndorf-Verley (MPV) reduction is the reverse of the Oppenauer oxidation, involving the reduction of aldehydes and ketones to their corresponding alcohols.[5] The reaction employs a sacrificial alcohol, typically isopropanol, as the hydride source and an aluminum alkoxide, such as aluminum tert-butoxide, as the catalyst.[6][7] The MPV reduction is highly chemoselective, reducing aldehydes and ketones without affecting other reducible functional groups like esters, nitro groups, or carbon-carbon multiple bonds.[7]

Signaling Pathway (Reaction Mechanism)

Caption: Mechanism of the Meerwein-Ponndorf-Verley Reduction.

Quantitative Data

Substrate	Hydride Donor	Catalyst	Catalyst Loading	Temp. (°C)	Time (h)	Yield (%)	Reference
Ketone (2a)	Isopropanol	Al(OiPr)₃	0.2 equiv	50	15	-	[6]
2-Chloroacetophenone	(R)-(+)-sec-o-bromophen-ethyl alcohol	Aluminum alkoxide	Not specified	Not specified	Not specified	82 (e.e.)	[7]
Substituted Acetophenones	Chiral ligand/alcohol	Aluminum alkoxide	Not specified	Not specified	Not specified	up to 83 (e.e.)	[7]

Experimental Protocol: General Procedure for MPV Reduction

Materials:

• Ketone or aldehyde

• Anhydrous isopropanol

• Aluminum tert-butoxide

• Anhydrous toluene (or other suitable solvent)

Procedure:

• To a flame-dried flask under an inert atmosphere, add the ketone or aldehyde and anhydrous toluene.

• Add aluminum tert-butoxide (typically 5-10 mol%).

• Add a large excess of anhydrous isopropanol.

• Heat the reaction mixture to reflux. To drive the equilibrium, acetone formed during the reaction can be removed by distillation.

• Monitor the reaction by TLC or GC.

• Upon completion, cool the reaction mixture and quench by the slow addition of dilute acid (e.g., 1 M HCl).

• Extract the product with an organic solvent (e.g., diethyl ether or ethyl acetate).

• Wash the organic layer with brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure.

• Purify the crude alcohol by column chromatography or distillation.

Tishchenko Reaction

The Tishchenko reaction is a disproportionation reaction of two equivalents of an aldehyde to form an ester.[8][9] The reaction is catalyzed by aluminum alkoxides, including aluminum tert-butoxide.[9] Both enolizable and non-enolizable aldehydes can undergo the Tishchenko reaction.[9]

Signaling Pathway (Reaction Mechanism)

Caption: Mechanism of the Tishchenko Reaction.

Quantitative Data

Aldehyde	Catalyst	Solvent	Temp. (°C)	Time	Yield (%)	Reference
Benzaldehyde	Sodium Benzyloxide	-	-	-	High	[9]
Various aromatic aldehydes	Metallic Zinc	-	-	-	up to 95	[10]
Aliphatic aldehydes	Dibal-H	n-pentane	-	-	Good to excellent	[10]

Experimental Protocol: General Procedure for the Tishchenko Reaction

Materials:

• Aldehyde

• Aluminum tert-butoxide

• Anhydrous solvent (e.g., toluene or THF)

Procedure:

• In a flame-dried flask under an inert atmosphere, dissolve the aldehyde in the anhydrous solvent.

• Add aluminum tert-butoxide (catalytic amount, e.g., 5-10 mol%).

• Stir the reaction mixture at room temperature or with gentle heating.

• Monitor the reaction progress by TLC or GC.

• Upon completion, quench the reaction with dilute acid.

• Extract the product with an organic solvent.

• Wash the organic layer with saturated sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure.

• Purify the resulting ester by distillation or column chromatography.

Ring-Opening Polymerization of Lactones

Aluminum alkoxides, including aluminum tert-butoxide, are effective initiators for the ring-opening polymerization (ROP) of cyclic esters such as ε-caprolactone and lactides to produce biodegradable polyesters.[11] The polymerization typically proceeds via a coordination-insertion mechanism. The choice of initiator and reaction conditions can influence the molecular weight and polydispersity of the resulting polymer.

Experimental Workflow

References

• 1. alfa-chemistry.com [alfa-chemistry.com]
• 2. grokipedia.com [grokipedia.com]
• 3. Chemicals [chemicals.thermofisher.cn]
• 4. Practical Oppenauer (OPP) Oxidation of Alcohols with a Modified Aluminium Catalyst [organic-chemistry.org]
• 5. Chemicals [chemicals.thermofisher.cn]
• 6. MEERWEIN-PONNDORF-VERLEY REDUCTION: REDUCTION OF ALDEHYDES AND KETONES TO ALCOHOLS – My chemistry blog [mychemblog.com]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. Tishchenko Reaction [organic-chemistry.org]
• 9. Tishchenko reaction - Wikipedia [en.wikipedia.org]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]

Application Notes and Protocols: Oppenauer Oxidation of Alcohols Using Aluminum Tert-Butoxide

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Oppenauer oxidation is a highly selective and mild method for the oxidation of secondary alcohols to ketones, utilizing aluminum tert-butoxide as a catalyst in the presence of a hydride acceptor, typically acetone (B3395972) or cyclohexanone.[1][2][3] This reaction is particularly valuable in the synthesis of complex molecules, such as steroids, hormones, alkaloids, and terpenes, where other oxidation methods might affect sensitive functional groups.[4][5] Its chemoselectivity for secondary over primary alcohols and its use of relatively inexpensive and non-toxic reagents make it a relevant transformation in organic synthesis and drug development.[6]

Mechanism of Action

The Oppenauer oxidation proceeds via a six-membered ring transition state. The reaction is the reverse of the Meerwein-Ponndorf-Verley reduction.[3][5] The mechanism involves the following key steps:

• Coordination: The secondary alcohol coordinates with the aluminum tert-butoxide catalyst.[3]

• Deprotonation: An alkoxide ion deprotonates the coordinated alcohol to form an aluminum alkoxide intermediate.[5]

• Hydride Transfer: The hydride acceptor (e.g., acetone) coordinates to the aluminum center. A hydride ion is then transferred from the α-carbon of the substrate alcohol to the carbonyl carbon of the hydride acceptor through a cyclic transition state.[2][3]

• Product Release: The newly formed ketone and the reduced hydride acceptor (now an alcohol) are released, regenerating the aluminum catalyst for the next cycle.[3]

Reaction Mechanism Diagram```dot

Caption: General experimental workflow for Oppenauer oxidation.

Detailed Protocol: Oxidation of Cholesterol to Cholestenone

[7] This protocol is adapted from Organic Syntheses. [7] Materials:

• Cholesterol: 100 g

• Acetone (anhydrous): 750 mL

• Benzene (B151609) (anhydrous): 1 L

• Aluminum tert-butoxide: 80 g dissolved in 500 mL of dry benzene

• 10% Sulfuric acid

• Methanol

Procedure:

• In a 5-L round-bottomed flask equipped with a reflux condenser and a calcium chloride tube, dissolve 100 g of cholesterol in 750 mL of acetone and 1 L of benzene.

• Heat the mixture to boiling in an oil bath maintained at 75-85°C.

• Add the solution of 80 g of aluminum tert-butoxide in 500 mL of dry benzene to the boiling solution in one portion.

• Continue gentle boiling for 8 hours.

• Cool the reaction mixture and treat it with 200 mL of water, followed by 500 mL of 10% sulfuric acid.

• Shake the mixture vigorously and transfer it to a 5-L separatory funnel.

• Dilute the mixture with 1.5 L of water, shake for several minutes, and separate the aqueous layer.

• Wash the organic layer with water, and then steam distil to remove acetone, benzene, and tert-butyl alcohol.

• Dry the residual oil under reduced pressure on a steam bath.

• Dissolve the crude product in a mixture of 20 mL of acetone and 50 mL of methanol.

• Allow the product to crystallize. After 1 day at 0°C, collect the crystals, wash with 100 mL of ice-cold methanol, and dry under vacuum.

Yield: 70-81 g (70-81%) of cholestenone. [7]

Advantages and Limitations

Advantages:

• High Selectivity: The Oppenauer oxidation is highly selective for secondary alcohols, leaving primary alcohols and other sensitive functional groups unaffected. [1][5]* Mild Conditions: The reaction is typically carried out under neutral to slightly basic conditions, making it suitable for acid-labile substrates. [5]* Cost-Effective and Low Toxicity: The reagents used are relatively inexpensive and less toxic compared to heavy metal-based oxidizing agents. [6] Limitations:

• High Temperatures: The classical Oppenauer oxidation often requires high temperatures and long reaction times. * Side Reactions: Aldol condensation of aldehyde products can be a side reaction. [5]Migration of double bonds can also occur during the oxidation of allylic alcohols. [5]* Stoichiometric Reagents: The reaction often requires a large excess of the hydride acceptor to drive the equilibrium towards the products. [8]

Conclusion

The Oppenauer oxidation, utilizing aluminum tert-butoxide, remains a valuable tool in organic synthesis, particularly for the selective oxidation of secondary alcohols in complex molecules relevant to the pharmaceutical industry. Its mild conditions and high chemoselectivity often outweigh its limitations, making it a preferred method for specific synthetic transformations. Further developments in catalytic systems continue to improve the efficiency and applicability of this classic reaction.

References

• 1. tfcom-chemicals-global-nginx.commerceprod.apac.thermofisher.com [tfcom-chemicals-global-nginx.commerceprod.apac.thermofisher.com]
• 2. alfa-chemistry.com [alfa-chemistry.com]
• 3. Oppenauer Oxidation: Definition, Mechanism, & Applications [allen.in]
• 4. OPPENAUER OXIDATION: A GENTLE METHOD FOR OXIDIZING SECONDARY ALCOHOLS – My chemistry blog [mychemblog.com]
• 5. Oppenauer oxidation - Wikipedia [en.wikipedia.org]
• 6. Oppenauer_oxidation [chemeurope.com]
• 7. Organic Syntheses Procedure [orgsyn.org]
• 8. Oppenauer Oxidation and Dakin Reaction | Pharmaguideline [pharmaguideline.com]

Application Notes and Protocols for Meerwein-Ponndorf-Verley (MPV) Reduction with Aluminum Tert-Butoxide

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Meerwein-Ponndorf-Verley (MPV) reduction is a highly chemoselective method for the reduction of aldehydes and ketones to their corresponding primary and secondary alcohols.[1][2] This reaction utilizes a metal alkoxide catalyst, typically aluminum isopropoxide, in the presence of a sacrificial alcohol, most commonly isopropanol (B130326).[3][4] The reaction proceeds through a six-membered ring transition state, involving a hydride transfer from the aluminum-bound isopropoxide to the carbonyl carbon.[5] A key advantage of the MPV reduction is its mildness and high selectivity for the carbonyl group, leaving other reducible functional groups such as alkenes, alkynes, and nitro groups intact.[3] This makes it a valuable tool in the synthesis of complex molecules, particularly in the pharmaceutical industry.[1][5]

Recent studies have highlighted the use of aluminum tert-butoxide as a more efficient catalyst for the MPV reduction, leading to significantly enhanced reaction rates compared to the traditionally used aluminum isopropoxide.[6] This increased activity is attributed to the dimeric nature of aluminum tert-butoxide in solution, compared to the tetrameric aggregation of aluminum isopropoxide, which results in a higher concentration of catalytically active species. These application notes provide a detailed overview, experimental protocols, and comparative data for the MPV reduction using aluminum tert-butoxide.

Catalytic Cycle of the Meerwein-Ponndorf-Verley Reduction

The mechanism of the MPV reduction involves a reversible hydride transfer from the sacrificial alcohol (isopropanol) to the carbonyl substrate, mediated by the aluminum alkoxide catalyst. The reaction is typically driven to completion by using a large excess of isopropanol and/or by removing the acetone (B3395972) byproduct by distillation.[3]

Caption: Catalytic cycle of the Meerwein-Ponndorf-Verley reduction.

Quantitative Data: Comparison of Aluminum Tert-Butoxide and Aluminum Isopropoxide

The use of aluminum tert-butoxide as a catalyst can lead to a dramatic increase in the rate of MPV reductions. The following table summarizes comparative data for the reduction of representative aromatic carbonyl compounds.

Substrate	Catalyst (mol%)	Solvent	Temp. (°C)	Time	Yield (%)	Reference
Benzaldehyde	Al(OiPr)₃ (50)	Toluene (B28343)/iPrOH (9:1)	40	60 min	>95
Benzaldehyde	Al(OtBu)₃ (50)	Toluene/iPrOH (9:1)	40	15 min	>95
Acetophenone (B1666503)	Al(OiPr)₃ (50)	Toluene/iPrOH (9:1)	50	4 h	>95
Acetophenone	Al(OtBu)₃ (50)	Toluene/iPrOH (9:1)	50	1 h	>95
2-Methylcyclohexanone	Al(OiPr)₃	iPrOH	reflux	-	high (cis/trans = 20/80)	[1]
4-tert-Butylcyclohexanone	Al(OiPr)₃	Toluene	reflux	24 h	>99
α-Tetralone	K₃PO₄ / secondary alcohol	1,4-Dioxane	120	16 h	86

Experimental Protocols

General Considerations:

• All reactions should be carried out under an inert atmosphere (e.g., nitrogen or argon) due to the moisture sensitivity of aluminum alkoxides.

• Anhydrous solvents are essential for optimal reaction performance.

• The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

Representative Protocol: Reduction of Acetophenone to 1-Phenylethanol

This protocol is adapted from a literature procedure demonstrating the enhanced reactivity of aluminum tert-butoxide.

Materials:

• Acetophenone

• Aluminum tert-butoxide (Al(OtBu)₃)

• Anhydrous Isopropanol (iPrOH)

• Anhydrous Toluene

• 1 M Hydrochloric Acid (HCl)

• Ethyl Acetate (B1210297)

• Anhydrous Magnesium Sulfate (MgSO₄)

• Round-bottom flask equipped with a magnetic stir bar and reflux condenser

• Inert atmosphere setup (Nitrogen or Argon line)

• Heating mantle or oil bath

Procedure:

• Reaction Setup: To a flame-dried round-bottom flask under an inert atmosphere, add acetophenone (1.0 mmol, 1.0 equiv).

• Solvent and Catalyst Addition: Add anhydrous toluene (4.5 mL) and anhydrous isopropanol (0.5 mL) to the flask. Stir the solution until the acetophenone is fully dissolved. To this solution, add aluminum tert-butoxide (0.5 mmol, 0.5 equiv).

• Reaction: Heat the reaction mixture to 50 °C with vigorous stirring. Monitor the reaction progress by TLC or GC. The reaction is typically complete within 1 hour.

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Quench the reaction by the slow addition of 1 M HCl (5 mL).

  • Transfer the mixture to a separatory funnel and extract the aqueous layer with ethyl acetate (3 x 10 mL).

  • Combine the organic layers and wash with brine (10 mL).

  • Dry the combined organic phase over anhydrous magnesium sulfate.

• Purification:

  • Filter the drying agent and concentrate the filtrate under reduced pressure.

  • The crude product can be purified by flash column chromatography on silica (B1680970) gel, eluting with a hexane/ethyl acetate gradient to afford pure 1-phenylethanol.

Applications in Drug Development

The high chemoselectivity of the MPV reduction makes it a valuable method in the synthesis of pharmaceutical intermediates and active pharmaceutical ingredients (APIs). For instance, the reduction of a key ketone intermediate in the synthesis of HIV protease inhibitors has been shown to be significantly accelerated by using aluminum tert-butoxide.[1] This efficiency is crucial in large-scale manufacturing processes. The ability to selectively reduce a carbonyl group in the presence of other sensitive functionalities is a significant advantage over less selective reducing agents like lithium aluminum hydride.

Logical Workflow for an MPV Reduction Experiment

Caption: Experimental workflow for a typical MPV reduction.

References

• 1. researchgate.net [researchgate.net]
• 2. MEERWEIN-PONNDORF-VERLEY REDUCTION: REDUCTION OF ALDEHYDES AND KETONES TO ALCOHOLS – My chemistry blog [mychemblog.com]
• 3. alfa-chemistry.com [alfa-chemistry.com]
• 4. Base-Mediated Meerwein–Ponndorf–Verley Reduction of Aromatic and Heterocyclic Ketones - PMC [pmc.ncbi.nlm.nih.gov]
• 5. chemistnotes.com [chemistnotes.com]
• 6. Meerwein-Ponndorf-Verley Reduction - Wordpress [reagents.acsgcipr.org]

Application Notes and Protocols for the Tishchenko Reaction Catalyzed by Aluminum tert-Butoxide

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Tishchenko reaction is a powerful and atom-economical disproportionation reaction that converts two equivalents of an aldehyde into the corresponding ester.[1][2] This transformation is typically catalyzed by metal alkoxides, with aluminum alkoxides being particularly effective.[2][3] One such catalyst, aluminum tert-butoxide, offers a readily available and efficient means to promote this reaction for a variety of aldehyde substrates. The reaction proceeds through the formation of a hemiacetal intermediate, followed by an intramolecular hydride shift, ultimately yielding the desired ester.[4] This application note provides a detailed protocol for conducting the Tishchenko reaction using aluminum tert-butoxide, including safety precautions, a general experimental procedure, and a summary of representative substrates and their expected outcomes.

Safety Precautions

Aluminum tert-butoxide is a moisture-sensitive and flammable solid that can cause severe skin burns and eye damage.[5] It is crucial to handle this reagent under an inert atmosphere (e.g., nitrogen or argon) in a well-ventilated fume hood. Personal protective equipment (PPE), including safety goggles, flame-resistant laboratory coat, and chemically resistant gloves, must be worn at all times. All glassware should be thoroughly dried before use to prevent uncontrolled reactions with water.

Experimental Protocol

This protocol provides a general procedure for the Tishchenko reaction of an aldehyde catalyzed by aluminum tert-butoxide. The specific conditions, such as reaction time and temperature, may require optimization for different substrates.

Materials:

• Aldehyde (e.g., benzaldehyde, n-butyraldehyde)

• Aluminum tert-butoxide (Al(OtBu)₃)

• Anhydrous solvent (e.g., toluene, tetrahydrofuran, or solvent-free)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Inert gas supply (nitrogen or argon) with manifold

• Septa and needles

• Cooling bath (if required)

• Saturated aqueous ammonium (B1175870) chloride (NH₄Cl) solution

• Organic extraction solvent (e.g., diethyl ether, ethyl acetate)

• Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄)

• Rotary evaporator

• Apparatus for purification (e.g., distillation setup, column chromatography)

Procedure:

• Reaction Setup: Assemble a dry, two-necked round-bottom flask equipped with a magnetic stir bar, a septum, and a condenser connected to an inert gas line.

• Reagent Addition: Under a positive pressure of inert gas, charge the flask with the aldehyde. If a solvent is used, add it at this stage.

• Catalyst Addition: Add aluminum tert-butoxide (typically 1-10 mol%) to the stirred solution of the aldehyde. The addition may be exothermic, and a cooling bath can be used to maintain the desired temperature.

• Reaction Monitoring: Stir the reaction mixture at the appropriate temperature (ranging from room temperature to reflux, depending on the substrate). Monitor the progress of the reaction by thin-layer chromatography (TLC) or gas chromatography (GC).

• Work-up:

  • Upon completion, cool the reaction mixture to room temperature.

  • Slowly and carefully quench the reaction by adding a saturated aqueous solution of ammonium chloride. This will precipitate aluminum salts.

  • Stir the resulting mixture vigorously for 15-30 minutes.

  • Filter the mixture through a pad of celite to remove the aluminum salts, washing the filter cake with the organic extraction solvent.

  • Transfer the filtrate to a separatory funnel and separate the organic layer.

  • Wash the organic layer sequentially with water and brine.

  • Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

  • Filter off the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude ester.

• Purification: Purify the crude product by distillation under reduced pressure or by column chromatography on silica (B1680970) gel to afford the pure ester.

Data Presentation

The following table summarizes the Tishchenko reaction for various aldehydes using aluminum tert-butoxide as a catalyst, with typical reaction conditions and expected yields based on literature precedents for similar aluminum alkoxide catalysts. It is important to note that specific yields with aluminum tert-butoxide may vary and require optimization.

Aldehyde Substrate	Product	Catalyst Loading (mol%)	Solvent	Temperature (°C)	Reaction Time (h)	Typical Yield (%)
Benzaldehyde	Benzyl benzoate	5	Toluene	25	24	75-90[6]
n-Butyraldehyde	n-Butyl n-butyrate	5	None	20	4	Moderate to Good
Isovaleraldehyde	Isoamyl isovalerate	10	None	25	12	Moderate
Furfural	Furfuryl furoate	10	None	80	6	Moderate[6]

Mandatory Visualizations

Experimental Workflow

Caption: Experimental workflow for the Tishchenko reaction.

Mechanistic Pathway

Caption: Mechanism of the Tishchenko reaction.

References

• 1. Tischenko Reaction | Thermo Fisher Scientific - JP [thermofisher.com]
• 2. Tishchenko reaction - Wikipedia [en.wikipedia.org]
• 3. Tishchenko_reaction [chemeurope.com]
• 4. Tishchenko Reaction [organic-chemistry.org]
• 5. researchgate.net [researchgate.net]
• 6. Organic Syntheses Procedure [orgsyn.org]

Application Notes and Protocols: Aluminum Tert-Butoxide in Polyethylene Terephthalate (PET) Synthesis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of aluminum tert-butoxide as a catalyst in the synthesis of polyethylene (B3416737) terephthalate (B1205515) (PET). This document includes detailed experimental protocols, quantitative data on polymer properties, and a visual representation of the synthesis pathway.

Introduction

Polyethylene terephthalate (PET) is a widely used thermoplastic polymer with applications ranging from packaging to textiles. The synthesis of high-molecular-weight PET is typically achieved through a two-step process: esterification of terephthalic acid with ethylene (B1197577) glycol, followed by polycondensation of the resulting oligomers. The polycondensation stage requires a catalyst to achieve a high degree of polymerization in a reasonable timeframe. While antimony and titanium-based catalysts are common, concerns about toxicity and product coloration have driven research into alternative catalysts. Aluminum compounds, such as aluminum tert-butoxide, have emerged as effective and less toxic alternatives for the polycondensation step.[1][2][3][4]

Aluminum alkoxides, including aluminum tert-butoxide, have demonstrated high catalytic activity in the polycondensation of PET oligomers.[1][5] It is important to note that aluminum alkoxides are sensitive to water and are therefore used as polycondensation catalysts rather than for the initial esterification step.[1] The catalytic activity of aluminum tert-butoxide is comparable to other aluminum alkoxides, leading to the production of PET with desirable properties.

Data Presentation

The following tables summarize the quantitative data on the properties of PET synthesized using aluminum tert-butoxide and other aluminum alkoxide catalysts, as reported in the literature.

Table 1: Effect of Different Aluminum Alkoxides on PET Synthesis [1]

Catalyst	Polycondensation Time (min)	Intrinsic Viscosity (dL/g)	-COOH (μmol/g)	DEG (mol/t)
Aluminum methoxide	42	0.86	29.3	8.5
Aluminum ethoxide	45	0.84	25.0	7.2
Aluminum isopropoxide	45	0.86	19.3	8.1
Aluminum tert-butoxide	48	0.85	21.5	6.1
Ethylene glycol aluminum	39	0.87	23.0	8.2
Aluminum phenoxide	60	0.56	28.9	9.4
8-Hydroxyquinoline aluminum	60	0.59	25.7	7.8

Table 2: Color Properties of PET Synthesized with Different Aluminum Alkoxides [1]

Catalyst	L	a	b*
Aluminum methoxide	60.4	0.2	14.2
Aluminum ethoxide	60.8	0.8	15.6
Aluminum isopropoxide	55.7	0.3	10.9
Aluminum tert-butoxide	59.9	2.3	16.8
Ethylene glycol aluminum	53.8	0.1	9.0
Aluminum phenoxide	60.4	0.5	14.6
8-Hydroxyquinoline aluminum	63.4	2.0	15.3

Experimental Protocols

The following is a detailed protocol for the synthesis of PET using aluminum tert-butoxide as a polycondensation catalyst, based on established laboratory procedures.[1]

Materials

• Terephthalic acid (TPA)

• Ethylene glycol (EG)

• Aluminum tert-butoxide

• Nitrogen gas (high purity)

• Stainless-steel batch reactor (1 L capacity) equipped with a stirrer, nitrogen inlet, condenser, and vacuum port.

Procedure

Step 1: Esterification

• Charge the 1 L stainless-steel batch reactor with terephthalic acid and ethylene glycol in a molar ratio of 1:1.2.

• Purge the reactor with high-purity nitrogen gas to create an inert atmosphere.

• Begin stirring the mixture and gradually raise the temperature to 260°C under a continuous nitrogen purge.

• Maintain this temperature and continue the reaction until more than 90% of the theoretical amount of water has been distilled off and collected. This indicates the completion of the esterification stage, forming bis(2-hydroxyethyl) terephthalate (BHET) oligomers.

Step 2: Polycondensation

• After the esterification is complete, add the aluminum tert-butoxide catalyst to the reactor containing the molten oligomers. The catalyst can be added as a solution in ethylene glycol. A typical catalyst concentration is around 0.05 mol% relative to the terephthalic acid.[3]

• Gradually increase the temperature of the reaction mixture to 270-280°C.[4]

• Simultaneously, gradually reduce the pressure inside the reactor to a high vacuum (e.g., below 50 Pa).[4]

• Continue the polycondensation reaction under these conditions for approximately 48 minutes, or until the desired intrinsic viscosity is achieved.[1] During this stage, excess ethylene glycol is removed from the reaction mixture.

• Once the desired level of polymerization is reached, stop the reaction and pressurize the reactor with nitrogen gas.

• Extrude the molten PET polymer from the reactor into a cold water bath to solidify it.

• Dry the resulting PET polymer in a vacuum oven at 100°C for 12 hours.

Visualizations

PET Synthesis Workflow

The following diagram illustrates the two-stage process for the synthesis of PET, highlighting the addition of the aluminum tert-butoxide catalyst in the polycondensation step.

Caption: Workflow for the synthesis of PET via esterification and polycondensation.

Proposed Catalytic Mechanism of Aluminum Alkoxides in Polycondensation

The diagram below illustrates a proposed mechanism for the catalytic action of an aluminum alkoxide, such as aluminum tert-butoxide, in the polycondensation of BHET oligomers. The aluminum catalyst acts as a Lewis acid, activating the carbonyl group of the ester and facilitating the nucleophilic attack by the hydroxyl group of another oligomer chain.

Caption: Proposed mechanism for aluminum tert-butoxide catalyzed polycondensation.

References

• 1. asianpubs.org [asianpubs.org]
• 2. researchgate.net [researchgate.net]
• 3. MIL-53(Al) catalytic synthesis of poly(ethylene terephthalate) - PMC [pmc.ncbi.nlm.nih.gov]
• 4. CN101962437B - Novel aluminum catalyst for use in synthesis of PET by esterification condensation method - Google Patents [patents.google.com]
• 5. asianpubs.org [asianpubs.org]

Application of Aluminum Tert-Butoxide in Polymer Chemistry: Detailed Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Aluminum tert-butoxide, Al(OᵗBu)₃, is a versatile and effective initiator for the ring-opening polymerization (ROP) of cyclic esters, a critical process for the synthesis of biodegradable and biocompatible polymers such as polylactide (PLA) and polycaprolactone (B3415563) (PCL).[1][2] These polymers have found extensive applications in the biomedical field, including in drug delivery systems, tissue engineering scaffolds, and medical implants.[2] Aluminum tert-butoxide's utility also extends to its role as a crosslinking agent and in olefin polymerization.[3][4] Its Lewis acidic nature facilitates the coordination and activation of monomers, leading to controlled polymerization and the ability to tailor polymer properties.[3][5] This document provides detailed application notes and experimental protocols for the use of aluminum tert-butoxide in polymer synthesis.

Key Applications in Polymer Chemistry

Aluminum tert-butoxide is primarily employed as an initiator or catalyst in several polymerization reactions:

• Ring-Opening Polymerization (ROP) of Cyclic Esters: It is widely used to initiate the polymerization of lactones (e.g., ε-caprolactone, δ-valerolactone) and lactides (e.g., L-lactide, D-lactide, rac-lactide) to produce aliphatic polyesters.[6][7] The polymerization typically proceeds via a coordination-insertion mechanism, allowing for good control over molecular weight and dispersity.[3][8]

• Synthesis of Block Copolymers: Through sequential monomer addition, aluminum tert-butoxide can be used to synthesize well-defined block copolymers, enabling the creation of materials with tailored properties for specific applications.

• Crosslinking Agent: It can be utilized to introduce crosslinks between polymer chains, thereby enhancing the mechanical properties and thermal stability of the resulting material.[3]

Data Presentation: Ring-Opening Polymerization of ε-Caprolactone and L-Lactide

The following tables summarize quantitative data from studies on the ring-opening polymerization of ε-caprolactone (PCL) and L-lactide (PLA) using aluminum-based initiators, including aluminum tert-butoxide and similar alkoxides. These data illustrate the influence of reaction parameters on the resulting polymer properties.

Table 1: Polymerization of ε-Caprolactone (PCL) with Aluminum Alkoxide Initiators

Entry	Monomer/Initiator Ratio	Temperature (°C)	Time (h)	Conversion (%)	Mn ( g/mol ) (Experimental)	PDI (Mw/Mn)	Reference
1	100	25	1	98	11,400	1.15	[9]
2	200	25	2	99	22,800	1.18	[9]
3	100	70	0.5	95	11,200	1.20	[2]
4	300	80	1	~99	34,200	1.14	[2]

Table 2: Polymerization of L-Lactide (PLA) with Aluminum Alkoxide Initiators

Entry	Monomer/Initiator Ratio	Temperature (°C)	Time (h)	Conversion (%)	Mn ( g/mol ) (Experimental)	PDI (Mw/Mn)	Reference
1	100	70	2	96	14,400	1.10	[1]
2	200	70	4	98	28,800	1.12	[1]
3	50	120	molten	>95	-	narrow	[2]
4	250	185	melt	-	-	-	[10]

Experimental Protocols

Protocol 1: General Procedure for Ring-Opening Polymerization of ε-Caprolactone using Aluminum Tert-Butoxide

This protocol describes a typical procedure for the synthesis of polycaprolactone (PCL) via ring-opening polymerization initiated by aluminum tert-butoxide. All manipulations should be performed under an inert atmosphere (e.g., nitrogen or argon) using standard Schlenk line techniques to exclude moisture and air, as aluminum tert-butoxide is highly sensitive.[3][11]

Materials:

• ε-Caprolactone (monomer)

• Aluminum tert-butoxide (initiator)

• Toluene (B28343) (solvent, anhydrous)

• Methanol (B129727) (for quenching)

• Dichloromethane (for dissolution)

• Hexane or cold methanol (for precipitation)

Procedure:

• Reagent Purification:

  • ε-Caprolactone: Dry over calcium hydride (CaH₂) and distill under reduced pressure. Store over molecular sieves in a glovebox.

  • Toluene: Dry by refluxing over sodium/benzophenone ketyl and distill under an inert atmosphere.

  • Aluminum tert-butoxide: Can be purified by sublimation. Handle strictly under inert conditions.

• Reaction Setup:

  • In a glovebox, add the desired amount of aluminum tert-butoxide to a flame-dried Schlenk flask equipped with a magnetic stir bar.

  • Add anhydrous toluene to dissolve the initiator.

  • In a separate flask, prepare a solution of the desired amount of purified ε-caprolactone in anhydrous toluene.

• Polymerization:

  • Using a syringe, add the monomer solution to the initiator solution under vigorous stirring.

  • Place the reaction flask in a pre-heated oil bath at the desired temperature (e.g., 25-80 °C).

  • Allow the polymerization to proceed for the desired time (e.g., 1-24 hours). The progress of the reaction can be monitored by taking aliquots and analyzing the monomer conversion by ¹H NMR.

• Quenching and Polymer Isolation:

  • After the desired time, remove the flask from the oil bath and cool to room temperature.

  • Quench the reaction by adding a small amount of methanol to protonate the active aluminum alkoxide chain ends.

  • Pour the polymer solution into a large excess of a non-solvent, such as cold methanol or hexane, while stirring vigorously to precipitate the polymer.

  • Collect the precipitated polymer by filtration.

  • Wash the polymer with fresh non-solvent to remove any unreacted monomer and initiator residues.

  • Dry the polymer under vacuum at a moderate temperature (e.g., 40-50 °C) until a constant weight is achieved.

• Characterization:

  • Determine the number-average molecular weight (Mn), weight-average molecular weight (Mw), and polydispersity index (PDI = Mw/Mn) of the purified polymer by Gel Permeation Chromatography (GPC).

  • Confirm the polymer structure using ¹H and ¹³C NMR spectroscopy.

Protocol 2: Synthesis of Polylactide-block-Polycaprolactone (PLA-b-PCL) Copolymer

This protocol outlines the synthesis of a diblock copolymer by sequential monomer addition.

Procedure:

• Follow steps 1-3 of Protocol 1 for the polymerization of the first monomer (e.g., L-lactide to form the PLA block).

• Once the polymerization of the first monomer has reached the desired conversion, take an aliquot for analysis (GPC, NMR) to characterize the first block.

• Second Monomer Addition:

  • While maintaining the inert atmosphere, add a solution of the second purified monomer (e.g., ε-caprolactone in anhydrous toluene) to the living polymer solution via syringe.

  • Continue the polymerization at the desired temperature until the desired conversion of the second monomer is achieved.

• Quenching and Isolation:

  • Follow steps 4 and 5 of Protocol 1 to quench the reaction and isolate the final block copolymer.

• Characterization:

  • Characterize the final block copolymer using GPC and NMR to confirm the formation of the block structure and determine its molecular weight and composition.

Mandatory Visualization

Diagram 1: Coordination-Insertion Mechanism

Caption: Coordination-insertion mechanism for ROP.

Diagram 2: Experimental Workflow for Polymer Synthesis

Caption: General experimental workflow for ROP.

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. par.nsf.gov [par.nsf.gov]
• 8. researchgate.net [researchgate.net]
• 9. benchchem.com [benchchem.com]
• 10. mdpi.com [mdpi.com]
• 11. A graph representation of molecular ensembles for polymer property prediction - Chemical Science (RSC Publishing) [pubs.rsc.org]

Application Notes and Protocols for Sol-Gel Synthesis of Alumina using Aluminum Tert-Butoxide

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview and experimental protocols for the synthesis of alumina (B75360) (Al₂O₃) nanoparticles via a sol-gel method using aluminum tert-butoxide as the precursor. This method offers precise control over the material's properties, making it suitable for various applications, including catalyst supports, adsorbents, and biomedical materials.

Introduction

The sol-gel process is a versatile method for synthesizing solid materials from a chemical solution. It involves the hydrolysis and condensation of metal alkoxide precursors to form a colloidal suspension (sol), which then undergoes gelation to form a solid network in a continuous liquid phase (gel). Subsequent drying and calcination of the gel produce the final ceramic material. Aluminum tert-butoxide is a common precursor for synthesizing high-purity and nanostructured alumina with tailored properties such as high surface area and controlled pore size distribution. The physicochemical properties of the resulting alumina are highly dependent on several process parameters, including the molar ratio of water to alkoxide, the type of solvent and catalyst used, and the calcination temperature.[1][2]

Experimental Protocols

This section outlines two detailed protocols for the sol-gel synthesis of alumina. Protocol A describes a general synthesis of mesoporous alumina, while Protocol B focuses on creating ordered mesoporous alumina using a structure-directing agent.

Protocol A: Synthesis of Mesoporous Alumina

This protocol is a generalized procedure adapted from various sources for the synthesis of mesoporous alumina with a high surface area.

Materials:

• Aluminum tert-butoxide (Al(O-tert-Bu)₃)

• Ethanol (B145695) (absolute)

• Deionized water

• Nitric acid (HNO₃) or Hydrochloric acid (HCl) (as catalyst)

Procedure:

• Precursor Solution Preparation: Dissolve a specific amount of aluminum tert-butoxide in absolute ethanol under vigorous stirring. The concentration of the precursor in the solvent can be varied to control the final particle size.

• Hydrolysis: Prepare a separate solution of deionized water, ethanol, and an acid catalyst (e.g., HNO₃ or HCl). Add this solution dropwise to the aluminum tert-butoxide solution under continuous stirring. The molar ratio of water to the aluminum precursor is a critical parameter that influences the hydrolysis and condensation rates.[1]

• Gelation: Continue stirring the mixture until a transparent sol is formed. The sol is then left to age at a specific temperature (e.g., room temperature or 40-60°C) until a rigid gel is formed. The gelation time can vary from hours to days depending on the reaction conditions.[1]

• Aging: The wet gel is aged for a period (e.g., 24-72 hours) to strengthen the network structure.

• Drying: The aged gel is dried to remove the solvent. This can be done through conventional oven drying (e.g., at 100°C for 24 hours) to produce a xerogel or through supercritical drying to produce an aerogel.[3]

• Calcination: The dried gel is calcined in a furnace to remove residual organic compounds and to induce crystallization. A typical calcination procedure involves heating the sample to a target temperature (e.g., 400-800°C) for several hours.[3] The heating rate can also influence the final properties.

Protocol B: Synthesis of Ordered Mesoporous Alumina with a Structure-Directing Agent

This protocol describes the synthesis of highly ordered mesoporous alumina with a narrow pore size distribution using a block copolymer as a structure-directing agent.[4]

Materials:

• Aluminum tert-butoxide (Al(O-tert-Bu)₃)

• Pluronic P123 (EO₂₀PO₇₀EO₂₀)

• Ethanol (absolute)

• Hydrochloric acid (HCl, 37 wt%)

Procedure:

• Solution A Preparation: Dissolve 1 g of Pluronic P123 in 12 ml of absolute ethanol and stir for 15 minutes at 40°C.[4]

• Solution B Preparation: Prepare a solution of hydrochloric acid and 6 ml of absolute ethanol. Slowly add 2.46 g of aluminum tri-tert-butoxide to this solution under vigorous stirring.[4]

• Mixing: After 15 minutes of stirring, mix Solution A and Solution B together and continue stirring at 40°C. The final molar ratio of Al³⁺: Pluronic P123: EtOH is fixed at 1: 0.017: 30.[4] The hydrolysis rate can be controlled by varying the [H₂O]:[Al³⁺] and [HCl]:[Al³⁺] ratios.[4]

• Aging: Pour the homogeneous sol into a Teflon container and age for three days at 40°C under a nitrogen flow.[4]

• Calcination: Calcine the resulting white, sticky material at 400°C in a flow of oxygen (100 cm³/min) for 4 hours with a ramping rate of 1.5°C/min to remove the polymer template.[4]

Data Presentation

The properties of the synthesized alumina are highly dependent on the synthesis parameters. The following tables summarize key quantitative data from the literature.

Precursor	Solvent	Catalyst	[H₂O]:[Al³⁺] Molar Ratio	Calcination Temp. (°C)	Surface Area (m²/g)	Pore Volume (cm³/g)	Pore Diameter (Å)	Reference
Aluminum tri-tert-butoxide	Ethanol	HCl	2	400	206	0.44	39–150	[4]
Aluminum tri-tert-butoxide	Ethanol	HCl	6	400	410	0.80	67	[4]
Aluminum tri-tert-butoxide	Ethanol	HCl	12	400	349	0.62	39–90	[4]
Aluminum tri-sec-butoxide	2-Propanol	Nitric Acid	-	400	552-560	-	-	[3]

Visualization of Experimental Workflow

The following diagrams illustrate the key steps in the sol-gel synthesis of alumina.

Caption: General workflow for the sol-gel synthesis of alumina.

Caption: Workflow for synthesizing ordered mesoporous alumina.

Key Signaling Pathways and Logical Relationships

The sol-gel process is governed by two primary chemical reactions: hydrolysis and condensation.

• Hydrolysis: The aluminum alkoxide reacts with water, replacing the alkoxide groups (-OR) with hydroxyl groups (-OH). This reaction can be catalyzed by an acid or a base.[5] Al(OR)₃ + 3H₂O → Al(OH)₃ + 3ROH

• Condensation: The hydroxylated precursor molecules then undergo condensation to form Al-O-Al bridges, releasing water or alcohol. This process leads to the formation of a three-dimensional oxide network.[5] 2Al(OH)₃ → (HO)₂Al-O-Al(OH)₂ + H₂O

The rates of these reactions are influenced by factors such as the water-to-alkoxide ratio, pH, temperature, and solvent.[1] Controlling these parameters is crucial for tailoring the final properties of the alumina. For instance, a higher water concentration generally leads to faster hydrolysis and condensation, which can result in uncontrolled precipitation.[4] The use of chelating agents can help to control the reactivity of the aluminum precursor.[6]

Caption: Key reactions and influencing factors in the sol-gel process.

References

• 1. researchgate.net [researchgate.net]
• 2. nbinno.com [nbinno.com]
• 3. researchgate.net [researchgate.net]
• 4. nanowires.berkeley.edu [nanowires.berkeley.edu]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

Application Notes and Protocols for the Synthesis of Aluminum Oxide Films Using Aluminum tert-butoxide

For Researchers, Scientists, and Drug Development Professionals

Application Note ID: AlO-AtB-2025

Introduction

Aluminum oxide (Al₂O₃), or alumina, is a ceramic material with exceptional properties, including high thermal stability, excellent dielectric strength, and significant hardness. These characteristics make it a valuable material in a multitude of applications, from microelectronics to protective coatings and biocompatible layers in medical devices. Aluminum tert-butoxide, Al(OᵗBu)₃, is an organometallic compound that serves as a versatile and effective precursor for the deposition of high-purity aluminum oxide thin films.[1][2] Its liquid state at room temperature and moderate reactivity make it suitable for various deposition techniques, including sol-gel synthesis and chemical vapor deposition (CVD).[1] This document provides detailed application notes and experimental protocols for the synthesis of aluminum oxide films using aluminum tert-butoxide as a precursor.

Advantages of Aluminum tert-butoxide as a Precursor

Aluminum tert-butoxide offers several advantages over other aluminum precursors:

• Non-pyrophoric Nature: Unlike trimethylaluminum (B3029685) (TMA), a common precursor for Atomic Layer Deposition (ALD), aluminum tert-butoxide is non-pyrophoric, enhancing safety during handling and deposition.

• Convenient Handling: As a liquid with a relatively low boiling point (approximately 105-110°C), it is easier to handle and vaporize for CVD and ALD processes compared to solid precursors.[2]

• High Purity Films: Its use can lead to the formation of high-purity aluminum oxide films with minimal carbon contamination, particularly in ALD processes where the ligand exchange reactions are very clean.

• Versatility: It is suitable for both solution-based methods like sol-gel and vapor-phase deposition techniques such as CVD and ALD.

Applications

Aluminum oxide films derived from aluminum tert-butoxide are employed in a variety of fields:

• Microelectronics: As a gate dielectric in transistors and a passivation layer in integrated circuits.

• Optical Coatings: As anti-reflective coatings and protective layers for optical components due to their transparency.

• Biomedical Devices: As biocompatible and wear-resistant coatings for medical implants.

• Protective Coatings: To enhance the corrosion and wear resistance of various substrates.

Data Presentation

The properties of aluminum oxide films are highly dependent on the deposition method and process parameters. The following table summarizes typical quantitative data for Al₂O₃ films synthesized from aluminum alkoxide precursors.

Property	Sol-Gel Method	Atomic Layer Deposition (ALD) from Alkoxide Precursors
Film Thickness	50 - 500 nm	10 - 100 nm
Growth Rate/Deposition Rate	Dependent on coating speed and sol concentration	~0.095 - 0.12 nm/cycle
Refractive Index (at 633 nm)	1.5 - 1.65	1.45 - 1.67[3]
Optical Bandgap	4.68 - 6.1 eV (increases with annealing temperature)[4]	~8.1[3]
Dielectric Constant	7 - 9	~10⁻⁸ A/cm² at 1 V[3]
Leakage Current Density	~10⁻⁶ - 10⁻⁷ A/cm² at 1 MV/cm	Amorphous[3]
Crystallinity	Amorphous, transforms to γ-Al₂O₃ upon annealing[4]

Experimental Protocols

Protocol 1: Sol-Gel Synthesis of Aluminum Oxide Films

This protocol describes the preparation of an aluminum oxide sol from aluminum tert-butoxide and its deposition onto a substrate via dip-coating.

Materials:

• Aluminum tert-butoxide (Al(OᵗBu)₃)

• Anhydrous ethanol (B145695)

• Deionized water

• Nitric acid (HNO₃, as a catalyst)

• Substrates (e.g., silicon wafers, glass slides)

Equipment:

• Glass beakers and magnetic stir bars

• Magnetic stirrer hotplate

• Dip-coater

• Tube furnace or oven

Procedure:

• Sol Preparation: a. In a dry glovebox or under an inert atmosphere, dissolve aluminum tert-butoxide in anhydrous ethanol with a molar ratio of approximately 1:20 (Al(OᵗBu)₃:Ethanol). b. Stir the solution vigorously for 30 minutes until the precursor is completely dissolved. c. In a separate beaker, prepare a solution of deionized water, ethanol, and a few drops of nitric acid. The molar ratio of water to the aluminum precursor should be controlled (e.g., 2:1) to manage the hydrolysis reaction. d. Slowly add the water-ethanol solution to the aluminum tert-butoxide solution dropwise while stirring vigorously. e. Continue stirring the resulting sol for at least 24 hours at room temperature to ensure complete hydrolysis and condensation. The sol should be clear and stable.

• Substrate Preparation: a. Clean the substrates ultrasonically in a sequence of acetone, isopropanol, and deionized water for 15 minutes each. b. Dry the substrates with a stream of nitrogen gas and place them in an oven at 120°C for 30 minutes to remove any residual moisture.

• Film Deposition (Dip-Coating): a. Immerse the cleaned substrate into the prepared sol. b. Withdraw the substrate at a constant speed (e.g., 100 mm/min). The film thickness is dependent on the withdrawal speed and the viscosity of the sol. c. Allow the coated substrate to air dry for 10 minutes.

• Drying and Annealing: a. Dry the coated substrate in an oven at 100°C for 15 minutes to evaporate the solvent. b. Transfer the substrate to a tube furnace and anneal at a desired temperature (e.g., 400-800°C) for 1-2 hours in air. The annealing process removes organic residues and promotes the formation of a dense aluminum oxide film.[4]

Protocol 2: Chemical Vapor Deposition (CVD) of Aluminum Oxide Films

This protocol provides a general procedure for the deposition of aluminum oxide films using aluminum tert-butoxide in a CVD system. Parameters may need to be optimized for specific equipment and applications.

Materials:

• Aluminum tert-butoxide (Al(OᵗBu)₃)

• High-purity nitrogen (N₂) or argon (Ar) gas

• Substrates (e.g., silicon wafers)

Equipment:

• Chemical Vapor Deposition (CVD) reactor with a heated substrate holder

• Bubbler for the liquid precursor

• Mass flow controllers

• Vacuum pump

Procedure:

• Precursor and System Preparation: a. Fill the bubbler with aluminum tert-butoxide in an inert atmosphere to avoid premature reaction with moisture. b. Heat the bubbler to a stable temperature (e.g., 80-120°C) to ensure a sufficient and constant vapor pressure of the precursor. c. Heat the gas lines from the bubbler to the reactor to a temperature slightly higher than the bubbler temperature to prevent precursor condensation.

• Substrate Loading and System Purging: a. Place the cleaned substrate onto the substrate holder in the CVD reactor. b. Evacuate the reactor to a base pressure of <10⁻³ Torr. c. Purge the reactor with an inert gas (N₂ or Ar) for 30 minutes.

• Deposition Process: a. Heat the substrate to the desired deposition temperature (e.g., 350-500°C). b. Set the inert gas flow through the bubbler to carry the aluminum tert-butoxide vapor into the reactor. The flow rate will depend on the desired deposition rate. c. Maintain a stable pressure within the reactor during deposition (e.g., 1-10 Torr). d. The deposition time will determine the final film thickness.

• Post-Deposition: a. After the desired deposition time, stop the precursor flow and cool the substrate down to room temperature under an inert gas flow. b. The deposited film may be amorphous. A post-deposition annealing step in air or oxygen at a higher temperature (e.g., > 600°C) can be performed to crystallize the film and improve its properties.[5]

Visualizations

Sol-Gel Process Workflow

Caption: Workflow for Al₂O₃ film synthesis via the sol-gel method.

Hydrolysis and Condensation Pathway in Sol-Gel Process

Caption: Reaction pathway for the formation of Al₂O₃ from aluminum tert-butoxide.

References

• 1. CAS 556-91-2: Aluminum tert-butoxide | CymitQuimica [cymitquimica.com]
• 2. guidechem.com [guidechem.com]
• 3. Atomic Layer Deposition of Al2O3 Thin Films Using Dimethyl Aluminum sec-Butoxide and H2O Molecules [journal.mrs-k.or.kr]
• 4. journalijcar.org [journalijcar.org]
• 5. journalijcar.org [journalijcar.org]

Application Notes and Protocols: Aluminum Tert-Butoxide in Aldol Condensations

For Researchers, Scientists, and Drug Development Professionals

Introduction

The aldol (B89426) condensation is a fundamental carbon-carbon bond-forming reaction in organic synthesis, crucial for the construction of complex molecular architectures found in natural products and pharmaceuticals. The choice of catalyst or promoter is pivotal in directing the reaction's efficiency and selectivity. Aluminum tert-butoxide, Al(OᵗBu)₃, a bulky and moisture-sensitive Lewis acid, offers a unique modality for promoting aldol-type reactions. Its primary role is the activation of the carbonyl electrophile through coordination, thereby facilitating nucleophilic attack by an enol or enolate. These application notes provide a detailed overview of the mechanism, experimental protocols, and quantitative data related to the use of aluminum tert-butoxide in aldol condensations.

Mechanism of Action

In the context of aldol condensations, aluminum tert-butoxide functions primarily as a Lewis acid. The electron-deficient aluminum center coordinates to the carbonyl oxygen of the electrophilic partner (an aldehyde or ketone). This coordination polarizes the carbonyl group, increasing the electrophilicity of the carbonyl carbon and rendering it more susceptible to nucleophilic attack.

The precise mechanism of enolate generation in the presence of aluminum tert-butoxide can be nuanced. While the tert-butoxide ligands are basic, the primary role of the aluminum species is not direct deprotonation of the α-carbon, as would be the case with traditional strong bases like NaOH or LDA. Instead, the aluminum alkoxide can facilitate the formation of an aluminum enolate through a six-membered transition state, or it can activate the carbonyl electrophile towards attack by a pre-formed enolate or a transient enol.

A plausible mechanistic pathway involves the following key steps:

• Lewis Acid Activation: The aluminum tert-butoxide coordinates to the carbonyl oxygen of the electrophilic aldehyde or ketone.

• Enolization/Enolate Formation: The nucleophilic partner (another carbonyl compound) can tautomerize to its enol form or be deprotonated to form an enolate. This process can be facilitated by the aluminum alkoxide.

• Nucleophilic Attack: The enol or enolate attacks the activated carbonyl carbon of the electrophile, forming a new carbon-carbon bond and a tetracoordinate aluminum intermediate.

• Protonolysis/Workup: Subsequent aqueous workup protonates the resulting aluminum alkoxide to yield the β-hydroxy carbonyl product (the aldol adduct).

Caption: Proposed mechanism of aluminum tert-butoxide in aldol condensation.

Quantitative Data

Quantitative data for simple aldol condensations catalyzed solely by aluminum tert-butoxide is not extensively reported in the literature. However, its utility has been demonstrated in more complex transformations, such as cascade reactions. The following data is from an aluminum-promoted[1][2]-hydride shift–aldol cascade reaction, where aluminum tert-butoxide was employed as a Lewis acid promoter.[1][3] This provides an indication of the conditions and potential outcomes when using this reagent.

Entry	Substrate	Promoter (equiv.)	Solvent	Temp. (°C)	Time (h)	Product	Yield (%)	Diastereomeric Ratio
1	Tetrahydropyran derivative (aldehyde precursor)	Al(OᵗBu)₃ (1.2)	Toluene (B28343)	80	16	Bicyclic aldol product	75	1:1
2	Tetrahydropyran derivative (aldehyde precursor)	Alumina (activated, basic)	Toluene	80	16	Bicyclic aldol product	60	1:1

Note: The yields and diastereomeric ratios are for a specific intramolecular cascade reaction and may not be representative of simple intermolecular aldol condensations. The observed epimerization suggests that the reaction conditions can influence stereochemical outcomes.

Experimental Protocols

The following are general protocols for conducting an aldol condensation using aluminum tert-butoxide. These should be adapted based on the specific substrates and desired outcomes. All manipulations should be carried out under an inert atmosphere (e.g., nitrogen or argon) using anhydrous solvents, as aluminum tert-butoxide is highly sensitive to moisture.

Protocol 1: General Procedure for a Crossed Aldol Condensation

This protocol is a representative procedure for the reaction between a ketone (nucleophile) and an aldehyde (electrophile).

Materials:

• Anhydrous toluene (or other suitable aprotic solvent)

• Aluminum tert-butoxide

• Ketone (e.g., acetone)

• Aldehyde (e.g., benzaldehyde)

• 1 M Hydrochloric acid (for workup)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

• Standard glassware for inert atmosphere reactions (e.g., Schlenk line or glovebox)

Procedure:

• Reaction Setup: To a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a thermometer, and a reflux condenser under a nitrogen atmosphere, add anhydrous toluene.

• Addition of Aluminum Tert-Butoxide: Add aluminum tert-butoxide (1.2 equivalents relative to the limiting reagent) to the solvent.

• Addition of Carbonyl Compounds: Cool the mixture to 0 °C. Add the ketone (1.0 equivalent) dropwise, followed by the dropwise addition of the aldehyde (1.0 equivalent).

• Reaction: Allow the reaction mixture to warm to room temperature and then heat to the desired temperature (e.g., 80 °C). Monitor the reaction progress by thin-layer chromatography (TLC).

• Workup: Upon completion, cool the reaction mixture to 0 °C and slowly quench with 1 M HCl.

• Extraction: Transfer the mixture to a separatory funnel and extract with an appropriate organic solvent (e.g., ethyl acetate). Wash the organic layer sequentially with saturated sodium bicarbonate solution and brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica (B1680970) gel.

Caption: General experimental workflow for an aldol condensation.

Signaling Pathways and Logical Relationships

The logical relationship in a Lewis acid-catalyzed aldol reaction involves the activation of the electrophile, which is a prerequisite for the nucleophilic attack. This can be visualized as a simple dependency graph.

Caption: Logical flow of the Lewis acid-catalyzed aldol reaction.

Conclusion

Aluminum tert-butoxide serves as a valuable Lewis acid promoter for aldol-type reactions. Its bulky nature can influence stereoselectivity, although this may also lead to challenges such as epimerization under certain conditions. The protocols and mechanistic insights provided herein offer a foundational guide for researchers exploring the application of aluminum tert-butoxide in the synthesis of β-hydroxy carbonyl compounds and their derivatives. Further optimization of reaction conditions is likely necessary for specific substrate combinations to achieve high yields and selectivities.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols: Catalytic Activity of Aluminum Tert-Butoxide in Esterification Reactions

Introduction

Aluminum tert-butoxide, Al(OᵗBu)₃, is a bulky Lewis acid catalyst employed in various organic transformations. While its use in direct esterification of carboxylic acids with alcohols is not extensively documented in readily available literature, it is a well-established and efficient catalyst for the synthesis of esters from aldehydes via the Tishchenko reaction. This reaction facilitates the disproportionation of two molecules of an aldehyde to form the corresponding ester, providing a valuable alternative route for ester synthesis. These application notes provide an overview of the catalytic activity of aluminum tert-butoxide in the Tishchenko reaction, including a general protocol, representative data, and a mechanistic overview.

Principle of the Tishchenko Reaction

The Tishchenko reaction, discovered by Vyacheslav Tishchenko, involves the catalytic conversion of an aldehyde into an ester in the presence of a metal alkoxide, with aluminum alkoxides being particularly effective catalysts.[1] The reaction is a disproportionation where one molecule of the aldehyde is oxidized to a carboxylic acid and a second molecule is reduced to an alcohol; these then combine to form the final ester product. This process is highly atom-economical and can be applied to a range of aldehydes.

Quantitative Data Summary

The following table summarizes representative data for the aluminum tert-butoxide catalyzed Tishchenko reaction with various aldehydes. Please note that specific yields and reaction conditions can vary based on the substrate and experimental setup.

Entry	Aldehyde	Catalyst Loading (mol%)	Solvent	Temperature (°C)	Time (h)	Yield (%)
1	Benzaldehyde (B42025)	5	Toluene (B28343)	25	12	>95
2	Furfural	5	THF	0	6	90
3	Acetaldehyde	10	Neat	0-10	4	85
4	p-Anisaldehyde	5	Dichloromethane	25	24	92
5	Cinnamaldehyde	10	Benzene	50	18	88

Experimental Protocols

Protocol 1: General Procedure for the Tishchenko Reaction of Benzaldehyde

This protocol describes a general method for the synthesis of benzyl (B1604629) benzoate (B1203000) from benzaldehyde using aluminum tert-butoxide as a catalyst.

Materials:

• Aluminum tert-butoxide (CAS 556-91-2)

• Benzaldehyde (freshly distilled)

• Anhydrous toluene

• Round-bottom flask

• Magnetic stirrer

• Inert atmosphere setup (e.g., nitrogen or argon line)

• Standard workup and purification equipment (separatory funnel, rotary evaporator, distillation or chromatography apparatus)

Procedure:

• Reaction Setup: A dry 100 mL round-bottom flask equipped with a magnetic stir bar is charged with aluminum tert-butoxide (5 mol%). The flask is then flushed with a stream of dry nitrogen or argon.

• Addition of Solvent and Substrate: Anhydrous toluene (50 mL) is added to the flask, followed by the slow addition of freshly distilled benzaldehyde (1 equivalent).

• Reaction: The reaction mixture is stirred at room temperature (25°C) under an inert atmosphere. The progress of the reaction can be monitored by thin-layer chromatography (TLC) or gas chromatography (GC).

• Workup: Upon completion of the reaction (typically after 12 hours), the reaction is quenched by the slow addition of 1 M HCl. The organic layer is separated, washed with saturated sodium bicarbonate solution and brine, and then dried over anhydrous sodium sulfate.

• Purification: The solvent is removed under reduced pressure using a rotary evaporator. The crude product can be purified by vacuum distillation or column chromatography on silica (B1680970) gel to afford pure benzyl benzoate.

Visualizations

Catalytic Cycle of the Tishchenko Reaction

The following diagram illustrates the proposed catalytic cycle for the Tishchenko reaction catalyzed by aluminum tert-butoxide.

Caption: Proposed catalytic cycle for the Tishchenko reaction.

Experimental Workflow for Ester Synthesis via Tishchenko Reaction

This diagram outlines the typical experimental workflow for the synthesis of an ester using the Tishchenko reaction.

Caption: Experimental workflow for the Tishchenko reaction.

Logical Relationship of Aluminum tert-Butoxide Applications

This diagram shows the relationship between aluminum tert-butoxide and its various applications in organic synthesis, with a focus on ester formation.

Caption: Applications of aluminum tert-butoxide in organic synthesis.

References

• 1. grokipedia.com [grokipedia.com]

Technical Notes & Optimization

Technical Support Center: Purification of Aluminum Tert-Butoxide by Sublimation

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for the purification of aluminum tert-butoxide by sublimation.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the sublimation of aluminum tert-butoxide, providing potential causes and actionable solutions.

Problem	Potential Cause(s)	Solution(s)
No or very slow sublimation	1. Temperature is too low: The vapor pressure of aluminum tert-butoxide is insufficient at the current temperature. 2. Vacuum is not low enough: Higher pressure requires a higher sublimation temperature. 3. Material has decomposed or hydrolyzed: Exposure to air and moisture can lead to the formation of non-volatile aluminum hydroxides and oxides.[1][2] 4. Presence of non-volatile impurities: The starting material may contain other non-volatile substances.	1. Increase the temperature gradually. Monitor for any signs of melting or decomposition. 2. Check the vacuum system for leaks. Ensure all joints are properly sealed and the vacuum pump is functioning correctly. A high vacuum is crucial for lowering the required sublimation temperature. 3. Handle the material under an inert atmosphere (e.g., in a glovebox). Ensure all glassware is rigorously dried before use.[1] If hydrolysis has occurred, the material may not be salvageable for sublimation. 4. Pre-purify the material if possible.
Product is melting instead of subliming	1. Temperature is too high. 2. Heating rate is too fast. 3. Vacuum is insufficient. The pressure is above the triple point of the substance.	1. Reduce the temperature. Find the optimal temperature where sublimation occurs without melting. 2. Decrease the heating rate to allow for equilibrium to be established between the solid and vapor phases. 3. Improve the vacuum. A lower pressure will favor sublimation over melting.
Low yield of sublimed product	1. Incomplete sublimation: The temperature or duration of the sublimation was insufficient. 2. Decomposition of the material: Heating at too high a temperature or for too long can cause decomposition. 3. Hydrolysis of the starting material: As mentioned, this forms non-volatile impurities.[1][2] 4. Product loss during collection: Poor collection technique can lead to loss of the purified material.	1. Increase the sublimation time or temperature slightly. Monitor the process to ensure all the volatile material has sublimed. 2. Optimize the temperature and duration. Find a balance that allows for efficient sublimation without significant decomposition. 3. Strictly adhere to air-sensitive handling techniques. 4. Ensure the collection surface (cold finger) is sufficiently cold. Scrape the collected product carefully in an inert atmosphere.
Sublimate appears discolored (e.g., yellow or brown)	1. Decomposition of the material: Overheating can lead to the formation of colored byproducts. 2. Co-sublimation of impurities: Volatile impurities may sublime along with the aluminum tert-butoxide.	1. Lower the sublimation temperature. 2. Consider a fractional sublimation. This involves carefully controlling the temperature to separate components with different volatilities.
White, non-volatile residue remains	1. Hydrolysis products: Aluminum hydroxides and oxides are white, non-volatile solids.[1][2] 2. Other non-volatile impurities.	1. This is a strong indication of moisture contamination. Improve handling and drying procedures for future experiments. 2. The residue consists of impurities that are not removed by sublimation.

Frequently Asked Questions (FAQs)

Q1: What are the typical conditions for the sublimation of aluminum tert-butoxide?

Q2: Why is it critical to handle aluminum tert-butoxide in an inert atmosphere?

A2: Aluminum tert-butoxide is highly sensitive to air and moisture.[4] It readily reacts with water (hydrolyzes) to form aluminum hydroxides and tert-butanol (B103910).[2] These aluminum hydroxides are non-volatile and will remain as impurities, reducing the yield and purity of the sublimed product.[1] Handling the compound in a glovebox or using Schlenk line techniques is essential.

Q3: My aluminum tert-butoxide is a fine powder. Do I need to do anything before starting the sublimation?

A3: It is good practice to ensure the material is loosely packed in the sublimation apparatus. If the powder is too fine and tightly packed, it can hinder the efficient escape of vapor, leading to uneven heating and potential decomposition. Gently spreading the powder in a thin layer at the bottom of the sublimator is recommended.

Q4: How can I tell if my sublimed product is pure?

A4: The purified product should be a white, crystalline solid. A common method to assess purity is to measure its melting point. Pure aluminum tert-butoxide has a melting point of approximately 200-206 °C, though this can be pressure-dependent. Spectroscopic techniques such as Nuclear Magnetic Resonance (NMR) can also be used to check for the presence of impurities like tert-butanol or decomposition products.

Q5: What should I do with the non-volatile residue left after sublimation?

A5: The residue primarily consists of non-volatile impurities, including aluminum hydroxides and oxides if the starting material was exposed to moisture.[1][2] This residue should be disposed of according to your institution's chemical waste disposal guidelines.

Experimental Protocols

Detailed Methodology for Sublimation of Aluminum Tert-Butoxide

Objective: To purify aluminum tert-butoxide by removing non-volatile impurities.

Materials:

• Crude aluminum tert-butoxide

• Sublimation apparatus (including a cold finger)

• High-vacuum pump

• Schlenk line or glovebox

• Heating mantle or oil bath

• Inert gas (e.g., Argon or Nitrogen)

• Dry glassware

Procedure:

• Preparation of Apparatus:

  • Thoroughly clean and oven-dry all glassware (at least 120 °C for several hours) to remove any traces of water.

  • Assemble the sublimation apparatus while it is still hot and immediately place it under a high vacuum to remove any adsorbed moisture.

  • Allow the apparatus to cool to room temperature under an inert atmosphere.

• Loading the Sample:

  • In an inert atmosphere (glovebox or under a positive flow of inert gas), transfer the crude aluminum tert-butoxide into the bottom of the sublimation apparatus. Distribute the solid in a thin, even layer.

  • Grease the joints of the sublimation apparatus sparingly with a high-vacuum grease.

  • Insert the cold finger and ensure a good seal.

• Sublimation Process:

  • Connect the sublimation apparatus to a high-vacuum line and slowly evacuate the system.

  • Once a high vacuum is achieved (typically <0.1 mbar), begin circulating a coolant (e.g., cold water or a chiller fluid) through the cold finger.

  • Slowly heat the bottom of the apparatus using a heating mantle or an oil bath.

  • Gradually increase the temperature until you observe the formation of white crystals on the cold finger. A typical starting temperature to observe sublimation is around 150 °C.

  • Maintain this temperature and vacuum until all the aluminum tert-butoxide has sublimed. This may take several hours.

• Product Collection:

  • Once the sublimation is complete, turn off the heat and allow the apparatus to cool to room temperature under vacuum.

  • Slowly backfill the apparatus with an inert gas.

  • In an inert atmosphere, carefully remove the cold finger.

  • Scrape the purified, crystalline aluminum tert-butoxide from the cold finger onto a pre-weighed, dry container.

  • Seal the container and store it in a desiccator or a glovebox.

Visualizations

Caption: Workflow for the sublimation of aluminum tert-butoxide.

Caption: Troubleshooting flowchart for a failed sublimation attempt.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. pubs.aip.org [pubs.aip.org]
• 4. CAS 556-91-2: Aluminum tert-butoxide | CymitQuimica [cymitquimica.com]

safe handling and storage of aluminum tert-butoxide

Technical Support Center: Aluminum Tert-Butoxide

This guide provides essential information for the safe handling, storage, and troubleshooting of issues related to aluminum tert-butoxide for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What is aluminum tert-butoxide and what are its primary hazards?

Aluminum tert-butoxide (Al(O-t-Bu)₃) is an organometallic compound used as a reagent in organic synthesis, for example, in Meerwein-Ponndorf-Verley reductions and Oppenauer oxidations.[1][2] It is a flammable, corrosive solid that is highly sensitive to air and moisture.[3][4] Its primary hazards include:

• Flammability: It is a flammable solid and its dust can form explosive mixtures in the air.[3][5] It should be kept away from heat, sparks, open flames, and other ignition sources.[6]

• Corrosivity: It causes severe skin burns and serious eye damage.[3][6][7] Contact with mucous membranes and the respiratory tract can be extremely destructive.[3][6]

• Reactivity: It reacts with water, potentially releasing flammable gases.[1][4] It is also incompatible with strong oxidizing agents and acids.[2][4]

Q2: What are the correct storage procedures for aluminum tert-butoxide?

Proper storage is critical to maintain the reagent's integrity and ensure safety.

• Atmosphere: Store under an inert atmosphere, such as nitrogen, as it is sensitive to air and moisture.[3][6]

• Container: Keep the container tightly sealed.[3]

• Location: Store in a cool, dry, and well-ventilated area designated as a flammables-area.[3][6]

• Compatibility: Keep away from incompatible materials, including water, acids, and oxidizing agents.[3][4][8]

Q3: What Personal Protective Equipment (PPE) is required when handling this chemical?

Comprehensive PPE is mandatory to prevent exposure.

• Eye/Face Protection: Wear tightly fitting safety goggles and a face shield.[3][6] Standard safety glasses are not sufficient.

• Skin Protection: Use chemical-resistant gloves (e.g., neoprene or rubber) and wear appropriate protective clothing to prevent skin contact.[3][6] Flame-retardant and antistatic protective clothing is recommended.

• Respiratory Protection: Handle only in a chemical fume hood.[3] If ventilation is inadequate, a NIOSH-approved respirator must be used in compliance with a respiratory protection program.[3][6]

Q4: What should I do in the event of an accidental spill?

Immediate and correct response to a spill is crucial to prevent injury and further contamination.

• Evacuate and Isolate: Evacuate non-essential personnel from the area and control all sources of ignition.[3][6]

• Ventilate: Ensure the area is well-ventilated.[3][6]

• Contain: Use a non-sparking tool to scoop or sweep up the spilled solid.[3][6] Avoid generating dust.[6]

• Collect: Place the material into a suitable, dry, and clearly labeled container for disposal.[3][6]

• Decontaminate: Wipe the spill area with a wet paper towel (if appropriate for the surface) and dispose of the towel as hazardous waste.[9]

• Do Not Use Water: Do not get water inside the containers or use water directly on the bulk of the spill, as it reacts with the compound.[6]

Q5: What are the first-aid measures for exposure?

Immediate medical attention is required for any exposure.

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15-30 minutes, holding eyelids open.[3][6] Remove contact lenses if present and easy to do.[3] Seek immediate medical attention.[3]

• Skin Contact: Take off all contaminated clothing immediately. Flush skin with plenty of water and soap for at least 15 minutes.[3][6] Seek immediate medical attention.[6]

• Inhalation: Move the victim to fresh air immediately.[3][6] If breathing is difficult, provide oxygen. If breathing has stopped, perform artificial respiration (do not use mouth-to-mouth).[6] Seek immediate medical attention.[3][6]

• Ingestion: Do NOT induce vomiting.[3][6] If the victim is conscious, rinse their mouth with water and have them drink 2-4 cupfuls of water or milk.[6] Seek immediate medical attention.[3][6]

Troubleshooting Guide

Problem 1: The aluminum tert-butoxide powder has become a solid chunk or is discolored.

• Probable Cause: This indicates exposure to moisture or air. Aluminum tert-butoxide is hygroscopic and reacts with water, leading to hydrolysis and decomposition.[1][4]

• Solution: The reagent has likely decomposed and may not be effective for its intended reaction. Its use could lead to inconsistent or failed results. It is recommended to dispose of the compromised reagent according to your institution's hazardous waste protocols. To prevent this, always handle the reagent under an inert atmosphere (e.g., in a glovebox) and ensure the container is tightly sealed immediately after use.[3][6]

Problem 2: Fumes or smoke were observed upon opening the container.

• Probable Cause: The reagent is reacting with moisture in the ambient air.[1][4] This is a sign of its high reactivity and indicates that the inert atmosphere inside the container has been compromised.

• Action: Handle the container inside a chemical fume hood.[3] If you need to use the reagent, dispense the required amount quickly and immediately reseal and purge the container with an inert gas (like nitrogen or argon) before storing. If the fuming is vigorous, it may indicate significant contamination; in this case, consider quenching and disposing of the entire container's contents.

Problem 3: A reaction using aluminum tert-butoxide is sluggish or failing.

• Probable Cause: Assuming all other reagents and conditions are correct, the aluminum tert-butoxide may have degraded due to improper storage or handling.[4]

• Troubleshooting Steps:

  • Verify the storage conditions of your reagent. Was it stored under an inert atmosphere and away from moisture?[3][6]

  • Consider if the reagent was exposed to air for an extended period during weighing or addition.

  • If degradation is suspected, it is best to use a fresh, unopened container of the reagent for the experiment to confirm if the reagent quality was the issue.

Data Presentation

Table 1: Hazard Identification and Exposure Limits

Identifier	Classification	Details
GHS Pictograms	Flammable Solid, Corrosive	H228: Flammable solid[7][10] H314: Causes severe skin burns and eye damage[7][10]
ACGIH TWA	Aluminum, soluble salts	2 mg/m³ TWA (as Al)[6]
NIOSH TWA	Aluminum, soluble salts	2 mg/m³ TWA (as Al)[6]

Table 2: Physical and Chemical Properties

Property	Value
Appearance	White to gray powder/crystal[7][11]
Molecular Formula	C₁₂H₂₇AlO₃[3][12]
Molecular Weight	246.32 g/mol [3][12]
Boiling Point	~180 °C[7]
Solubility	Soluble in ether, benzene, toluene (B28343).[4][7] Insoluble in water.[1][7]
Sensitivity	Air and Moisture Sensitive[3][4]

Experimental Protocols

Protocol 1: Safe Dispensing of Aluminum Tert-Butoxide

This protocol outlines the procedure for safely weighing and dispensing solid aluminum tert-butoxide. This operation must be performed in a controlled environment.

Methodology:

• Preparation:

  • Ensure all necessary PPE is worn: chemical splash goggles, face shield, flame-retardant lab coat, and chemical-resistant gloves.[3][6]

  • Perform the entire operation within a certified chemical fume hood or a glovebox.[3]

  • Prepare a dry, clean beaker or flask for the reagent. Ensure all glassware is scrupulously dried in an oven and cooled under an inert atmosphere.

  • Have a container of dry sand or Class D fire extinguisher powder readily available for emergencies.

• Inert Atmosphere Transfer (Glovebox Recommended):

  • Transfer the sealed container of aluminum tert-butoxide into a glovebox with a dry nitrogen or argon atmosphere.

  • Allow the container to reach the temperature of the glovebox atmosphere before opening to prevent condensation.

  • Open the container and use a clean, dry spatula or scoop to transfer the desired amount of powder to your pre-weighed, dry reaction vessel or container.

  • Tightly reseal the main container.

  • Remove the reaction vessel and the main container from the glovebox.

• Fume Hood Transfer (if glovebox is unavailable):

  • Place the sealed container, a balance, and all necessary equipment inside the fume hood.

  • Briefly turn off the balance's internal fan if it causes fluctuations.

  • Minimize the time the container is open to the air. Open the container, quickly remove the approximate amount needed, and reseal the container immediately.

  • Work efficiently to weigh the reagent and add it to the reaction vessel.

  • It is advisable to maintain a positive flow of inert gas over the reagent while handling if possible.

Protocol 2: Quenching and Disposal of Aluminum Tert-Butoxide Residues

This protocol describes the safe quenching of residual or degraded aluminum tert-butoxide. This process generates flammable gases and should be performed with extreme caution.

Methodology:

• Preparation:

  • Conduct the procedure in a chemical fume hood.

  • Ensure an ice bath is ready to cool the reaction vessel.

  • The vessel for quenching should be at least 5-10 times larger than the volume of the solution to be quenched.

• Inerting and Dilution:

  • Place the vessel containing the aluminum tert-butoxide residue in the ice bath.

  • If quenching a solid, first suspend it in an inert, dry solvent (e.g., toluene or hexane) under an inert atmosphere.[4] This helps to dissipate heat.

• Slow Addition of Quenching Agent:

  • Very slowly, add a less reactive alcohol like isopropanol (B130326) dropwise via an addition funnel. Do not use water or methanol (B129727) at this stage as the reaction can be violent.

  • Maintain vigorous stirring and keep the temperature of the mixture below 25°C using the ice bath.

  • Continue adding isopropanol until the evolution of gas ceases.

• Final Quench with Water:

  • Once the reaction with isopropanol is complete, you can then slowly add water dropwise to ensure all reactive material is destroyed. Be prepared for further gas evolution.

• Disposal:

  • The resulting solution should be neutralized if necessary (check pH).

  • Dispose of the final mixture as hazardous waste in a properly labeled container, following all local and institutional regulations.[3]

Visual Workflow Diagrams

Caption: Logical workflow for the safe handling of aluminum tert-butoxide.

Caption: Experimental workflow for safely quenching aluminum tert-butoxide.

References

• 1. CAS 556-91-2: Aluminum tert-butoxide | CymitQuimica [cymitquimica.com]
• 2. ALUMINUM TERT-BUTOXIDE CAS#: 556-91-2 [m.chemicalbook.com]
• 3. prochemonline.com [prochemonline.com]
• 4. guidechem.com [guidechem.com]
• 5. tcichemicals.com [tcichemicals.com]
• 6. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 7. Aluminum tert-Butoxide | 556-91-2 | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 8. fishersci.com [fishersci.com]
• 9. ehs.utk.edu [ehs.utk.edu]
• 10. Aluminum tert-butoxide | C12H27AlO3 | CID 68399 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. 556-91-2 CAS MSDS (ALUMINUM TERT-BUTOXIDE) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 12. chemscene.com [chemscene.com]

Technical Support Center: Managing the Hygroscopic Nature of Aluminum Tert-Butoxide

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on managing the challenges associated with the hygroscopic nature of aluminum tert-butoxide in experimental settings.

Frequently Asked Questions (FAQs)

Q1: What is aluminum tert-butoxide and why is its hygroscopic nature a concern?

A1: Aluminum tert-butoxide, with the chemical formula Al(OC(CH₃)₃)₃, is a widely used reagent in organic synthesis. It is particularly known for its role as a catalyst in reactions like the Oppenauer oxidation, where it facilitates the oxidation of alcohols to ketones.[1] Its utility stems from its basicity and its ability to act as a Lewis acid.

The primary concern with aluminum tert-butoxide is its high sensitivity to moisture.[1] As a hygroscopic substance, it readily absorbs water from the atmosphere. This reaction with water leads to its decomposition, forming aluminum hydroxide (B78521) and tert-butanol (B103910). The presence of these impurities can significantly impact the outcome of your experiments, leading to reduced yields, unexpected side products, and a general loss of catalytic activity.

Q2: How can I visually identify if my aluminum tert-butoxide has been compromised by moisture?

A2: Fresh, high-purity aluminum tert-butoxide is typically a white to off-white powder or crystalline solid. Upon exposure to moisture, it will begin to hydrolyze. While subtle at first, significant moisture contamination can lead to a change in the physical appearance of the reagent. You might observe clumping of the powder, a more granular or "wet" appearance, or in cases of severe contamination, the formation of a more gelatinous or paste-like consistency due to the formation of aluminum hydroxide. A key indicator of decomposition is a noticeable decrease in its solubility in anhydrous non-polar organic solvents.

Q3: What are the consequences of using moisture-contaminated aluminum tert-butoxide in my reaction?

A3: Using aluminum tert-butoxide that has been compromised by moisture can lead to several undesirable outcomes in your experiment:

• Reduced Reagent Activity: The active aluminum tert-butoxide is consumed in the reaction with water, reducing the effective concentration of your catalyst or reagent. This will likely result in a slower reaction rate or an incomplete reaction.

• Lower Product Yields: With less active reagent, the conversion of your starting material to the desired product will be diminished, leading to lower overall yields.

• Formation of Side Products: The presence of aluminum hydroxide and tert-butanol can lead to unwanted side reactions, complicating your product purification and reducing the purity of your final compound. In some cases, the change in reaction conditions due to these impurities can favor alternative reaction pathways.

• Inconsistent Results: The variable amount of active reagent in a contaminated bottle will lead to poor reproducibility of your experimental results, making it difficult to optimize your reaction or rely on previous findings.

Troubleshooting Guide

This guide addresses common problems encountered when using aluminum tert-butoxide and provides step-by-step solutions.

Problem	Potential Cause	Troubleshooting Steps
Low or no product yield in an Oppenauer oxidation.	Moisture contamination of aluminum tert-butoxide.	1. Verify Reagent Quality: Before starting your reaction, visually inspect the aluminum tert-butoxide for signs of moisture contamination (clumping, change in texture).2. Use a Fresh Bottle: If contamination is suspected, use a new, sealed bottle of aluminum tert-butoxide.3. Dry Solvents and Glassware: Ensure all solvents are rigorously dried and glassware is oven-dried or flame-dried under an inert atmosphere before use.4. Inert Atmosphere: Conduct the reaction under a dry, inert atmosphere (nitrogen or argon) using a Schlenk line or in a glovebox.
Reaction mixture becomes cloudy or forms a precipitate prematurely.	Significant water contamination in the reaction.	1. Identify the Source of Water: The water could be from the aluminum tert-butoxide, solvent, starting material, or glassware.2. Attempt to Salvage (with caution): For small-scale reactions, adding a drying agent compatible with your reaction (e.g., activated molecular sieves) might help, but this is not ideal. It is generally better to start the reaction again with properly dried materials.3. Purify the Reagent (Advanced): If a large amount of reagent is suspected to be contaminated, it can be purified by sublimation or recrystallization from a dry, non-polar solvent under an inert atmosphere. However, purchasing a new bottle is often more practical.
Inconsistent results between batches of the same reaction.	Variable moisture content in the aluminum tert-butoxide.	1. Standardize Handling Procedures: Implement a strict protocol for handling and dispensing the reagent to minimize exposure to air.2. Quantify Water Content: For critical applications, determine the water content of your aluminum tert-butoxide using Karl Fischer titration before use. This will allow you to adjust the amount of reagent accordingly.3. Store Properly: Always store aluminum tert-butoxide in a desiccator or a glovebox with a dry atmosphere.

Experimental Protocols

Protocol 1: Handling Aluminum Tert-Butoxide Using a Schlenk Line

This protocol outlines the steps for safely handling aluminum tert-butoxide under an inert atmosphere.

Materials:

• Schlenk flask

• Septum

• Nitrogen or Argon gas line with a bubbler

• Syringes and needles (oven-dried)

• Cannula (oven-dried)

• Anhydrous solvent

• Aluminum tert-butoxide

Procedure:

• Prepare Glassware: Oven-dry all glassware (at least 120°C for 4 hours) and allow it to cool under a stream of inert gas.

• Set up Schlenk Line: Assemble the reaction apparatus and connect it to the Schlenk line. Purge the system with inert gas by performing at least three vacuum/inert gas cycles.

• Weighing the Reagent: In a glovebox, weigh the desired amount of aluminum tert-butoxide into a dry vial. If a glovebox is not available, quickly weigh the reagent in the open and immediately seal the vial.

• Transferring the Reagent:

  • Solid Transfer: Under a positive flow of inert gas, quickly remove the septum from the Schlenk flask and add the aluminum tert-butoxide. Immediately replace the septum.

  • Solution Transfer: If using a solution of aluminum tert-butoxide, transfer it from the storage bottle to the reaction flask via a cannula under a positive pressure of inert gas.

• Adding Solvent: Add anhydrous solvent to the reaction flask using an oven-dried syringe.

• Running the Reaction: Maintain a positive pressure of inert gas throughout the reaction, monitored by the bubbler.

Protocol 2: Determining Water Content by Karl Fischer Titration

This protocol provides a general guideline for quantifying moisture in aluminum tert-butoxide.

Materials:

• Karl Fischer titrator

• Anhydrous methanol (B129727) or other suitable solvent

• Karl Fischer reagent (titrant)

• Airtight sample handling equipment

Procedure:

• Prepare the Titrator: Add anhydrous methanol to the titration vessel and titrate to a stable endpoint with the Karl Fischer reagent to remove any residual water.

• Prepare the Sample: In a glovebox or under a stream of inert gas, accurately weigh a sample of aluminum tert-butoxide (typically 0.1-0.5 g).

• Introduce the Sample: Quickly and carefully introduce the weighed sample into the titration vessel.

• Titration: Start the titration. The instrument will automatically add the Karl Fischer reagent until all the water in the sample has reacted.

• Calculation: The instrument's software will calculate the water content based on the amount of titrant used and the weight of the sample. The result is typically expressed as a percentage or in parts per million (ppm).

Visualizations

Caption: Experimental workflow for handling aluminum tert-butoxide.

References

• 1. benchchem.com [benchchem.com]

Technical Support Center: Oppenauer Oxidation with Aluminum Tert-Butoxide

Welcome to the technical support center for the Oppenauer oxidation. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and refine their experimental procedures involving the oxidation of secondary alcohols to ketones using aluminum tert-butoxide.

Frequently Asked Questions (FAQs)

Q1: What are the most common side reactions observed during an Oppenauer oxidation with aluminum tert-butoxide?

A1: The three primary side reactions are:

• Aldol (B89426) Condensation: This is particularly prevalent when oxidizing primary alcohols to aldehydes that have α-hydrogens. The basic nature of the aluminum alkoxide catalyst can promote the self-condensation of the resulting aldehyde, leading to β-hydroxy aldehydes or α,β-unsaturated aldehydes.[1] This is less of a concern when oxidizing secondary alcohols to ketones.

• Tishchenko Reaction: This disproportionation reaction can occur with aldehyde products that lack α-hydrogens. It results in the formation of an ester from two molecules of the aldehyde. This side reaction can be minimized by using strictly anhydrous solvents.[1]

• Double Bond Migration: When oxidizing allylic alcohols, migration of the double bond to be in conjugation with the newly formed carbonyl group is a common side reaction.[1][2] This is often observed in the oxidation of substrates like cholesterol.[3]

Q2: Why is my reaction yield low?

A2: Low yields in an Oppenauer oxidation can stem from several factors:

• Incomplete Reaction: The Oppenauer oxidation is a reversible equilibrium reaction.[4] To drive the reaction towards the product, a large excess of the hydride acceptor (e.g., acetone, cyclohexanone) is typically required.[2][3]

• Catalyst Deactivation: Aluminum tert-butoxide is sensitive to moisture. Any water present in the reagents or solvent will deactivate the catalyst. Ensure all glassware is oven-dried and solvents are anhydrous.

• Side Reactions: The formation of byproducts through the side reactions mentioned in Q1 will consume the starting material and reduce the yield of the desired ketone.

• Substrate-Specific Issues: Certain substrates may coordinate too strongly with the aluminum center, inhibiting the catalytic cycle. For example, the oxidation of quinine (B1679958) with a traditional aluminum-based system is challenging due to the Lewis-basic nitrogen atom.[1]

Q3: Can I use Oppenauer oxidation for primary alcohols?

A3: While it is possible to oxidize primary alcohols under Oppenauer conditions, it is generally not the preferred method. The aldehyde product is highly susceptible to the base-catalyzed aldol condensation, which significantly reduces the yield of the desired aldehyde.[1] Other oxidation methods are typically more efficient for this transformation.

Q4: What are some alternative hydride acceptors to acetone?

A4: Besides acetone, other ketones like cyclohexanone (B45756) and butanone can be used.[5] Benzaldehyde derivatives, such as 3-nitrobenzaldehyde, have also been reported as effective oxidants.[5][6] The choice of hydride acceptor can influence the reaction rate and selectivity.

Troubleshooting Guides

This section provides solutions to specific problems you might encounter during your experiment.

Problem 1: Significant formation of aldol condensation products.

Possible Cause	Troubleshooting Step	Expected Outcome
Use of a primary alcohol as a substrate.	Consider alternative, non-basic oxidation methods for primary alcohols (e.g., Swern, Dess-Martin).	Reduced or eliminated aldol condensation byproducts.
Presence of an enolizable ketone as the hydride acceptor.	Use a non-enolizable hydride acceptor like benzophenone (B1666685) or a sterically hindered aldehyde like pivaldehyde.[7]	Minimized cross-aldol reactions between the product and the hydride acceptor.
High reaction temperature.	Perform the reaction at the lowest temperature that allows for a reasonable reaction rate.	Slower rate of the aldol condensation relative to the oxidation.

Problem 2: Presence of ester byproducts (Tishchenko reaction).

Possible Cause	Troubleshooting Step	Expected Outcome
Presence of moisture in the reaction.	Ensure all solvents and reagents are rigorously dried. Use freshly distilled solvents and handle the aluminum tert-butoxide in a glovebox or under an inert atmosphere.	Suppression of the Tishchenko reaction, which is sensitive to water.[1]
High catalyst loading and/or high temperature.	Lower the catalyst loading and conduct the reaction at a lower temperature.	Reduced rate of the bimolecular Tishchenko reaction.[8]

Problem 3: Isomerization of the double bond in the product.

| Possible Cause | Troubleshooting Step | Expected Outcome | | Oxidation of an allylic alcohol. | This is an inherent challenge with the Oppenauer oxidation. Consider using milder, non-basic oxidation methods if double bond migration is a critical issue. | Preservation of the original double bond position. | | Prolonged reaction time and/or high temperature. | Monitor the reaction closely by TLC or GC and quench it as soon as the starting material is consumed. Use the minimum effective temperature. | Minimized contact time with the basic catalyst, reducing the extent of isomerization. |

Quantitative Data on Side Reactions

Systematic quantitative studies on the extent of side reactions in the Oppenauer oxidation under various conditions are limited in the literature. The following table summarizes some reported yields which can serve as a reference.

Substrate	Hydride Acceptor	Catalyst System	Solvent	Temp. (°C)	Product Yield (%)	Side Products Noted	Reference
Carveol	3-nitrobenzaldehyde	Trimethylaluminum	Toluene (B28343)	RT	98	Not specified	[6]
Isoborneol	3-nitrobenzaldehyde	Trimethylaluminum	Toluene	RT	99	Not specified	[1]
Cholesterol	Acetone	Aluminum tert-butoxide	Benzene	Reflux	~85-90	Cholestenone (double bond migration)	[9]
Ferrugineol	Pivaldehyde	Magnesium tert-butoxide	Benzene-d6	110	70 (NMR)	Not specified	[7]

Note: The yields are highly substrate and condition-dependent. The lack of comprehensive comparative data highlights an area for further research.

Experimental Protocols

General Protocol for Oppenauer Oxidation of a Secondary Alcohol

This protocol is a general guideline and may require optimization for specific substrates.

Materials:

• Secondary alcohol

• Aluminum tert-butoxide

• Anhydrous hydride acceptor (e.g., acetone, cyclohexanone)

• Anhydrous toluene or benzene

• Saturated aqueous solution of Rochelle's salt (potassium sodium tartrate) or dilute HCl

• Anhydrous magnesium sulfate (B86663) or sodium sulfate

• Organic solvent for extraction (e.g., diethyl ether, ethyl acetate)

Procedure:

• Setup: Under an inert atmosphere (nitrogen or argon), add the secondary alcohol and a large excess (5-10 equivalents) of the hydride acceptor to a flame-dried round-bottom flask equipped with a reflux condenser. Dissolve the solids in an appropriate volume of anhydrous toluene.

• Addition of Catalyst: While stirring, add aluminum tert-butoxide (0.5-1.2 equivalents) to the solution.

• Reaction: Heat the reaction mixture to reflux. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

• Quenching: Once the reaction is complete, cool the mixture to room temperature. Slowly add a saturated aqueous solution of Rochelle's salt to quench the reaction and dissolve the aluminum salts. Alternatively, cautiously add dilute hydrochloric acid.

• Work-up: Transfer the mixture to a separatory funnel. Extract the aqueous layer with an organic solvent (e.g., 3 x 50 mL of diethyl ether).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure. The crude product can be further purified by column chromatography, distillation, or recrystallization.

Protocol for Product Analysis by GC-MS

Sample Preparation:

• Dilute a small aliquot of the crude reaction mixture in a suitable solvent (e.g., ethyl acetate, dichloromethane).

• If necessary, derivatize the sample to improve the volatility and thermal stability of the components.

GC-MS Conditions (Example):

• Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms, HP-5ms).[7]

• Injector Temperature: 250 °C

• Oven Program: Start at 70 °C, hold for 1 minute, then ramp to 230 °C at 20 °C/min, and hold for 6 minutes.[7]

• Carrier Gas: Helium at a constant flow rate.

• MS Detector: Electron Ionization (EI) at 70 eV. Scan range of m/z 40-500.

Data Analysis:

• Identify the peaks corresponding to the starting material, the desired ketone product, and potential side products by comparing their mass spectra with a library (e.g., NIST) and their retention times with known standards.

• Quantify the relative amounts of each component by integrating the peak areas.

Visualizing Reaction Pathways and Troubleshooting

Oppenauer Oxidation Mechanism and Common Side Reactions

Caption: Oppenauer oxidation main pathway and potential side reactions.

Troubleshooting Logic Flow

Caption: Troubleshooting flowchart for Oppenauer oxidation experiments.

References

• 1. Oppenauer oxidation - Wikipedia [en.wikipedia.org]
• 2. Oppenauer Oxidation and Dakin Reaction | Pharmaguideline [pharmaguideline.com]
• 3. byjus.com [byjus.com]
• 4. jk-sci.com [jk-sci.com]
• 5. alfa-chemistry.com [alfa-chemistry.com]
• 6. Efficient and Selective Al-Catalyzed Alcohol Oxidation via Oppenauer Chemistry [organic-chemistry.org]
• 7. mdpi.com [mdpi.com]
• 8. Tishchenko Reaction [organic-chemistry.org]
• 9. Organic Syntheses Procedure [orgsyn.org]

Meerwein-Ponndorf-Verley Reduction: Technical Support Center

Welcome to the technical support center for the Meerwein-Ponndorf-Verley (MPV) reduction. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot common issues and optimize reaction yields.

Frequently Asked Questions (FAQs)

Q1: What is the Meerwein-Ponndorf-Verley (MPV) reduction?

The Meerwein-Ponndorf-Verley (MPV) reduction is a chemical reaction that reduces aldehydes or ketones to their corresponding primary or secondary alcohols.[1] It typically employs a metal alkoxide catalyst, most commonly aluminum isopropoxide [Al(O-i-Pr)₃], with a sacrificial alcohol like isopropanol (B130326) serving as the hydride donor.[2][3] A key advantage of the MPV reduction is its high chemoselectivity, meaning it selectively reduces aldehydes and ketones without affecting other sensitive functional groups like carbon-carbon double bonds, nitro groups, or halogens.[2]

Q2: How does the MPV reduction work?

The reaction proceeds through a six-membered cyclic transition state.[3][4] The carbonyl oxygen of the aldehyde or ketone coordinates to the Lewis acidic aluminum center of the catalyst. This activation facilitates a hydride transfer from an isopropoxide ligand on the aluminum to the carbonyl carbon.[3] The newly formed alcohol product is then released, and the catalyst is regenerated by reacting with the isopropanol solvent.[3] The reaction is reversible, and its counterpart, the oxidation of an alcohol to a ketone, is known as the Oppenauer oxidation.[1]

Q3: Why is my reaction yield consistently low?

Low yields in MPV reductions can stem from several factors:

• Catalyst Inactivity: Commercially available aluminum isopropoxide often exists as large aggregates, which can be kinetically slow and require high catalyst loadings (up to 100-200 mol%).[5]

• Reaction Equilibrium: The MPV reduction is a reversible process.[1] The accumulation of the acetone (B3395972) byproduct can shift the equilibrium back toward the reactants, limiting the final yield.[4][6][7]

• Side Reactions: Competing reactions such as aldol (B89426) condensations (especially with aldehydes and ketones with α-hydrogens) or the Tishchenko reaction (for aldehydes without α-hydrogens) can consume starting material and reduce the desired product's yield.[8]

• Substrate-Specific Issues: Sterically hindered ketones may react slower, and certain functional groups on the substrate can interfere with the catalyst.

Q4: Can I use other catalysts besides aluminum isopropoxide?

Yes, various other catalysts have been developed to improve yields and reaction conditions. These include:

• Other Aluminum Alkoxides: Aluminum tert-butoxide [Al(OtBu)₃] can be a more efficient catalyst.[5]

• Heterogeneous Catalysts: Solid catalysts like zirconia (ZrO₂), alumina (B75360) (Al₂O₃), magnesia (MgO), hydrotalcites, and zeolites (e.g., Zr-beta) offer advantages such as easier catalyst recovery and recycling.[9][10]

• Transition Metals and Lanthanides: Catalysts based on zirconium, hafnium, ruthenium, and samarium have shown high yields and, in some cases, high stereoselectivity.[11]

• Base-Mediated Systems: In some variations, a simple base like potassium phosphate (B84403) (K₃PO₄) can mediate the reduction, avoiding the need for metal alkoxide catalysts altogether.[8]

Troubleshooting Guide

Issue 1: Low or No Conversion of Starting Material

Potential Cause	Troubleshooting Step	Rationale
Inactive Catalyst	Use freshly sublimed or distilled aluminum isopropoxide. Alternatively, prepare the catalyst in situ from trimethylaluminum (B3029685) and isopropanol.	Commercial Al(O-i-Pr)₃ can be polymeric and kinetically slow. Freshly prepared or in situ generated catalysts are often more active and may allow for lower catalyst loadings.[5]
Insufficient Driving Force	Ensure a large excess of the sacrificial alcohol (isopropanol) is used. If feasible for your setup, continuously remove the acetone byproduct by distillation.	According to Le Chatelier's principle, adding excess reactant (isopropanol) and removing a product (acetone) will shift the reversible reaction toward the desired alcohol product.[4][6][7]
Low Reaction Temperature	Increase the reaction temperature. The reaction is often performed at the reflux temperature of the alcohol solvent (e.g., ~82 °C for isopropanol).	Higher temperatures increase the reaction rate. However, be mindful of potential side reactions that may be favored at elevated temperatures.[9]
Inappropriate Solvent	While isopropanol often serves as both the hydride source and solvent, in some cases, an inert, higher-boiling solvent like toluene (B28343) or 1,4-dioxane (B91453) can be used.	This allows for higher reaction temperatures and can be beneficial for less reactive substrates.

Issue 2: Significant Formation of Side Products

Potential Cause	Troubleshooting Step	Rationale
Aldol Condensation	Use milder reaction conditions (lower temperature, shorter reaction time). Consider using a weaker Lewis acid catalyst or a base-mediated protocol.	Aldol reactions are often base- or acid-catalyzed and can be minimized by using less harsh conditions. Aluminum alkoxides are weaker condensation reagents compared to sodium or magnesium alkoxides.[2]
Tishchenko Reaction	This is primarily an issue for aldehydes lacking α-hydrogens. Ensure the reaction temperature is not excessively high.	The Tishchenko reaction, which dimerizes aldehydes to esters, can compete with the desired reduction.
Dehydration of Product	After the reaction is complete, perform a mild acidic workup to hydrolyze the aluminum salts without causing dehydration of the alcohol product.	Strong acidic conditions or high temperatures during workup can lead to the elimination of water from the alcohol product.

Data Presentation: Optimizing Reaction Conditions

The yield of the MPV reduction is highly dependent on the choice of catalyst, solvent, and temperature. The following tables summarize quantitative data from various studies to guide optimization.

Table 1: Comparison of Catalysts for the MPV Reduction of Substituted Cyclohexanones.

Substrate	Catalyst	Hydride Source / Solvent	Temp. (°C)	Time (h)	Conversion (%)	Product Yield (%)	Reference
3-Methylcyclohexanone	MOF-808	2-Propanol	80	6	100	>99	[12]
3-Methylcyclohexanone	UiO-66	2-Propanol	120	24	98	~98	[12]
2-Phenylcyclohexanone	MOF-808	2-Butanol	120	24	100	>99	[12]
2-Phenylcyclohexanone	Al(O-i-Pr)₃	2-Butanol	120	24	43	~43	[12]
2-Phenylcyclohexanone	Zr-β zeolite	2-Butanol	120	24	14	~14	[12]

Table 2: Optimization of a Base-Mediated MPV Reduction.

Reaction: Dihydrochalcone to 1,3-Diphenylpropan-1-ol

Entry	Reductant	Equiv. K₃PO₄	Temp. (°C)	Yield (%)
1	Isopropanol	0.5	80	0
2	1-Phenylethanol (B42297)	0.5	80	61
3	1-Phenylethanol	0.5	120	92
4	1-Phenylethanol	4.0	120	99
Data sourced from a study on base-mediated MPV reductions.[8]

Table 3: Effect of Heterogeneous Catalysts on Furfural Reduction.

Catalyst	Temp. (°C)	Time (h)	Furfural Conversion (%)	Furfuryl Alcohol Yield (%)	Reference
ZrOₓ	100	2	27.6	~26.7	[10]
MgOₓ	100	2	21.0	~19.5	[10]
Zr-beta zeolite	80	1	96	~96	[9]
UiO-66 (MOF)	140	5	>99	97	[9]

Experimental Protocols

Protocol 1: Standard MPV Reduction using Aluminum Isopropoxide

This protocol is a general procedure for the reduction of a ketone using Al(O-i-Pr)₃ in toluene.

Materials:

• Ketone substrate (1.0 equiv)

• Aluminum isopropoxide (Al(O-i-Pr)₃) (0.2 - 1.0 equiv)

• Anhydrous Isopropanol (i-PrOH) (10-20 equiv)

• Anhydrous Toluene

• 1N Hydrochloric Acid (HCl)

• Ethyl Acetate (B1210297) (EtOAc)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

Procedure:

• To a flame-dried round-bottom flask under a nitrogen or argon atmosphere, add the ketone substrate (e.g., 1.0 mmol) and dissolve it in anhydrous toluene (3-5 mL).

• In a separate flask, dissolve Al(O-i-Pr)₃ (e.g., 0.2 mmol, 0.2 equiv) in anhydrous toluene (2 mL) and anhydrous isopropanol (e.g., 11 mmol, 11 equiv).

• Add the catalyst solution dropwise to the ketone solution at room temperature with stirring.

• Heat the reaction mixture to the desired temperature (e.g., 50-80 °C) and monitor the reaction progress by TLC or GC-MS. The reaction may take several hours (e.g., 15 h).[4]

• Once the reaction is complete, cool the mixture to room temperature.

• Workup: Quench the reaction by slowly adding 1N HCl (5-10 mL). Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 15 mL).

• Combine the organic layers and wash sequentially with water (10 mL), saturated NaHCO₃ solution (10 mL), and brine (10 mL).

• Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate the solvent in vacuo.

• Purify the crude product by flash column chromatography or recrystallization as needed.

Protocol 2: Base-Mediated MPV Reduction

This protocol describes the reduction of an aromatic ketone using potassium phosphate as a mild base.[8]

Materials:

• Aromatic ketone substrate (1.0 equiv, 0.10 mmol)

• Potassium Phosphate (K₃PO₄) (4.0 equiv, 0.40 mmol)

• 1-Phenylethanol (reductant) (2.5 equiv, 0.25 mmol)

• 1,4-Dioxane (anhydrous, to make a 1.0 M solution)

Procedure:

• Add the aromatic ketone, K₃PO₄, and a magnetic stir bar to an oven-dried sealable vial.

• Evacuate and backfill the vial with nitrogen gas three times.

• Add 1,4-dioxane (0.1 mL) and 1-phenylethanol via syringe.

• Seal the vial tightly with a Teflon-lined cap.

• Heat the reaction mixture to 120 °C in a pre-heated oil bath or heating block for 16 hours with vigorous stirring.[8]

• Cool the reaction to room temperature.

• Workup: Dilute the reaction mixture with ethyl acetate and water. Separate the layers.

• Extract the aqueous layer with ethyl acetate (2x).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

• Purify the crude product by flash column chromatography.

Visualizations

References

• 1. Meerwein–Ponndorf–Verley reduction - Wikipedia [en.wikipedia.org]
• 2. alfa-chemistry.com [alfa-chemistry.com]
• 3. chemistnotes.com [chemistnotes.com]
• 4. MEERWEIN-PONNDORF-VERLEY REDUCTION: REDUCTION OF ALDEHYDES AND KETONES TO ALCOHOLS – My chemistry blog [mychemblog.com]
• 5. Meerwein-Ponndorf-Verley Reduction - Wordpress [reagents.acsgcipr.org]
• 6. Meerwein-Ponndorf-Verley Reduction [organic-chemistry.org]
• 7. Meerwein-Ponndorf-Verley Reaction (Chapter 81) - Name Reactions in Organic Synthesis [resolve.cambridge.org]
• 8. Base-Mediated Meerwein–Ponndorf–Verley Reduction of Aromatic and Heterocyclic Ketones - PMC [pmc.ncbi.nlm.nih.gov]
• 9. tandfonline.com [tandfonline.com]
• 10. MPV Reduction of Furfural to Furfuryl Alcohol on Mg, Zr, Ti, Zr–Ti, and Mg–Ti Solids: Influence of Acid–Base Properties [mdpi.com]
• 11. ir.library.louisville.edu [ir.library.louisville.edu]
• 12. MOF-808 as a Highly Active Catalyst for the Diastereoselective Reduction of Substituted Cyclohexanones - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Thermal Decomposition of Aluminum Tert-Butoxide

Welcome to the technical support center for the thermal decomposition of aluminum tert-butoxide. This resource is designed for researchers, scientists, and drug development professionals to provide guidance and troubleshooting for experiments involving this process.

Frequently Asked Questions (FAQs)

Q1: What are the primary products of the thermal decomposition of aluminum tert-butoxide?

The thermal decomposition of aluminum tert-butoxide under an inert atmosphere primarily yields amorphous alumina (B75360) (Al₂O₃) as a solid residue and isobutylene (B52900) (C₄H₈) as the main gaseous product. Small amounts of other hydrocarbons, such as methane, and water may also be formed as byproducts.

Q2: At what temperature does aluminum tert-butoxide decompose?

The thermal decomposition of aluminum tert-butoxide typically occurs at relatively low temperatures, generally in the range of 150°C to 500°C.[1][2] The exact decomposition temperature can be influenced by factors such as the heating rate and the purity of the starting material.

Q3: What is the expected solid residue after thermal decomposition?

The solid residue is typically a white or off-white powder of amorphous aluminum oxide (alumina).[2] Depending on the subsequent heat treatment (calcination temperature), this amorphous alumina can be converted into various crystalline phases, such as γ-Al₂O₃ and eventually α-Al₂O₃ at higher temperatures (above 1000°C).

Q4: Can the decomposition be performed in the presence of air?

While thermal decomposition is typically carried out in an inert atmosphere to yield pure alumina, the process can be affected by an oxidizing atmosphere.[2] The presence of oxygen can lead to the combustion of the organic byproducts and may influence the properties of the resulting alumina.

Q5: What are some common applications of the alumina produced from this method?

The alumina synthesized via the thermal decomposition of aluminum tert-butoxide is often used as a precursor for catalysts, in the production of ceramic materials, and for thin-film coatings in electronic devices.[2][3] The properties of the alumina can be tailored by controlling the decomposition and subsequent calcination conditions.

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
Incomplete Decomposition	1. Decomposition temperature is too low. 2. Insufficient heating time.	1. Gradually increase the final decomposition temperature, monitoring the process with techniques like TGA. 2. Increase the dwell time at the final decomposition temperature.
Contaminated Alumina Product (e.g., gray or black color)	1. Incomplete combustion of organic byproducts. 2. Impurities in the starting aluminum tert-butoxide. 3. Reaction with atmospheric components (if not under inert gas).	1. If a pure, white alumina is desired, perform a post-decomposition calcination step in air or oxygen at a higher temperature (e.g., 500-800°C) to burn off residual carbon. 2. Ensure the purity of the aluminum tert-butoxide before use. 3. Ensure a proper inert atmosphere (e.g., nitrogen or argon) is maintained throughout the decomposition process.
Low Yield of Alumina	1. Loss of volatile intermediates or the final product during the experiment. 2. Inaccurate measurement of starting material or final product.	1. Ensure the experimental setup is well-sealed to prevent the escape of solid material. 2. Use a high-precision balance for all mass measurements.
Unexpected Gaseous Products	1. Side reactions due to impurities. 2. Reaction with residual moisture in the starting material or the system.	1. Use high-purity aluminum tert-butoxide. 2. Thoroughly dry the starting material and the experimental apparatus before the experiment. Aluminum tert-butoxide is highly sensitive to moisture.[4]

Quantitative Data

The following table summarizes the expected products from the thermal decomposition of aluminum tert-butoxide. Please note that specific yields can vary based on experimental conditions.

Product Type	Product	Typical Temperature Range (°C)	Notes
Solid	Amorphous Alumina (Al₂O₃)	> 250	The primary solid product. Further heating can induce crystallization.
Gaseous	Isobutylene (C₄H₈)	150 - 400	The major gaseous product from the elimination reaction.
Gaseous	Methane (CH₄)	Higher temperatures	A minor gaseous byproduct observed in similar decompositions.
Gaseous	Water (H₂O)	Variable	Can be a byproduct of side reactions, especially if moisture is present.

Experimental Protocols

Detailed Methodology for Thermal Decomposition of Aluminum Tert-Butoxide

This protocol describes a typical laboratory-scale thermal decomposition of aluminum tert-butoxide in a tube furnace.

Materials:

• Aluminum tert-butoxide powder

• High-purity nitrogen or argon gas

• Ceramic or quartz combustion boat

• Tube furnace with temperature controller

• Gas flow meter

• Condenser and cold trap (optional, for collecting gaseous products)

Procedure:

• Preparation:

  • Place a known quantity (e.g., 1-5 grams) of aluminum tert-butoxide powder into a pre-weighed combustion boat.

  • Position the combustion boat in the center of the tube furnace.

  • Seal the tube furnace and purge with an inert gas (nitrogen or argon) at a controlled flow rate (e.g., 50-100 mL/min) for at least 30 minutes to remove any residual air and moisture.

• Thermal Decomposition:

  • While maintaining the inert gas flow, begin heating the furnace to the desired decomposition temperature (e.g., 400°C) at a controlled ramp rate (e.g., 5-10°C/min).

  • Hold the furnace at the final temperature for a specified duration (e.g., 1-2 hours) to ensure complete decomposition.

  • If collecting gaseous products, pass the outlet gas stream through a condenser and a cold trap (e.g., cooled with liquid nitrogen) to liquefy the volatile components.

• Cooling and Product Recovery:

  • After the decomposition is complete, turn off the furnace and allow it to cool to room temperature under the continuous flow of inert gas.

  • Once cooled, carefully remove the combustion boat containing the solid alumina product.

  • Weigh the combustion boat with the product to determine the yield of alumina.

  • If gaseous products were collected, they can be analyzed using techniques such as Gas Chromatography-Mass Spectrometry (GC-MS).

Analytical Characterization:

• Solid Product (Alumina):

  • X-ray Diffraction (XRD): To determine the crystalline phase (amorphous, γ-Al₂O₃, α-Al₂O₃, etc.).

  • Scanning Electron Microscopy (SEM): To observe the morphology and particle size of the alumina powder.

  • Thermogravimetric Analysis (TGA): To confirm the completion of decomposition and to study the thermal stability of the resulting alumina.

• Gaseous Products:

  • Gas Chromatography-Mass Spectrometry (GC-MS): To identify and quantify the components of the collected volatile products.

Visualizations

Caption: Workflow for the thermal decomposition of aluminum tert-butoxide.

References

• 1. SYNTHESIS AND PYROLYSIS OF REFRACTORY METAL ALKOXIDES (Technical Report) | OSTI.GOV [osti.gov]
• 2. Deposition and Properties of Aluminum Oxide Obtained by Pyrolytic Decomposition of an Aluminum Alkoxide for JES - IBM Research [research.ibm.com]
• 3. CAS 556-91-2: Aluminum tert-butoxide | CymitQuimica [cymitquimica.com]
• 4. labproinc.com [labproinc.com]

dealing with the flammability of aluminum tert-butoxide in the lab

This technical support center provides essential guidance for researchers, scientists, and drug development professionals on managing the flammability and other hazards associated with aluminum tert-butoxide in a laboratory setting.

Frequently Asked Questions (FAQs)

Q1: What are the primary flammability hazards of aluminum tert-butoxide?

A1: Aluminum tert-butoxide is classified as a flammable solid (H228) that can ignite upon contact with heat, sparks, or open flames.[1][2] Dust from the compound can also form explosive mixtures with air.[2][3] It is highly reactive with water, releasing flammable gases.[4]

Q2: What should I do in case of a fire involving aluminum tert-butoxide?

A2: In case of a fire, use a Class D dry powder extinguisher, dry sand, or carbon dioxide.[1][5] Do NOT use water , as it will react violently with the aluminum tert-butoxide and intensify the fire.[2] For major fires, evacuate the area and fight the fire remotely due to the risk of explosion.[5]

Q3: How should I properly store aluminum tert-butoxide to minimize fire risk?

A3: Store aluminum tert-butoxide in a tightly closed container in a cool, dry, and well-ventilated area designated for flammable solids.[1][2] It should be stored under an inert atmosphere (e.g., nitrogen or argon) as it is sensitive to air and moisture.[2][6] Keep it away from sources of ignition, oxidizing agents, and water.[1][2]

Q4: What are the hazardous decomposition products of aluminum tert-butoxide when heated?

A4: When heated to decomposition, aluminum tert-butoxide can produce carbon monoxide (CO), carbon dioxide (CO2), and fumes of aluminum or aluminum oxide.[1][5]

Q5: What personal protective equipment (PPE) is required when handling aluminum tert-butoxide?

A5: When handling aluminum tert-butoxide, you must wear flame-retardant protective clothing, chemical-resistant gloves, and chemical safety goggles or a face shield.[1][2][3] Work should be conducted in a chemical fume hood to avoid inhalation of dust.[2]

Troubleshooting Guide

Issue	Probable Cause	Solution
Sparks or static discharge observed when handling the powder.	Improper grounding of equipment or use of non-sparking tools.	Ensure all equipment, including containers and scoops, are properly grounded.[1][3] Use non-sparking tools for all transfers and manipulations.[2]
The material appears clumpy or has solidified.	Exposure to moisture from the air.[6]	The material has likely hydrolyzed. Do not use if the integrity of the compound is compromised. Dispose of it according to your institution's hazardous waste guidelines.
A small spill occurs in the fume hood.	Accidental mishandling during transfer.	Wearing appropriate PPE, cover the spill with a dry, inert absorbent material like sand or earth.[2] Scoop the mixture into a sealed container for proper disposal. Do not use water for cleanup.[2]
A fire has started in the container.	Accidental introduction of an ignition source or reaction with contaminants.	Immediately use a Class D fire extinguisher, dry sand, or CO2.[5] If the fire is not immediately extinguishable, evacuate the area and activate the fire alarm.

Quantitative Data Summary

Property	Value	Source
CAS Number	556-91-2	[1]
Molecular Formula	C₁₂H₂₇AlO₃	[7]
Molecular Weight	246.32 g/mol	[7][8]
Appearance	White to gray powder or crystals	[6][9]
Melting Point	>200 °C	[9]
Boiling Point	Sublimes at 180 °C	[6]
Flash Point	>65 °C	[6][10]
Autoignition Temperature	No information available	[5]
Solubility	Very soluble in organic solvents like alcohols, benzene, toluene, and xylene.[6][10] Reacts with water.

Experimental Protocol: Safe Handling and Use in a Reaction

This protocol outlines the safe procedure for using aluminum tert-butoxide as a reagent in a laboratory-scale chemical reaction.

1. Preparation and Precautionary Measures:

• Ensure a Class D fire extinguisher and a container of dry sand are readily accessible.
• Work exclusively within a certified chemical fume hood.
• Set up all glassware and ensure it is completely dry by oven-drying or flame-drying under an inert atmosphere.
• Purge the reaction vessel with an inert gas (e.g., nitrogen or argon).

2. Weighing and Transfer:

• Transfer the required amount of aluminum tert-butoxide from its storage container to a pre-weighed, dry flask under a positive pressure of inert gas.
• Use non-sparking spatulas and tools for the transfer.
• Ground all equipment to prevent static discharge.
• Seal the primary storage container immediately after use.

3. Reaction Setup:

• Add the aluminum tert-butoxide to the reaction solvent (e.g., dry toluene) under a continuous inert gas flow.
• If the reaction requires heating, use a heating mantle with a temperature controller. Do not use an open flame.

4. Post-Reaction Quenching:

• Cool the reaction mixture to 0 °C using an ice bath.
• Slowly and carefully add a quenching agent (e.g., isopropanol) dropwise to neutralize any unreacted aluminum tert-butoxide. This is an exothermic reaction; maintain slow addition to control the temperature.
• Once the initial reaction subsides, slowly add water to quench the remaining alkoxide.

5. Waste Disposal:

• All solid waste contaminated with aluminum tert-butoxide should be collected in a designated, sealed container.
• Liquid waste should be quenched as described above before being placed in the appropriate hazardous waste container.

Visualizations

Caption: Workflow for handling an aluminum tert-butoxide spill.

Caption: Personal Protective Equipment (PPE) selection for handling aluminum tert-butoxide.

References

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 3. tcichemicals.com [tcichemicals.com]
• 4. CAS 556-91-2: Aluminum tert-butoxide | CymitQuimica [cymitquimica.com]
• 5. fishersci.com [fishersci.com]
• 6. ALUMINUM TERT-BUTOXIDE CAS#: 556-91-2 [m.chemicalbook.com]
• 7. Aluminum tert-butoxide | C12H27AlO3 | CID 68399 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. chemscene.com [chemscene.com]
• 9. prochemonline.com [prochemonline.com]
• 10. 556-91-2 CAS MSDS (ALUMINUM TERT-BUTOXIDE) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]

inert atmosphere techniques for handling aluminum tert-butoxide

This guide provides researchers, scientists, and drug development professionals with essential information for safely handling aluminum tert-butoxide under inert atmosphere conditions. Find answers to frequently asked questions and troubleshoot common issues encountered during experiments.

Frequently Asked Questions (FAQs)

Q1: What is aluminum tert-butoxide and why does it require an inert atmosphere?

Aluminum tert-butoxide (Al[OC(CH₃)₃]₃) is a flammable, corrosive, white to slightly yellow crystalline powder widely used as a reagent in organic synthesis, most notably for the Oppenauer oxidation of alcohols to ketones.[1][2] It is highly sensitive to moisture and air.[3] Exposure to atmospheric humidity causes it to decompose, reacting with water to form aluminum hydroxide (B78521) and tert-butanol, which compromises its reactivity and can lead to inconsistent experimental results.[4][5] Its reaction with water can be vigorous and release flammable gases.[3] Therefore, all handling and storage must be performed under a dry, inert atmosphere, such as nitrogen or argon.

Q2: How should I properly store aluminum tert-butoxide?

Store aluminum tert-butoxide in a tightly sealed container in a cool, dry, and well-ventilated area, specifically designated for flammable and corrosive materials.[6] The container should be kept under a positive pressure of a dry, inert gas like nitrogen or argon.[6] It is crucial to keep it away from heat, sparks, open flames, and incompatible materials such as acids and strong oxidizing agents.[3] For long-term storage, a glovebox with a controlled atmosphere (<1 ppm O₂, <1 ppm H₂O) is ideal.

Q3: What are the visual signs of decomposition or contamination?

Fresh, high-purity aluminum tert-butoxide should be a fine, white to off-white powder.[7] Signs of decomposition, typically due to moisture exposure, include:

• Clumping: The powder may lose its fine, free-flowing consistency and form clumps.

• Gel-like consistency: Significant moisture exposure can lead to the formation of a transparent, gel-like substance.[5]

• Color change: While it can be slightly gray or yellow, a pronounced change or inconsistent coloration may indicate impurities.

• Melting below its typical point: The pure compound sublimes at 180°C and does not melt or decompose up to 300°C in a sealed tube. However, traces of moisture can cause it to melt between 160-200°C.[4]

Q4: Can I purify aluminum tert-butoxide if I suspect it has degraded?

Yes, purification is possible for minor degradation. The two primary methods are:

• Sublimation: The compound sublimes at 180°C, which can be performed under vacuum to separate it from non-volatile impurities like aluminum hydroxide.[4]

• Recrystallization: It can be recrystallized from hot, anhydrous benzene.[2][3]

Both methods must be carried out using rigorous inert atmosphere techniques (e.g., on a Schlenk line) to prevent re-exposure to air and moisture.

Data Presentation: Properties and Solubility

The following tables summarize key physical and chemical properties of aluminum tert-butoxide.

Table 1: Physical and Chemical Properties

Property	Value
Chemical Formula	C₁₂H₂₇AlO₃[1]
Molecular Weight	246.32 g/mol [1]
Appearance	White to gray/slightly yellow powder or crystals[2][7]
Melting Point	241°C[8]
Boiling Point	156°C at 2 mm Hg[2]
Sublimation Point	180°C[4]
Density	1.0251 g/cm³[8]

Table 2: Solubility Data

Solvent	Solubility	Notes
Benzene	Very Soluble[2]	Often used for recrystallization.[3]
Toluene (B28343)	Very Soluble[2]	Common solvent for reactions.
Xylene	Very Soluble[2]	Suitable for higher temperature reactions.
Ethers	Soluble[3]	Ensure ether is anhydrous.
Alcohols	Very Soluble[2]	Can exchange with the tert-butoxide ligand.
Ethyl Propionate	Approx. 1.8 g / 1 g solvent	At 120°C.[4]
Water	Insoluble (reacts violently)[3]

Experimental Protocols

Key Experiment: Oppenauer Oxidation of a Secondary Alcohol

The Oppenauer oxidation is a mild and selective method for oxidizing secondary alcohols to ketones.[9] This protocol describes the oxidation of cholesterol to cholestenone as a representative example. All steps must be performed under a dry nitrogen or argon atmosphere using either a glovebox or Schlenk line techniques.

Materials:

• Aluminum tert-butoxide

• Cholesterol

• Acetone (B3395972) (anhydrous, used in large excess as both solvent and hydride acceptor)

• Toluene or Benzene (anhydrous)

• Reaction flask (Schlenk flask or three-neck round-bottom flask)

• Reflux condenser

• Inert gas source (N₂ or Ar)

• Standard glassware for workup

Procedure:

• Apparatus Setup: Assemble the reaction flask with a reflux condenser. Dry all glassware in an oven ( >120°C) overnight and cool under a stream of inert gas or by evacuating and backfilling on a Schlenk line.

• Reagent Addition:

  • In the reaction flask, dissolve the secondary alcohol (e.g., cholesterol) in anhydrous toluene or benzene.

  • Add a stoichiometric amount or slight excess of aluminum tert-butoxide to the solution under a positive flow of inert gas.

  • Add a large excess of anhydrous acetone to the mixture.

• Reaction:

  • Heat the mixture to reflux. The reaction progress can be monitored by Thin Layer Chromatography (TLC). Reaction times can range from 30 minutes to several hours.[10]

• Workup:

  • After the reaction is complete (as determined by TLC), cool the mixture to room temperature.

  • Slowly and carefully quench the reaction by adding dilute acid (e.g., 10% H₂SO₄) or a saturated Rochelle's salt (potassium sodium tartrate) solution to break up the aluminum complexes. Caution: Quenching can be exothermic.

  • Transfer the mixture to a separatory funnel.

  • Extract the product with a suitable organic solvent (e.g., diethyl ether or ethyl acetate).

  • Wash the combined organic layers with water and then brine.

  • Dry the organic layer over anhydrous sodium sulfate (B86663) or magnesium sulfate.

  • Filter off the drying agent and remove the solvent under reduced pressure to yield the crude ketone product.

• Purification: Purify the crude product by recrystallization or column chromatography as needed.

Troubleshooting Guides

Issue 1: Reaction Fails to Initiate or Proceeds Slowly

Low or no conversion of starting material can be frustrating. This logical diagram outlines potential causes and solutions.

Caption: Troubleshooting logic for failed reactions.

Detailed Troubleshooting Steps:

• Deactivated Catalyst: Aluminum tert-butoxide is extremely sensitive to moisture. If the reagent appears clumpy or discolored, it has likely been compromised. Solution: Purify the material by sublimation or recrystallization under inert conditions, or use a new, unopened bottle.[2][3]

• Presence of Water: Trace amounts of water in the solvent or on the glassware will consume the reagent. Solution: Ensure all solvents are rigorously dried and degassed. Glassware must be oven-dried and cooled under vacuum or a stream of inert gas.[4]

• Incorrect Stoichiometry: For Oppenauer oxidations, the equilibrium must be driven towards the products. Solution: Use a large excess of the hydride acceptor (e.g., acetone).[11]

• Low Temperature: Many reactions, including the Oppenauer oxidation, require heating to reflux to proceed at a reasonable rate.[11] Solution: Verify the reaction temperature and ensure efficient reflux is occurring.

Issue 2: Inconsistent or Non-Reproducible Results

Variability between batches can indicate subtle issues with the inert atmosphere technique. This workflow helps ensure consistency.

Caption: Workflow for reproducible experiments.

Detailed Troubleshooting Steps:

• Atmospheric Leaks: Small, undetected leaks in a Schlenk line or glovebox can introduce enough moisture or oxygen to affect sensitive reactions. Solution: Regularly check all joints, septa, and tubing for leaks. Ensure a slight positive pressure of inert gas is always maintained, which can be monitored with an oil bubbler.

• Solvent Quality: Solvents can pick up moisture over time, even from solvent purification systems. Solution: If results are inconsistent, test the solvent for water content or redistill it from an appropriate drying agent immediately before use.

• Transfer Technique: Improperly transferring the solid reagent is a common source of contamination. Solution: The most reliable method is to weigh and add the powder inside a glovebox. If a glovebox is unavailable, use a solids addition tube or add the powder quickly under a strong counterflow of inert gas.

References

• 1. Aluminum tert-butoxide | C12H27AlO3 | CID 68399 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. ALUMINUM TERT-BUTOXIDE CAS#: 556-91-2 [m.chemicalbook.com]
• 3. guidechem.com [guidechem.com]
• 4. Aluminum tert-Butoxide [drugfuture.com]
• 5. CAS 556-91-2: Aluminum tert-butoxide | CymitQuimica [cymitquimica.com]
• 6. prochemonline.com [prochemonline.com]
• 7. 叔丁醇铝 technical grade | Sigma-Aldrich [sigmaaldrich.com]
• 8. alfa-chemistry.com [alfa-chemistry.com]
• 9. Oppenauer Oxidation | Thermo Fisher Scientific - TW [thermofisher.com]
• 10. alfa-chemistry.com [alfa-chemistry.com]
• 11. jk-sci.com [jk-sci.com]

optimizing reaction conditions for catalysis with aluminum tert-butoxide

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing aluminum tert-butoxide in catalytic reactions.

Frequently Asked Questions (FAQs)

1. What is aluminum tert-butoxide and what are its primary catalytic applications?

Aluminum tert-butoxide, with the chemical formula Al(OᵗBu)₃, is a bulky Lewis acidic alkoxide. It is primarily used as a catalyst in organic synthesis, most notably in the Oppenauer oxidation and the Meerwein-Ponndorf-Verley (MPV) reduction.[1][2][3] In Oppenauer oxidation, it catalyzes the oxidation of secondary alcohols to ketones.[1][2][3][4][5] Conversely, in MPV reductions, it facilitates the reduction of aldehydes and ketones to their corresponding alcohols.[6][7][8][9]

2. How should I handle and store aluminum tert-butoxide?

Aluminum tert-butoxide is highly sensitive to moisture and air.[10] It should be stored in a tightly sealed container under an inert atmosphere (e.g., nitrogen or argon) in a cool, dry place.[10] All manipulations should be carried out using anhydrous solvents and under inert conditions to prevent deactivation of the catalyst.

3. My reaction is sluggish or not proceeding to completion. What are the possible causes?

Several factors can contribute to low reactivity:

• Catalyst Quality: The catalyst may have been deactivated by exposure to moisture. Using freshly purchased or properly stored aluminum tert-butoxide is crucial.

• Catalyst Loading: In some cases, particularly with commercial aluminum alkoxides that can form aggregates, higher catalyst loadings may be necessary.[7]

• Reaction Temperature: The reaction may require higher temperatures to proceed at a reasonable rate. However, excessively high temperatures can lead to side reactions.[11]

• Solvent Choice: The solvent can significantly impact the reaction rate. Ensure the solvent is anhydrous and appropriate for the specific transformation.

4. I am observing significant side product formation. What are the common side reactions and how can I minimize them?

Common side reactions include:

• Aldol Condensation: This is prevalent when using aldehyde or ketone substrates with α-hydrogens, especially under basic conditions.[4][12] Running the reaction at lower temperatures or using a modified catalyst can sometimes mitigate this.

• Tishchenko Reaction: This can occur with aldehyde substrates that lack α-hydrogens, leading to the formation of an ester.[13]

• Prototropic Shifts: In Oppenauer oxidations of certain substrates, the basic nature of the aluminum alkoxide can cause migration of double bonds.[12]

To minimize side reactions, it is important to carefully control the reaction temperature and consider using a milder or more selective catalyst system if available.

Troubleshooting Guide

Issue	Possible Cause(s)	Suggested Solution(s)
Low or No Conversion	1. Inactive catalyst (moisture exposure). 2. Insufficient catalyst loading. 3. Low reaction temperature. 4. Impure starting materials or solvents.	1. Use freshly opened, high-purity aluminum tert-butoxide. Handle under inert atmosphere. 2. Increase the catalyst loading incrementally. 3. Gradually increase the reaction temperature while monitoring for side product formation. 4. Ensure all starting materials are pure and solvents are anhydrous.
Formation of Aldol Products	1. Substrate has α-hydrogens. 2. Reaction temperature is too high.	1. Consider using a milder catalyst system if possible. 2. Optimize the reaction temperature by running it at a lower temperature for a longer duration.
Formation of Tishchenko Esters	1. Aldehyde substrate without α-hydrogens.	1. This is an inherent reactivity pattern. If it is a major issue, alternative synthetic routes may be necessary.
Difficult Product Isolation	1. Formation of aluminum salt emulsions during workup.	1. Use a dilute acid wash (e.g., 1M HCl) during the workup to break up the emulsion. Be cautious if your product is acid-sensitive. 2. Filtration through a pad of Celite® can also help to remove fine aluminum salt precipitates.

Data Presentation

Table 1: Effect of Catalyst and Hydride Acceptor on Oppenauer Oxidation Yield

Substrate	Catalyst	Hydride Acceptor	Temperature (°C)	Time (h)	Yield (%)	Reference
Carveol	Modified Aluminum Catalyst	t-BuCHO	21	1	94	[14]
Carveol	Modified Aluminum Catalyst	Acetone (1.2 equiv.)	RT	1	85	[14]
Isoborneol	Trimethylaluminum	3-Nitrobenzaldehyde	RT	0.5	>98	[15]
1-Phenylethanol	Al(OᵗBu)₃	Acetone	Reflux	12	85	Generic Example

Table 2: Conditions for Meerwein-Ponndorf-Verley Reduction

Substrate	Catalyst System	Reductant	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
Acetyldibenzofuran	K₃PO₄	Isopropanol	1,4-Dioxane	130	24	66	[6]
4-Phenylcyclohexanone	Bidentate Aluminum Alkoxide	Isopropanol	CH₂Cl₂	RT	1	82	[16]
Benzaldehyde	Al(OⁱPr)₃	Isopropanol	Toluene (B28343)	Reflux	4	90	Generic Example

Experimental Protocols

Protocol 1: General Procedure for Oppenauer Oxidation of a Secondary Alcohol

• Preparation: Under an inert atmosphere (N₂ or Ar), add a magnetic stir bar and the secondary alcohol (1.0 equiv.) to a flame-dried round-bottom flask.

• Solvent and Reagents: Add anhydrous toluene (or another suitable anhydrous solvent) to the flask. Then, add the hydride acceptor (e.g., acetone, 5-10 equiv.) followed by aluminum tert-butoxide (0.3-1.0 equiv.).

• Reaction: Heat the reaction mixture to reflux and monitor the progress by Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

• Workup: Upon completion, cool the reaction to room temperature and quench by the slow addition of 1M HCl.

• Extraction: Transfer the mixture to a separatory funnel and extract with a suitable organic solvent (e.g., ethyl acetate).

• Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can then be purified by column chromatography.

Protocol 2: Synthesis and Purification of Aluminum Tert-Butoxide

This protocol is adapted from Organic Syntheses.[10]

• Reaction Setup: In a 2-L round-bottomed flask equipped with a reflux condenser protected by a calcium chloride tube, place aluminum shavings (64 g, 2.37 gram atoms), dry tert-butyl alcohol (200 g, 2.7 moles), and a small amount of aluminum tert-butoxide (5–10 g) as an initiator.

• Initiation: Heat the mixture to boiling on a steam bath. Add approximately 0.4 g of mercuric chloride and shake vigorously. The reaction is initiated when the mixture turns black and hydrogen gas evolves.

• Main Reaction: After one hour, add an additional portion of dry tert-butyl alcohol (244 g, 3.3 moles) and dry benzene (B151609) (200 ml). The reaction will proceed vigorously. After the initial vigorous reaction subsides (about 2 hours), reflux the mixture for an additional 10 hours.

• Solvent Removal: Remove the benzene and excess tert-butyl alcohol by distillation, with the final traces removed under reduced pressure.

• Purification: Add 1 L of dry ether and reflux to dissolve the solid aluminum tert-butoxide. After cooling, add 35 ml of undried ether and shake vigorously to precipitate aluminum hydroxide.

• Isolation: Centrifuge the solution to remove insoluble materials. Remove the solvent from the supernatant by distillation under reduced pressure to yield solid aluminum tert-butoxide (yield: 394–418 g, 80–85%). Store the product in a tightly sealed container under an inert atmosphere.

Visualizations

Caption: Workflow for a typical Oppenauer oxidation experiment.

Caption: Troubleshooting logic for addressing low reaction yields.

References

• 1. alfa-chemistry.com [alfa-chemistry.com]
• 2. Oppenauer Oxidation | Thermo Fisher Scientific - SG [thermofisher.com]
• 3. In Oppanauers oxidation A Secondary alcohol is oxidized class 12 chemistry CBSE [vedantu.com]
• 4. OPPENAUER OXIDATION: A GENTLE METHOD FOR OXIDIZING SECONDARY ALCOHOLS – My chemistry blog [mychemblog.com]
• 5. Oppenauer_oxidation [chemeurope.com]
• 6. Base-Mediated Meerwein–Ponndorf–Verley Reduction of Aromatic and Heterocyclic Ketones - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Meerwein-Ponndorf-Verley Reduction - Wordpress [reagents.acsgcipr.org]
• 8. Meerwein-Ponndorf-Verley Reduction [organic-chemistry.org]
• 9. alfa-chemistry.com [alfa-chemistry.com]
• 10. Organic Syntheses Procedure [orgsyn.org]
• 11. jk-sci.com [jk-sci.com]
• 12. Oppenauer Oxidation and Dakin Reaction | Pharmaguideline [pharmaguideline.com]
• 13. m.youtube.com [m.youtube.com]
• 14. Practical Oppenauer (OPP) Oxidation of Alcohols with a Modified Aluminium Catalyst [organic-chemistry.org]
• 15. Oppenauer oxidation - Wikipedia [en.wikipedia.org]
• 16. Catalytic Meerwein-Ponndorf-Verley (MPV) and Oppenauer (OPP) Reactions: Remarkable Acceleration of the Hydride Transfer by Powerful Bidentate Aluminum Alkoxides [organic-chemistry.org]

Reference Data & Comparative Studies

1H NMR and 13C NMR spectra of aluminum tert-butoxide

A Comparative Guide to the ¹H and ¹³C NMR Spectra of Aluminum Tert-Butoxide and Alternative Metal Alkoxides

For researchers and professionals in drug development and materials science, understanding the structural characteristics of metal alkoxides is crucial for their effective application. Nuclear Magnetic Resonance (NMR) spectroscopy is a primary tool for elucidating the structure of these compounds in solution. This guide provides a comparison of the NMR spectral features of aluminum tert-butoxide and two common alternatives, sodium tert-butoxide and titanium isopropoxide. Due to the limited availability of direct spectral data in publicly accessible databases, this guide also emphasizes the necessary experimental protocols for obtaining high-quality NMR spectra for these air- and moisture-sensitive compounds.

Data Presentation

A comprehensive search of available scientific literature and spectral databases for the ¹H and ¹³C NMR data of aluminum tert-butoxide, sodium tert-butoxide, and titanium isopropoxide yielded limited direct spectral assignments. The reactivity and tendency of these alkoxides to form oligomers in solution can lead to complex spectra that are highly dependent on the solvent, concentration, and temperature.[1] Researchers are therefore encouraged to acquire experimental data for their specific samples and conditions. The following table summarizes the expected signals based on the chemical structure of the monomeric species.

Table 1: Comparison of Expected ¹H and ¹³C NMR Spectral Data for Metal Alkoxides

Compound	Nucleus	Expected Chemical Shift (δ) ppm	Expected Multiplicity	Notes
Aluminum tert-butoxide	¹H	Data not readily available	Singlet	The tert-butyl protons are chemically equivalent and should appear as a single peak.
¹³C	Data not readily available	Two signals expected	One signal for the quaternary carbon and one for the methyl carbons.
Sodium tert-butoxide	¹H	Data not readily available	Singlet	The nine equivalent protons of the tert-butyl group are expected to produce a singlet.
¹³C	Data not readily available	Two signals expected	One signal for the quaternary carbon and one for the three equivalent methyl carbons.
Titanium isopropoxide	¹H	Data not readily available	Septet and Doublet	A septet for the methine proton (CH) and a doublet for the methyl protons (CH₃) are expected due to spin-spin coupling. The presence of multiple alkoxide groups may lead to complex spectra.
¹³C	Data not readily available	Two signals expected	One signal for the methine carbon and one for the methyl carbons.

Experimental Protocols

The acquisition of high-quality NMR spectra for metal alkoxides such as aluminum tert-butoxide requires careful handling due to their sensitivity to air and moisture.[2][3][4]

1. Sample Preparation for Air-Sensitive Compounds:

• Glovebox or Schlenk Line: All sample manipulations should be performed under an inert atmosphere (e.g., nitrogen or argon) using either a glovebox or a Schlenk line.[2][4]

• Dry Solvents: Deuterated solvents must be thoroughly dried before use. This can be achieved by storing the solvent over activated molecular sieves.[2]

• NMR Tubes: J. Young NMR tubes, which have a resealable Teflon tap, are highly recommended for preventing contamination of the sample by air and moisture during the experiment.[4][5]

• Procedure:

  • In an inert atmosphere, accurately weigh the metal alkoxide into a clean, dry vial.

  • Add the desired volume of the appropriate deuterated solvent (e.g., C₆D₆, THF-d₈) to dissolve the sample.

  • Carefully transfer the solution to the J. Young NMR tube.

  • Seal the tube with the Teflon tap before removing it from the inert atmosphere.

2. NMR Data Acquisition:

• Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher) is recommended to achieve good signal dispersion.

• ¹H NMR:

  • A standard single-pulse experiment is typically sufficient.

  • The number of scans will depend on the sample concentration. For dilute samples, a greater number of scans will be necessary to achieve an adequate signal-to-noise ratio.

• ¹³C NMR:

  • A proton-decoupled ¹³C experiment is standard.

  • Due to the low natural abundance of ¹³C, a higher sample concentration and a larger number of scans are generally required compared to ¹H NMR.

• Referencing: The chemical shifts should be referenced to the residual solvent peak.

Mandatory Visualization

The following diagram illustrates a logical workflow for the comparative NMR analysis of metal alkoxides.

Caption: Workflow for NMR analysis of metal alkoxides.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. organomation.com [organomation.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. schlenklinesurvivalguide.com [schlenklinesurvivalguide.com]
• 5. Tips and Tricks for the Lab: Air-Sensitive Techniques (4) - ChemistryViews [chemistryviews.org]

A Comparative Guide to the FT-IR Spectral Analysis of Aluminum Tert-Butoxide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the Fourier-Transform Infrared (FT-IR) spectrum of aluminum tert-butoxide with relevant alternative compounds and potential impurities. The information herein is intended to aid researchers in identifying and characterizing aluminum tert-butoxide, ensuring its purity, and understanding its spectral features in the context of related materials.

Performance Comparison: FT-IR Spectral Data

The FT-IR spectrum of aluminum tert-butoxide is characterized by specific vibrational modes of its constituent chemical bonds. For a comprehensive understanding, its spectrum is best compared with those of other common aluminum alkoxides, such as aluminum isopropoxide, as well as its precursor, tert-butanol (B103910), and a common decomposition product, aluminum oxide. The table below summarizes the key FT-IR absorption bands for these compounds.

Compound Name	C-H Stretching (cm⁻¹)	C-O Stretching (cm⁻¹)	Al-O Stretching (cm⁻¹)	O-H Stretching (cm⁻¹)
Aluminum Tert-butoxide	2850 - 3000	~1030, ~1180	500 - 700	(absent)
Aluminum Isopropoxide	2850 - 3000	~950, ~1130, ~1170	500 - 700	(absent)
tert-Butanol	2900 - 3000	~1202	(absent)	~3371 (broad)
Aluminum Oxide	(absent)	(absent)	400 - 900 (broad)	~3450 (adsorbed H₂O)

Note: Specific peak positions can vary slightly based on the physical state of the sample, instrument resolution, and sampling technique.

Key Spectral Interpretations

• Aluminum Alkoxides (General): Both aluminum tert-butoxide and aluminum isopropoxide exhibit strong C-H stretching vibrations in the 2850-3000 cm⁻¹ region, characteristic of the alkyl groups. The key distinguishing features are found in the fingerprint region, particularly the C-O and Al-O stretching vibrations.

• Aluminum Tert-butoxide vs. Aluminum Isopropoxide: The C-O stretching region can be used to differentiate between these two alkoxides. Aluminum tert-butoxide typically shows strong bands around 1030 cm⁻¹ and 1180 cm⁻¹. In contrast, aluminum isopropoxide presents a more complex pattern in this region, often with multiple bands. The vibrations associated with the Al-O bond are typically found in the lower frequency range of 500-700 cm⁻¹.

• tert-Butanol (Precursor/Impurity): The presence of unreacted tert-butanol or its absorption due to hydrolysis can be identified by a very broad and strong O-H stretching band around 3371 cm⁻¹.[1] The C-O stretch of this tertiary alcohol is also distinct, appearing around 1202 cm⁻¹.[1]

• Aluminum Oxide (Decomposition Product): The formation of aluminum oxide from the decomposition of aluminum tert-butoxide can be detected by the appearance of broad absorption bands in the 400-900 cm⁻¹ range, which are characteristic of Al-O-Al and Al-O bending and stretching vibrations.[2][3][4] If the aluminum oxide has adsorbed atmospheric moisture, a broad O-H stretching band may also be observed around 3450 cm⁻¹.[2]

Experimental Protocols

Due to the highly air- and moisture-sensitive nature of aluminum alkoxides, specialized handling and analytical techniques are required for accurate FT-IR analysis.

Methodology for FT-IR Analysis of Air-Sensitive Aluminum Alkoxides:

• Sample Handling: All sample manipulations must be performed in an inert atmosphere, such as a nitrogen-filled glovebox. This prevents premature hydrolysis and oxidation of the aluminum alkoxide.

• Instrumentation: An FT-IR spectrometer placed inside the glovebox or equipped with a suitable sealed sample holder is ideal. The use of an Attenuated Total Reflectance (ATR) accessory is highly recommended as it requires minimal sample preparation.

• Sample Preparation (ATR):

  • Ensure the ATR crystal (typically diamond or germanium) is clean and a background spectrum has been collected.

  • Inside the glovebox, place a small amount of the solid aluminum alkoxide powder directly onto the ATR crystal.

  • Apply consistent pressure using the ATR's pressure clamp to ensure good contact between the sample and the crystal.

• Data Acquisition:

  • Collect the FT-IR spectrum over a suitable wavenumber range (e.g., 4000 - 400 cm⁻¹).

  • Co-add a sufficient number of scans (e.g., 32 or 64) to obtain a high signal-to-noise ratio.

• Data Processing:

  • Perform a baseline correction and, if necessary, an ATR correction on the resulting spectrum.

  • Identify and label the key absorption peaks.

Logical Workflow for FT-IR Analysis

The following diagram illustrates the logical workflow for the FT-IR spectral analysis of aluminum tert-butoxide, from sample preparation to data interpretation.

FT-IR Analysis Workflow for Aluminum Alkoxides

References

• 1. scilit.com [scilit.com]
• 2. cdnsciencepub.com [cdnsciencepub.com]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. iiste.org [iiste.org]

A Comparative Analysis of the Reactivity of Aluminum Tert-Butoxide and Aluminum Isopropoxide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the chemical reactivity of two widely used aluminum alkoxides: aluminum tert-butoxide and aluminum isopropoxide. Understanding the distinct properties of these reagents is crucial for optimizing reaction conditions, improving yields, and ensuring the desired selectivity in various synthetic applications, from catalysis to polymerization. This document summarizes key differences in their performance, supported by available experimental and theoretical data, and provides detailed experimental protocols for representative reactions.

Core Physicochemical and Reactivity Differences

The primary distinction between aluminum tert-butoxide and aluminum isopropoxide lies in the steric bulk of the alkoxy groups. The tert-butyl group is significantly larger than the isopropyl group, which profoundly influences the Lewis acidity, degree of aggregation, and, consequently, the overall reactivity of the aluminum center.

Property	Aluminum Tert-Butoxide	Aluminum Isopropoxide	Influence on Reactivity
Steric Hindrance	High	Moderate	The bulky tert-butoxy (B1229062) groups can hinder the approach of substrates to the aluminum center, affecting reaction rates and selectivity.
Aggregation State	Primarily a dimer in solution.	Exists as a mixture of trimeric and tetrameric aggregates in solution.	The lower aggregation state of aluminum tert-butoxide can lead to higher reactivity in certain reactions as more active monomeric or dimeric species are available.
Lewis Acidity	Strong Lewis acid.[1]	Moderate Lewis acid.	The Lewis acidity is a key factor in its catalytic activity, influencing its ability to coordinate with and activate substrates.
Reactivity with Water	Highly reactive, can react violently.[1]	Reacts with water, but generally less vigorously than the tert-butoxide.	The rate of hydrolysis is influenced by the steric hindrance of the alkoxy group.

Performance in Key Chemical Transformations

The differing characteristics of aluminum tert-butoxide and aluminum isopropoxide lead to distinct outcomes in various chemical reactions.

Meerwein-Ponndorf-Verley (MPV) Reduction

The Meerwein-Ponndorf-Verley (MPV) reduction is a chemoselective method for the reduction of aldehydes and ketones to their corresponding alcohols.[2][3] While aluminum isopropoxide is the classic and more commonly used catalyst for this transformation, aluminum tert-butoxide can offer advantages in terms of reaction rate.

Key Findings:

• Reaction Rate: The lower degree of aggregation of aluminum tert-butoxide (a bridged dimer) compared to the trimeric and tetrameric structures of aluminum isopropoxide is suggested to lead to a significant acceleration in the rate of MPV reductions.[4] This is because the less aggregated forms are more active catalytically.

• Selectivity: Both reagents are highly chemoselective, reducing carbonyl groups without affecting other sensitive functional groups like carbon-carbon double bonds or nitro groups.[3]

Experimental Data Summary (Illustrative): Direct quantitative comparative data under identical conditions is sparse in the literature. The following table illustrates the expected trend based on qualitative descriptions.

Catalyst	Substrate	Product	Reported Yield	Reaction Time	Reference
Aluminum Isopropoxide	4-tert-butylcyclohexanone (B146137)	4-tert-butylcyclohexanol	>99%	24 hours	[5]
Aluminum Tert-Butoxide	General Aldehydes/Ketones	Corresponding Alcohols	High	Accelerated rate noted	[4]

Oppenauer Oxidation

The Oppenauer oxidation is the reverse of the MPV reduction, oxidizing secondary alcohols to ketones.[6] Both aluminum isopropoxide and aluminum tert-butoxide can be used as catalysts, often with a ketone like acetone (B3395972) as the hydride acceptor.

Key Findings:

• Catalyst of Choice: Aluminum tert-butoxide is frequently employed in the Oppenauer oxidation, particularly in the synthesis of steroids.[7]

• Selectivity: The oxidation is highly selective for secondary alcohols, and other sensitive functional groups are typically unaffected.[7]

Experimental Data Summary (Illustrative):

Catalyst	Substrate	Product	Reported Yield	Reference
Aluminum Isopropoxide	α-decalinol	α-decalinone	High	[7]
Aluminum Tert-Butoxide	6-methyl-nona-3,5,7-trien-2-ol	6-methyl-nona-3,5,7-trien-2-one	High (double bonds unaffected)	[7]

Ring-Opening Polymerization (ROP)

Both aluminum alkoxides are effective initiators for the ring-opening polymerization (ROP) of cyclic esters, such as lactide and ε-caprolactone, to produce biodegradable polyesters.

Key Findings:

• Initiation Reactivity (Theoretical): A Density Functional Theory (DFT) study on the initiation of lactide polymerization predicted the following order of reactivity for the initiators: Al(OEt)₃ > Al(OⁱPr)₃ > Al(OˢBu)₃ > Al(OᵗBu)₃.[8] This suggests that the increasing steric hindrance of the alkoxide group decreases the rate of the initiation step.

• Aggregation State Influence: For aluminum isopropoxide, the trimeric form (A₃) is significantly more reactive as a polymerization initiator for lactide than the tetrameric form (A₄).[9] The rate constant for initiation with the trimer is several orders of magnitude higher than with the tetramer.[9]

Theoretical Reactivity Data (DFT Study): Data from a theoretical study on lactide polymerization initiation.

Initiator	Relative Reactivity Trend
Aluminum ethoxide	Most Reactive
Aluminum isopropoxide	Moderately Reactive
Aluminum sec-butoxide	Less Reactive
Aluminum tert-butoxide	Least Reactive

Hydrolysis

The reaction of aluminum alkoxides with water (hydrolysis) is a fundamental process used in the sol-gel synthesis of aluminum oxides. The rate and outcome of this reaction are highly dependent on the nature of the alkoxide.

Key Findings:

• Rate of Hydrolysis: The rate of hydrolysis is generally inversely proportional to the steric bulk of the alkoxy group. Therefore, aluminum isopropoxide is expected to hydrolyze more rapidly than the more sterically hindered aluminum tert-butoxide.

• Reaction Vigor: Aluminum tert-butoxide is known to be highly reactive towards moisture and can react violently with water.[1]

• Product Formation: Hot water hydrolysis of aluminum alkoxides typically yields boehmite, while cold water hydrolysis results in an amorphous monohydroxide that can subsequently convert to bayerite or boehmite upon aging.[2]

Experimental Protocols

Meerwein-Ponndorf-Verley Reduction of 4-tert-butylcyclohexanone using Aluminum Isopropoxide

Materials:

• 4-tert-butylcyclohexanone

• Aluminum isopropoxide

• Anhydrous isopropanol (B130326)

• Anhydrous toluene (B28343) (optional, as solvent)

• Hydrochloric acid (1 M solution)

• Ethyl acetate (B1210297)

• Anhydrous magnesium sulfate

Procedure:

• To a flame-dried round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 4-tert-butylcyclohexanone (1.0 eq).

• Add anhydrous isopropanol (10-20 volumes).

• Add aluminum isopropoxide (0.3-1.0 eq).

• Heat the reaction mixture to a gentle reflux. To shift the equilibrium towards the product, a fractional distillation setup can be used to slowly remove the acetone formed during the reaction.

• Monitor the reaction progress by TLC or GC analysis.

• Upon completion, cool the reaction mixture to room temperature.

• Quench the reaction by the slow addition of 1 M HCl.

• Extract the product with ethyl acetate (3 x 20 mL).

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the product by column chromatography or recrystallization to yield 4-tert-butylcyclohexanol.

Oppenauer Oxidation of a Secondary Alcohol using Aluminum Tert-Butoxide

Materials:

• Secondary alcohol (e.g., cholesterol)

• Aluminum tert-butoxide

• Acetone (anhydrous)

• Anhydrous toluene or benzene

• Hydrochloric acid (1 M solution)

• Diethyl ether

• Anhydrous sodium sulfate

Procedure:

• In a round-bottom flask fitted with a reflux condenser and a dropping funnel, dissolve the secondary alcohol (1.0 eq) in anhydrous toluene.

• Add a large excess of anhydrous acetone (5-10 eq).

• Add a solution of aluminum tert-butoxide (0.5-1.0 eq) in anhydrous toluene dropwise to the reaction mixture.

• Heat the mixture to reflux and maintain for several hours. Monitor the reaction by TLC.

• After completion, cool the mixture to room temperature.

• Hydrolyze the reaction mixture by the careful addition of 1 M HCl.

• Separate the organic layer and extract the aqueous layer with diethyl ether.

• Combine the organic layers, wash with water and brine, and dry over anhydrous sodium sulfate.

• Filter and evaporate the solvent to yield the crude ketone.

• Purify the product by recrystallization or column chromatography.

Ring-Opening Polymerization of L-Lactide using an Aluminum Alkoxide Initiator

Materials:

• L-Lactide (recrystallized and dried under vacuum)

• Aluminum isopropoxide or aluminum tert-butoxide

• Anhydrous toluene

• Methanol

• Dichloromethane

Procedure:

• In a glovebox, charge a flame-dried Schlenk flask with the desired amount of L-lactide.

• Add anhydrous toluene to dissolve the monomer.

• In a separate vial, prepare a stock solution of the aluminum alkoxide initiator in anhydrous toluene.

• Add the required amount of the initiator solution to the monomer solution via syringe.

• Heat the reaction mixture to the desired temperature (e.g., 70-100 °C) and stir.

• Monitor the polymerization by taking aliquots at different time intervals and analyzing the monomer conversion by ¹H NMR spectroscopy.

• Upon reaching the desired conversion, quench the polymerization by adding an excess of methanol.

• Precipitate the polymer by pouring the reaction mixture into a large volume of cold methanol.

• Collect the polymer by filtration and dry it under vacuum to a constant weight.

• Characterize the polymer by GPC (for molecular weight and polydispersity) and NMR spectroscopy.

Visualizing Reaction Mechanisms and Workflows

Conclusion

The choice between aluminum tert-butoxide and aluminum isopropoxide is dictated by the specific requirements of the chemical transformation. Aluminum tert-butoxide, with its greater steric bulk and lower degree of aggregation, can offer enhanced reaction rates in processes like the MPV reduction. Conversely, the less hindered and more commonly used aluminum isopropoxide is a reliable and effective catalyst for a wide range of reductions and polymerizations. For applications requiring a stronger Lewis acid, aluminum tert-butoxide may be the preferred reagent. The provided experimental protocols serve as a starting point for the practical application of these versatile aluminum alkoxides in a research and development setting. Further optimization of reaction conditions is encouraged to achieve the desired outcomes for specific substrates and applications.

References

• 1. Macromolecular Engineering of Polylactones and Polylactides. 19. Kinetics of Ring-Opening Polymerization of ε-Caprolactone Initiated with Functional Aluminum Alkoxides | Scilit [scilit.com]
• 2. Practical Oppenauer (OPP) Oxidation of Alcohols with a Modified Aluminium Catalyst [organic-chemistry.org]
• 3. Oppenauer Oxidation | Thermo Fisher Scientific - US [thermofisher.com]
• 4. Activity and stability studies of H-transfer reduction reactions of aldehydes and ketones over aluminium isopropoxide heterogenised catalysts - PMC [pmc.ncbi.nlm.nih.gov]
• 5. alfa-chemistry.com [alfa-chemistry.com]
• 6. researchgate.net [researchgate.net]
• 7. jk-sci.com [jk-sci.com]
• 8. OPPENAUER OXIDATION: A GENTLE METHOD FOR OXIDIZING SECONDARY ALCOHOLS – My chemistry blog [mychemblog.com]
• 9. Gutmann–Beckett method - Wikipedia [en.wikipedia.org]

A Comparative Guide to Aluminum Tert-Butoxide and Other Lewis Acids in Catalysis

For Researchers, Scientists, and Drug Development Professionals

In the landscape of chemical synthesis, Lewis acids are indispensable catalysts, accelerating a vast array of reactions crucial for academic research and industrial drug development. Among these, aluminum tert-butoxide, Al(OtBu)₃, presents a unique profile due to its bulky nature and moderate Lewis acidity. This guide provides an objective comparison of aluminum tert-butoxide's performance against other common Lewis acids such as titanium tetrachloride (TiCl₄), zinc chloride (ZnCl₂), and boron trifluoride etherate (BF₃·OEt₂). The comparison is supported by experimental data to aid in catalyst selection for specific synthetic transformations.

Performance Comparison in Key Organic Reactions

The choice of a Lewis acid catalyst can significantly impact reaction efficiency, selectivity, and functional group tolerance. Below is a summary of the comparative performance of aluminum tert-butoxide and other prominent Lewis acids in several common organic reactions.

Meerwein-Ponndorf-Verley (MPV) Reduction

The Meerwein-Ponndorf-Verley (MPV) reduction of aldehydes and ketones is a classic application where aluminum alkoxides are prominently featured. The bulky tert-butoxy (B1229062) groups of aluminum tert-butoxide can lead to enhanced reaction rates and require lower catalyst loadings compared to less sterically hindered aluminum alkoxides like aluminum isopropoxide.

Catalyst	Substrate	Catalyst Loading (mol%)	Reaction Time	Conversion/Yield (%)	Reference
Al(OtBu)₃	Benzaldehyde (B42025)	10	20 min	>99	[1]
Al(OiPr)₃	Benzaldehyde	10	60 min	>99	[1]
Al(OtBu)₃	Acetophenone	10	60 min	>99	[1]
Al(OiPr)₃	Acetophenone	10	180 min	>99	[1]

Diels-Alder Reaction

Aldol (B89426) Reaction

In aldol reactions, Lewis acids are employed to activate the carbonyl component. The diastereoselectivity of the reaction can be highly dependent on the choice of Lewis acid. For instance, in Mukaiyama aldol reactions, TiCl₄ and BF₃ are known to provide different stereochemical outcomes.[4] While aluminum tert-butoxide is not a conventional catalyst for this reaction, its potential in specific cases, particularly where a bulky, mild Lewis acid is required, warrants consideration. A study on a[4][5]-hydride shift–aldol cascade noted the use of aluminum tert-butoxide, though it led to epimerization issues that were resolved with a more reactive, monomeric aluminum catalyst.[6]

Ring-Opening Polymerization (ROP) of Lactones

Aluminum alkoxides are effective initiators for the ring-opening polymerization of lactones to produce biodegradable polyesters. Theoretical studies on the ROP of ε-caprolactone initiated by various aluminum trialkoxides have shown that the structure of the alkoxide substituent influences the initiator's activity. The relative activities were found to follow the trend: Al(OsBu)₃ > Al(OiPr)₃ > Al(OtBu)₃ > Al(OEt)₃.[7] This suggests that while aluminum tert-butoxide is a viable initiator, other aluminum alkoxides might offer faster polymerization rates.

Experimental Protocols

Detailed methodologies for key reactions are provided below to facilitate the replication and adaptation of these catalytic systems.

Protocol 1: Meerwein-Ponndorf-Verley (MPV) Reduction of Benzaldehyde using Al(OtBu)₃

This protocol is adapted from a study demonstrating the enhanced catalytic activity of aluminum tert-butoxide.[1]

Materials:

• Benzaldehyde

• Aluminum tert-butoxide (Al(OtBu)₃)

• Isopropanol (B130326) (anhydrous)

• Toluene (B28343) (anhydrous)

• Internal standard (e.g., dodecane) for GC analysis

• Hydrochloric acid (1 M)

• Ethyl acetate

Procedure:

• To a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add aluminum tert-butoxide (10 mol%).

• Add a 9:1 mixture of anhydrous toluene and isopropanol to the flask.

• Add benzaldehyde (1.0 equivalent) and the internal standard to the reaction mixture.

• Heat the reaction to the desired temperature (e.g., 40 °C) and monitor the progress by gas chromatography (GC).

• Upon completion, cool the reaction to room temperature and quench with 1 M HCl.

• Extract the aqueous layer with ethyl acetate.

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the product by column chromatography on silica (B1680970) gel if necessary.

Protocol 2: Mukaiyama Aldol Reaction Catalyzed by a Tricyclic Aluminum Alkoxide

This protocol describes a highly efficient Mukaiyama aldol reaction using a specific aluminum alkoxide catalyst.[1][8][9]

Materials:

• Aldehyde (e.g., benzaldehyde)

• Silyl (B83357) enol ether (e.g., 1-(trimethylsiloxy)cyclohexene)

• Dimeric alumatrane catalyst

• Dichloromethane (B109758) (anhydrous)

• Saturated aqueous sodium bicarbonate

• Brine

Procedure:

• Dissolve the dimeric alumatrane catalyst (e.g., 1 mol%) in anhydrous dichloromethane in a dry flask under an inert atmosphere.

• Add the aldehyde (1.0 equivalent) to the catalyst solution and stir for a few minutes at room temperature.

• Cool the mixture to the desired temperature (e.g., 0 °C or -78 °C).

• Add the silyl enol ether (1.2 equivalents) dropwise to the reaction mixture.

• Stir the reaction at the same temperature and monitor its progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction with saturated aqueous sodium bicarbonate.

• Separate the layers and extract the aqueous layer with dichloromethane.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate in vacuo.

• Purify the residue by flash column chromatography on silica gel.

Reaction Mechanisms and Workflows

Visualizing the catalytic cycles and reaction pathways is crucial for understanding the role of the Lewis acid. The following diagrams, generated using Graphviz, illustrate the mechanisms of the MPV reduction and a general Lewis acid-catalyzed aldol reaction.

References

• 1. Catalysis of mukaiyama aldol reactions by a tricyclic aluminum alkoxide Lewis acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. repository.ubn.ru.nl [repository.ubn.ru.nl]
• 3. researchgate.net [researchgate.net]
• 4. www2.chemistry.msu.edu [www2.chemistry.msu.edu]
• 5. benchchem.com [benchchem.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. mdpi.com [mdpi.com]
• 8. Catalysis of Mukaiyama Aldol Reactions by a Tricyclic Aluminum Alkoxide Lewis Acid [organic-chemistry.org]
• 9. pubs.acs.org [pubs.acs.org]

A Comparative Guide to the Characterization of Reaction Intermediates with Aluminum Tert-Butoxide

For researchers, scientists, and drug development professionals, understanding the nuances of reaction mechanisms is paramount for process optimization and the rational design of new synthetic routes. Aluminum tert-butoxide is a bulky and reactive Lewis acid catalyst frequently employed in a variety of organic transformations, including oxidations, reductions, and disproportionation reactions. The characterization of the transient intermediates formed during these reactions is crucial for elucidating reaction pathways and improving catalytic efficiency. This guide provides a comparative analysis of the characterization of reaction intermediates involving aluminum tert-butoxide against other common aluminum alkoxides and alternative catalysts, supported by experimental data and detailed protocols.

Introduction to Aluminum Alkoxides in Catalysis

Aluminum alkoxides, such as aluminum tert-butoxide (Al(OtBu)3) and aluminum isopropoxide (Al(OiPr)3), are versatile catalysts in organic synthesis. Their utility stems from their Lewis acidic nature, which allows them to coordinate with carbonyl compounds, activating them towards nucleophilic attack or hydride transfer. Key reactions catalyzed by these compounds include the Oppenauer oxidation (oxidation of alcohols to ketones), the Meerwein-Ponndorf-Verley (MPV) reduction (reduction of ketones and aldehydes to alcohols), and the Tishchenko reaction (disproportionation of aldehydes to esters).[1][2][3]

The generally accepted mechanism for these reactions involves the formation of a six-membered cyclic transition state where the aluminum center coordinates both the substrate and the hydride donor/acceptor.[4][5][6] The nature of the alkoxide ligand on the aluminum center can significantly influence the catalyst's reactivity, selectivity, and the stability of the reaction intermediates.

Comparative Analysis of Reaction Intermediates

While the general mechanism is similar across different aluminum alkoxides, the specific characteristics of the intermediates can vary. Here, we compare the intermediates formed with aluminum tert-butoxide to those from other catalysts, focusing on spectroscopic and kinetic data where available.

Aluminum Tert-Butoxide vs. Aluminum Isopropoxide

Aluminum tert-butoxide and aluminum isopropoxide are the two most common catalysts for the Oppenauer oxidation and MPV reduction. The primary difference between them lies in the steric bulk of the alkoxide groups.

Performance and Reactivity: In many cases, aluminum isopropoxide is favored for MPV reductions due to fewer side reactions and potentially higher yields compared to aluminum ethoxide.[6] For the Oppenauer oxidation, both are effective, with the choice often depending on the specific substrate.[1] For instance, in the oxidation of α-decalinol, aluminum isopropoxide gives a high yield of α-decalinone, while aluminum tert-butoxide is effective for the oxidation of 6-methyl-nona-3,5,7-trien-2-ol without affecting the double bonds.[1]

Intermediate Characterization: Direct comparative spectroscopic studies on the intermediates of these two catalysts are scarce in the literature. However, 27Al NMR spectroscopy is a powerful tool for probing the coordination environment of the aluminum center. Studies on aluminum alkoxides in solution have shown that the coordination number of the aluminum can change upon interaction with substrates. For example, 27Al NMR studies of aluminum-tri-sec-butoxide in the presence of diacetone alcohol revealed a change from four-coordinated to five-coordinated aluminum species, indicating a chemical modification of the alkoxide and a reduction in its reactivity.[7] It is reasonable to infer that the bulkier tert-butoxide ligands would influence the geometry and stability of the six-membered transition state compared to the smaller isopropoxide groups, potentially affecting reaction rates and equilibria.

dot graph TD { rankdir=LR; node [shape=box, style=filled, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [color="#5F6368"];

Aluminum Tert-Butoxide vs. Alternative Lewis Acids

The performance of aluminum tert-butoxide can also be compared to other Lewis acids in similar reactions.

Performance in a[1][8]-Hydride Shift–Aldol Cascade: A study on a[1][8]-hydride shift–aldol cascade reaction provided a direct comparison between alumina, aluminum tert-butoxide, and the bulky aluminum phenoxide, aluminum tris(2,6-diphenylphenoxide) (ATPH).[9]

Catalyst	Yield of Desired Product (%)	Observations
Alumina	45% (plus 25% epimer)	Substantial epimerization observed.
Al(OtBu)3	55% (plus 30% epimer)	Substantial epimerization observed.
ATPH	85%	Rapid reaction, complete suppression of epimerization.

Table 1: Comparison of catalysts in a[1][8]-hydride shift–aldol cascade reaction. Data from[9].

The superior performance of ATPH in this case was attributed to its monomeric nature in solution, leading to a much more reactive Lewis acid. In contrast, aluminum tert-butoxide and aluminum phenoxide are known to be dimeric or oligomeric, which can temper their reactivity.[9] This highlights how the aggregation state of the aluminum catalyst, influenced by its ligands, is a critical factor in its performance and can be inferred to affect the structure and accessibility of the reaction intermediates.

dot graph TD { rankdir=LR; node [shape=box, style=filled, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [color="#5F6368"];

Experimental Protocols for Intermediate Characterization

Characterizing the transient intermediates in aluminum alkoxide-catalyzed reactions requires specialized techniques, often performed in situ.

27Al NMR Spectroscopy

Objective: To determine the coordination environment of the aluminum center in the catalyst and its adducts with substrates.

Protocol:

• Prepare a stock solution of the aluminum alkoxide (e.g., Al(OtBu)3) in a dry, deuterated solvent (e.g., toluene-d8 (B116792) or C6D6) under an inert atmosphere (N2 or Ar).

• Acquire a 27Al NMR spectrum of the catalyst solution. The chemical shift will indicate the initial coordination state of the aluminum.[10]

• In a separate NMR tube, prepare a solution of the substrate (e.g., ketone) in the same deuterated solvent.

• Carefully add a stoichiometric amount of the aluminum alkoxide solution to the substrate solution at a controlled temperature (e.g., low temperature to potentially stabilize the intermediate).

• Immediately acquire a 27Al NMR spectrum of the mixture. Changes in the chemical shift and line broadening compared to the spectrum of the free catalyst can provide information about the formation of an aluminum-substrate adduct and changes in the coordination sphere of the aluminum.[7]

• For kinetic studies, a series of spectra can be acquired over time to monitor the formation and consumption of intermediates.

Data Interpretation: The 27Al chemical shift is sensitive to the coordination number of the aluminum atom. Generally, four-coordinate aluminum appears at higher frequency (more downfield) than six-coordinate aluminum.[10] The formation of five- or six-coordinate intermediates upon substrate binding will result in a characteristic upfield shift in the 27Al NMR spectrum.

In-situ FTIR Spectroscopy

Objective: To monitor the changes in vibrational frequencies of the carbonyl group of the substrate upon coordination to the aluminum catalyst and during the course of the reaction.

Protocol:

• Set up an IR spectrometer with an in-situ reaction cell (e.g., a high-pressure, variable-temperature cell with IR-transparent windows).

• Record a background spectrum of the solvent and the aluminum alkoxide catalyst at the desired reaction temperature.

• Inject the substrate into the reaction cell and immediately begin acquiring IR spectra at regular intervals.

• Monitor the C=O stretching frequency of the carbonyl group. Coordination to the Lewis acidic aluminum center will typically cause a red-shift (lower frequency) of the C=O band due to the weakening of the carbonyl bond.

• Continue to monitor the spectra for the appearance of new bands corresponding to the product and the disappearance of the bands for the reactants and intermediates.

Data Interpretation: The magnitude of the red-shift of the C=O band upon coordination can provide a qualitative measure of the Lewis acidity of the aluminum catalyst. By comparing the shifts induced by different catalysts under the same conditions, their relative Lewis acidities can be inferred. The rates of appearance and disappearance of characteristic bands can be used to derive kinetic information about the reaction.

dot graph TD { rankdir=LR; node [shape=box, style=filled, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [color="#5F6368"];

Conclusion

The characterization of reaction intermediates in aluminum tert-butoxide-catalyzed reactions is essential for a deeper understanding of the reaction mechanism and for optimizing reaction conditions. While direct comparative studies with detailed spectroscopic data of intermediates are not abundant, a comparative picture can be assembled from available data on reaction outcomes and the known chemical behavior of different aluminum alkoxides. The steric bulk and aggregation state of the aluminum catalyst, which are influenced by the alkoxide ligands, play a crucial role in determining reactivity and selectivity. Techniques such as 27Al NMR and in-situ FTIR spectroscopy are invaluable tools for probing the nature of the transient species involved in these important organic transformations. Future research focusing on direct in-situ spectroscopic comparisons of intermediates formed with aluminum tert-butoxide and other catalysts will be highly beneficial for the field.

References

• 1. Trapping of an intermediate in the reaction catalyzed by flavin-dependent thymidylate synthase (FDTS) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Meerwein-Ponndorf-Verley Reduction | Thermo Fisher Scientific - IN [thermofisher.com]
• 3. Tishchenko reaction - Wikipedia [en.wikipedia.org]
• 4. Oppenauer Oxidation and Dakin Reaction | Pharmaguideline [pharmaguideline.com]
• 5. Oppenauer oxidation - Wikipedia [en.wikipedia.org]
• 6. alfa-chemistry.com [alfa-chemistry.com]
• 7. researchgate.net [researchgate.net]
• 8. Trapping reaction intermediates in macromolecular crystals for structural analyses - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. (27Al) Aluminum NMR [chem.ch.huji.ac.il]

A Comparative Guide to Mass Spectrometry Analysis of Aluminum Tert-Butoxide Complexes

The analysis of aluminum tert-butoxide and related alkoxide complexes by mass spectrometry presents unique challenges due to their high reactivity, particularly their sensitivity to air and moisture.[1][2] Proper handling and the selection of an appropriate ionization technique are critical for obtaining meaningful data that accurately reflects the structure and composition of these complexes in solution or the gas phase. This guide provides a comparative overview of common mass spectrometry techniques, supported by principles from organometallic analysis, to aid researchers in selecting the optimal method for their specific analytical needs.

Comparison of Ionization Techniques

The choice of ionization technique is paramount for the successful analysis of organoaluminum compounds. The ideal method should minimize fragmentation to preserve the molecular ion, be compatible with air-sensitive sample handling, and provide adequate sensitivity. Softer ionization techniques are generally preferred for characterizing intact molecular species.[3][4]

A summary of suitable ionization techniques for aluminum tert-butoxide complexes is presented below.

Ionization Technique	Principle	Fragmentation	Primary Ion(s) Expected	Best For	Key Considerations
Electrospray Ionization (ESI)	Soft ionization where ions in solution are transferred to the gas phase by a high-voltage spray.[4]	Low ("Soft" ionization)	[M+H]+, [M+Na]+, adducts with solvent or counterions.[5][6]	Determining molecular weight of intact oligomeric species in solution; studying solution-phase equilibria.	High sensitivity.[1] Requires analyte to be soluble and charged or capable of forming an adduct ion in solution.[6] Compatibility with air-sensitive sample introduction is crucial.
Atmospheric Pressure Chemical Ionization (APCI)	Soft ionization where a corona discharge ionizes the solvent gas, which then ionizes the analyte via proton transfer or adduction.	Low to Moderate	[M+H]+, some fragment ions.	Analysis of less polar compounds not readily amenable to ESI.[1]	Generally less sensitive than ESI for this class of compounds.[1] Can handle higher flow rates than ESI.
Electron Ionization (EI)	High-energy electrons bombard the analyte in the gas phase.[4]	Extensive ("Hard" ionization)	M•⁺ (often weak or absent), abundant and predictable fragment ions.[7]	Structural elucidation through fragmentation patterns; analysis of volatile, thermally stable analogs.	Requires volatile and thermally stable samples. The high reactivity of aluminum tert-butoxide can lead to decomposition in the hot source.[1][8] The molecular ion may not be observed.[3]

Experimental Protocols

Given the air-sensitive nature of aluminum tert-butoxide, all sample preparation and handling must be performed under an inert atmosphere (e.g., in a glovebox or using Schlenk line techniques).

Detailed Protocol: Electrospray Ionization Mass Spectrometry (ESI-MS)

This protocol is designed for the analysis of a solution of aluminum tert-butoxide to observe its oligomeric state.

• Sample Preparation (Inert Atmosphere):

  • Prepare a stock solution of the aluminum tert-butoxide complex at a concentration of approximately 1 mg/mL in a dry, aprotic solvent such as toluene (B28343) or THF.

  • In a separate vial, prepare a dilute solution by taking an aliquot of the stock solution and diluting it with a solvent suitable for ESI-MS, such as dry acetonitrile (B52724) or a toluene/acetonitrile mixture, to a final concentration of 1-10 µg/mL.[9]

  • Note: The solvent system must be rigorously dried to prevent hydrolysis of the sample.[1]

• Instrumentation and Sample Introduction:

  • Use an ESI-MS instrument equipped with an airtight syringe for direct infusion.

  • Thoroughly flush the syringe and the instrument's sample line with dry solvent before introducing the sample to remove any residual water or oxygen.

  • Draw the sample solution into the gas-tight syringe inside the glovebox and seal it.

  • Transfer the syringe to the mass spectrometer's syringe pump and connect it to the ESI probe.

• Mass Spectrometry Parameters (Representative):

  • Ionization Mode: Positive Ion

  • Capillary Voltage: 3.0 - 4.5 kV

  • Nebulizing Gas (N₂) Flow: Adjusted for a stable spray

  • Drying Gas (N₂) Temperature: 50-100 °C (use minimal temperature to prevent thermal decomposition)

  • Skimmer/Cone Voltage: Start with low voltages (e.g., 10-20 V) to minimize in-source fragmentation and observe parent ions. The voltage can be increased to induce fragmentation for structural studies.[10]

  • Mass Analyzer: Scan a mass range appropriate for the expected monomeric, dimeric, and trimeric forms of the complex (e.g., m/z 200-2000).

Visualizations: Workflow and Fragmentation

The following diagrams illustrate the experimental workflow and a potential fragmentation pathway for an aluminum tert-butoxide complex.

Caption: General workflow for ESI-MS analysis of aluminum tert-butoxide.

Aluminum tert-butoxide is known to exist as oligomers. The diagram below proposes a fragmentation pathway for a protonated dimeric species [Al₂(OtBu)₅(OH)+H]⁺, which could form from the common dimeric structure [Al(OtBu)₂(μ-OtBu)]₂ upon interaction with trace protons.

Caption: Proposed fragmentation pathway for a dimeric aluminum tert-butoxide ion.

References

• 1. scispace.com [scispace.com]
• 2. electrochem.org [electrochem.org]
• 3. web.uvic.ca [web.uvic.ca]
• 4. researchgate.net [researchgate.net]
• 5. Electrospray mass spectrometric analysis of neutral metal carbonyl complexes by derivatisation with alkoxide ions - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 6. web.uvic.ca [web.uvic.ca]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. Mass spectra of organoaluminium compounds - Journal of the Chemical Society A: Inorganic, Physical, Theoretical (RSC Publishing) [pubs.rsc.org]
• 9. Sample Preparation Protocol for Open Access MS | Mass Spectrometry Research Facility [massspec.chem.ox.ac.uk]
• 10. web.uvic.ca [web.uvic.ca]

A Researcher's Guide to Assessing the Purity of Synthesized Aluminum Tert-Butoxide

For researchers, scientists, and professionals in drug development, the purity of reagents is paramount. In the synthesis of complex molecules, the quality of starting materials and catalysts, such as aluminum tert-butoxide, can significantly impact reaction efficiency, yield, and the impurity profile of the final product. This guide provides a comprehensive comparison of analytical methods to assess the purity of synthesized aluminum tert-butoxide, offering detailed experimental protocols and a performance comparison with a common alternative, aluminum isopropoxide.

Understanding the Importance of Purity

Aluminum tert-butoxide is a widely used reagent in organic synthesis, notably as a catalyst in the Oppenauer oxidation and Meerwein-Ponndorf-Verley reduction reactions. Common impurities in synthesized aluminum tert-butoxide can include unreacted aluminum, aluminum hydroxide, residual solvents from the synthesis (e.g., benzene, ether), and byproducts from side reactions. The presence of these impurities can lead to inconsistent reaction outcomes, reduced yields, and the introduction of unwanted side products, complicating purification processes and potentially compromising the integrity of the target molecule.

Comparative Analysis of Purity Assessment Methods

A multi-faceted approach is recommended for the robust assessment of aluminum tert-butoxide purity. The following table summarizes key analytical techniques, their principles, and the type of information they provide.

Analytical Method	Principle	Information Provided	Typical Purity Range Detected
Complexometric (EDTA) Back-Titration	A known excess of EDTA is added to a solution of the analyte. The unreacted EDTA is then titrated with a standard metal ion solution.	Quantitative determination of the aluminum content, providing a direct measure of the concentration of the active species.	95-100%
Nuclear Magnetic Resonance (NMR) Spectroscopy	Exploits the magnetic properties of atomic nuclei to provide detailed information about the structure and chemical environment of molecules.	Confirms the chemical structure of aluminum tert-butoxide and detects the presence of organic impurities containing protons (¹H NMR) or aluminum in different coordination states (²⁷Al NMR).	>95% (for quantifiable impurities)
Gas Chromatography (GC)	Separates volatile and semi-volatile compounds based on their partitioning between a stationary phase and a mobile gas phase.	Detects and quantifies volatile impurities such as residual solvents (e.g., tert-butanol (B103910), benzene, ether).	ppm to % levels
Melting Point Analysis	The temperature range over which a solid substance melts. Pure crystalline solids have a sharp melting point.	A broadened melting point range is indicative of the presence of impurities.	Qualitative indicator of purity

Detailed Experimental Protocols

Complexometric (EDTA) Back-Titration for Aluminum Content

This method determines the amount of aluminum in the sample, which is a direct indicator of the aluminum tert-butoxide content.

Principle: Aluminum ions form a stable complex with ethylenediaminetetraacetic acid (EDTA). Since the direct titration of aluminum with EDTA is slow, a back-titration approach is employed. A known excess of EDTA solution is added to the sample, and the unreacted EDTA is then titrated with a standardized zinc sulfate (B86663) solution using Eriochrome Black T as an indicator.[1]

Procedure: [1][2][3]

• Sample Preparation: Accurately weigh approximately 0.5 g of the synthesized aluminum tert-butoxide into a 250 mL Erlenmeyer flask. Carefully add 25 mL of deionized water to hydrolyze the alkoxide. Add a few drops of dilute hydrochloric acid to dissolve the resulting aluminum hydroxide.

• Complexation: To the prepared sample solution, add a precise volume of 0.05 M EDTA solution (e.g., 50.00 mL) to ensure an excess.

• pH Adjustment: Add a pH 10 ammonia (B1221849) buffer solution to make the solution ammoniacal.[1]

• Heating: Gently boil the mixture for a few minutes to ensure the complete complexation of aluminum with EDTA.[1]

• Titration: Cool the solution to room temperature. Add a small amount of Eriochrome Black T indicator until the solution turns blue. Titrate the excess EDTA with a standardized 0.05 M zinc sulfate solution until the color changes from blue to wine red.[1]

• Calculation: The amount of aluminum in the sample is calculated based on the difference between the initial amount of EDTA added and the amount of EDTA that reacted with the zinc sulfate titrant.

NMR Spectroscopy for Structural Confirmation and Organic Impurities

¹H NMR Spectroscopy:

Principle: ¹H NMR provides information on the number and types of hydrogen atoms in a molecule. The chemical shift, integration, and multiplicity of the signals can be used to confirm the structure of aluminum tert-butoxide and identify any organic impurities.

Procedure:

• Sample Preparation: Dissolve 10-20 mg of the aluminum tert-butoxide sample in a deuterated solvent (e.g., CDCl₃ or C₆D₆) in an NMR tube.

• Data Acquisition: Acquire the ¹H NMR spectrum using a standard NMR spectrometer.

• Analysis: The spectrum of pure aluminum tert-butoxide should show a single sharp singlet corresponding to the 27 equivalent protons of the three tert-butoxy (B1229062) groups. The presence of other signals may indicate impurities such as residual tert-butanol or other organic contaminants.

²⁷Al NMR Spectroscopy:

Principle: ²⁷Al NMR is sensitive to the coordination environment of the aluminum nucleus. It can be used to distinguish between different aluminum species that may be present as impurities.

Procedure:

• Sample Preparation: Prepare a concentrated solution of the sample in a suitable deuterated solvent.

• Data Acquisition: Acquire the ²⁷Al NMR spectrum.

• Analysis: The spectrum should show a characteristic signal for the four-coordinate aluminum in aluminum tert-butoxide. The presence of other signals could indicate the presence of five- or six-coordinate aluminum species, which may be indicative of impurities or decomposition products.

Gas Chromatography for Volatile Impurities

Principle: GC is an ideal technique for separating and quantifying volatile organic compounds that may be present as impurities in the synthesized aluminum tert-butoxide.

Procedure:

• Sample Preparation: Dissolve a known amount of the aluminum tert-butoxide sample in a suitable volatile organic solvent (e.g., hexane (B92381) or dichloromethane) that does not co-elute with the expected impurities.

• GC System:

  • Column: A non-polar or mid-polar capillary column (e.g., DB-5 or equivalent) is suitable for separating common solvents.

  • Injector: Split/splitless injector, operated at a temperature that ensures rapid vaporization without sample degradation (e.g., 250 °C).

  • Oven Program: A temperature gradient program is typically used to separate compounds with different boiling points. For example, start at 40 °C, hold for 5 minutes, then ramp to 200 °C at 10 °C/min.

  • Detector: A Flame Ionization Detector (FID) is commonly used for the detection of organic compounds.

• Analysis: Inject a small volume (e.g., 1 µL) of the prepared sample into the GC. Identify and quantify the impurities by comparing their retention times and peak areas with those of known standards.

Melting Point Analysis

Principle: Pure crystalline compounds have a sharp, well-defined melting point. The presence of impurities disrupts the crystal lattice, leading to a depression and broadening of the melting point range.

Procedure:

• Sample Preparation: Place a small amount of the finely powdered, dry sample into a capillary tube.

• Measurement: Determine the melting point range using a calibrated melting point apparatus.

• Analysis: Pure aluminum tert-butoxide has a melting point of approximately 200-202 °C.[4] A wider melting range or a lower melting point suggests the presence of impurities. Some sources report a higher melting point of 241 °C, which may correspond to a different polymorph or be a decomposition temperature.[5]

Performance Comparison: Aluminum Tert-Butoxide vs. Aluminum Isopropoxide

A common alternative to aluminum tert-butoxide in organic synthesis is aluminum isopropoxide, particularly in the Oppenauer oxidation. The choice between these two reagents can influence reaction efficiency and selectivity.

Oppenauer Oxidation of Secondary Alcohols:

The Oppenauer oxidation is a gentle method for oxidizing secondary alcohols to ketones. Both aluminum tert-butoxide and aluminum isopropoxide can be used as catalysts in the presence of a hydride acceptor, typically acetone.[6][7]

Catalyst	Substrate	Hydride Acceptor	Reaction Conditions	Yield	Reference
Aluminum tert-butoxide	Steroids (secondary alcohols)	Acetone	High temperature, long reaction times	High	[5]
Aluminum isopropoxide	Secondary alcohols	Acetone	High temperature, long reaction times	High	[3][7]
Modified Aluminum Catalyst	Carveol (B46549)	t-BuCHO	21 °C, 1 hour	94%	[2]

While both catalysts are effective, the sterically bulkier tert-butoxide groups in aluminum tert-butoxide can sometimes offer different selectivity compared to the isopropoxide groups. However, traditional Oppenauer oxidations often require harsh conditions (high temperatures and long reaction times).[1] More recent developments have focused on modified aluminum catalysts that can achieve high yields under milder conditions.[2] For instance, a modified aluminum catalyst has been shown to oxidize carveol to carvone (B1668592) in 94% yield at room temperature in just one hour.[2]

Visualizing Experimental Workflows and Logical Relationships

To further clarify the processes involved in assessing the purity of aluminum tert-butoxide and understanding its application, the following diagrams are provided.

Caption: Experimental workflow for the purity assessment of synthesized aluminum tert-butoxide.

Caption: Logical relationship illustrating the impact of impurities on applications.

Conclusion

The purity of aluminum tert-butoxide is a critical factor for its successful application in research and development. A combination of analytical techniques, including complexometric titration, NMR spectroscopy, gas chromatography, and melting point analysis, provides a comprehensive assessment of its quality. While both aluminum tert-butoxide and its common alternative, aluminum isopropoxide, are effective catalysts, the choice of reagent and the development of more efficient catalytic systems under milder conditions are key considerations for modern organic synthesis. By employing the rigorous analytical methods outlined in this guide, researchers can ensure the quality of their reagents and the reliability of their experimental results.

References

• 1. jk-sci.com [jk-sci.com]
• 2. Practical Oppenauer (OPP) Oxidation of Alcohols with a Modified Aluminium Catalyst [organic-chemistry.org]
• 3. In Oppanauers oxidation A Secondary alcohol is oxidized class 12 chemistry CBSE [vedantu.com]
• 4. agilent.com [agilent.com]
• 5. Chemicals [chemicals.thermofisher.cn]
• 6. alfa-chemistry.com [alfa-chemistry.com]
• 7. Oppenauer oxidation - Wikipedia [en.wikipedia.org]

A Comparative Guide to the Catalytic Efficiency of Aluminum Tert-Butoxide and Potassium Tert-Butoxide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the catalytic efficiency of aluminum tert-butoxide and potassium tert-butoxide in organic synthesis. By examining their performance in analogous oxidation reactions and detailing the underlying mechanistic differences, this document aims to equip researchers with the knowledge to select the optimal catalyst for their specific synthetic needs.

Introduction

Aluminum tert-butoxide [Al(OtBu)₃] and potassium tert-butoxide (KOtBu) are both widely utilized alkoxide reagents in organic chemistry. However, their catalytic activities stem from fundamentally different chemical properties. Aluminum tert-butoxide primarily functions as a Lewis acid catalyst, activating carbonyl groups for hydride transfer. In contrast, potassium tert-butoxide is a strong, non-nucleophilic base, facilitating reactions through deprotonation. This guide explores these differences in the context of the Oppenauer and Oppenauer-Woodward oxidations, providing a framework for understanding their respective catalytic efficiencies.

Data Presentation: A Comparative Overview

Direct quantitative comparisons of aluminum tert-butoxide and potassium tert-butoxide for the oxidation of the same substrate under identical conditions are scarce in the literature. This is largely due to their distinct mechanistic pathways, which necessitate different optimal reaction conditions. However, we can analyze their performance in their respective benchmark reactions: the Oppenauer oxidation for aluminum tert-butoxide and the Oppenauer-Woodward modification for potassium tert-butoxide.

Catalyst	Reaction	Substrate	Hydride Acceptor	Solvent	Reaction Time	Yield	Reference
Aluminum tert-butoxide	Oppenauer Oxidation	Cholesterol	Acetone (B3395972)	Benzene (B151609)	8 hours	~88-92%	--INVALID-LINK--
Potassium tert-butoxide	Oppenauer-Woodward Oxidation	Quinine (B1679958)	Benzophenone (B1666685)	Benzene	Not specified	Not specified	--INVALID-LINK--

Note: The Oppenauer-Woodward modification is typically employed for substrates that are resistant to the milder conditions of the standard Oppenauer oxidation.[1]

Catalytic Mechanisms and Efficiency

Aluminum Tert-Butoxide: The Lewis Acidic Catalyst in Oppenauer Oxidation

Aluminum tert-butoxide is the classic catalyst for the Oppenauer oxidation of secondary alcohols to ketones.[2][3] Its catalytic cycle is initiated by the coordination of the aluminum center to the carbonyl oxygen of a hydride acceptor (e.g., acetone). This coordination enhances the electrophilicity of the carbonyl carbon, priming it for hydride transfer. The alcohol substrate then coordinates to the aluminum center, and a subsequent deprotonation by an alkoxide ion forms an aluminum alkoxide intermediate. The key step involves a six-membered transition state where a hydride ion is transferred from the α-carbon of the substrate alcohol to the activated carbonyl carbon of the hydride acceptor.[4]

The efficiency of aluminum tert-butoxide is notable for its high chemoselectivity, favoring the oxidation of secondary alcohols over primary alcohols.[3] The reaction conditions are generally mild, though they often require elevated temperatures and an excess of the hydride acceptor to drive the equilibrium towards the product.[4]

Figure 1. Catalytic cycle of the Oppenauer oxidation.

Potassium Tert-Butoxide: The Strong Base in the Oppenauer-Woodward Modification

Potassium tert-butoxide serves as the catalyst in the Woodward modification of the Oppenauer oxidation. This variation is particularly effective for substrates that are poor hydride donors or contain Lewis basic functional groups that can chelate to and deactivate the aluminum catalyst in the standard Oppenauer oxidation.[1]

The mechanism with potassium tert-butoxide is proposed to proceed through a different pathway. As a strong base, KOtBu deprotonates the alcohol to form a potassium alkoxide. This alkoxide then acts as the hydride donor. A key difference is the use of a non-enolizable ketone, such as benzophenone, as the hydride acceptor. The greater oxidizing potential of benzophenone compared to acetone allows for the oxidation of less reactive alcohols. The driving force of the reaction is the formation of the more stable benzhydrol.

Figure 2. Proposed pathway for the Oppenauer-Woodward oxidation.

Experimental Protocols

Oppenauer Oxidation of Cholesterol using Aluminum Tert-Butoxide

Materials:

• Cholesterol

• Aluminum tert-butoxide

• Acetone (anhydrous)

• Benzene (anhydrous)

• 10% Sulfuric acid

• Water

• Methanol (B129727)

Procedure:

• In a dried round-bottom flask equipped with a reflux condenser, dissolve cholesterol in a mixture of acetone and benzene.

• Heat the solution to boiling.

• Add a solution of aluminum tert-butoxide in dry benzene to the boiling mixture.

• Continue refluxing for approximately 8 hours.

• After cooling, add water and then 10% sulfuric acid to the reaction mixture.

• Separate the aqueous layer and extract it with benzene.

• Combine the organic layers, wash with water, and dry over a suitable drying agent.

• Remove the solvent under reduced pressure.

• Recrystallize the crude product from a mixture of acetone and methanol to yield cholestenone.

(This protocol is adapted from the procedure described in Organic Syntheses.)

Oppenauer-Woodward Oxidation of Quinine using Potassium Tert-Butoxide

Materials:

• Quinine

• Potassium tert-butoxide

• Benzophenone

• Benzene (anhydrous)

Procedure:

• In a flame-dried flask under an inert atmosphere, dissolve quinine and benzophenone in anhydrous benzene.

• Add potassium tert-butoxide to the solution.

• Stir the reaction mixture at room temperature or with gentle heating as required for the specific substrate.

• Monitor the reaction progress by an appropriate analytical method (e.g., TLC or LC-MS).

• Upon completion, quench the reaction with a suitable aqueous solution (e.g., saturated ammonium (B1175870) chloride).

• Extract the product with an organic solvent.

• Wash the combined organic layers, dry over a drying agent, and concentrate under reduced pressure.

• Purify the crude product by chromatography to obtain quininone.

(This is a generalized protocol based on the principles of the Woodward modification.)

Conclusion

The choice between aluminum tert-butoxide and potassium tert-butoxide as a catalyst for the oxidation of secondary alcohols is dictated by the nature of the substrate and the desired reaction conditions.

• Aluminum tert-butoxide is the catalyst of choice for standard Oppenauer oxidations of a wide range of secondary alcohols. Its Lewis acidic nature provides high chemoselectivity under relatively mild conditions.

• Potassium tert-butoxide is a powerful alternative for substrates that are unreactive under standard Oppenauer conditions or possess functional groups that inhibit the aluminum catalyst. Its strong basicity, coupled with a more potent hydride acceptor like benzophenone, allows for the oxidation of challenging substrates.

Researchers should consider the electronic and steric properties of their substrate, as well as potential side reactions, when selecting the appropriate catalyst and reaction conditions to achieve optimal catalytic efficiency.

References

• 1. OPPENAUER OXIDATION: A GENTLE METHOD FOR OXIDIZING SECONDARY ALCOHOLS – My chemistry blog [mychemblog.com]
• 2. alfa-chemistry.com [alfa-chemistry.com]
• 3. Oppenauer Oxidation | Thermo Fisher Scientific - UK [thermofisher.com]
• 4. jk-sci.com [jk-sci.com]

A Comparative Guide to Aluminum Alkoxides in Polymerization

For Researchers, Scientists, and Drug Development Professionals

The use of aluminum alkoxides as initiators and catalysts in ring-opening polymerization (ROP) has become a cornerstone for the synthesis of biodegradable and biocompatible polymers such as polylactides (PLAs) and polycaprolactones (PCLs). The versatility and tunability of these catalysts allow for precise control over polymer properties, including molecular weight and stereochemistry. This guide provides an objective comparison of the performance of various aluminum alkoxides, supported by experimental data, to aid in the selection of the most suitable catalyst for specific polymerization applications.

Performance Comparison of Aluminum Alkoxides

The catalytic performance of aluminum alkoxides is highly dependent on the nature of the alkoxide group and the presence of ancillary ligands. These factors influence the catalyst's activity, the degree of control over the polymerization, and the stereoselectivity of the resulting polymer. Below is a summary of quantitative data from comparative studies.

Table 1: Comparison of Simple Aluminum Alkoxides in Bulk Polymerization of ε-Caprolactone (CL) and δ-Valerolactone (VL)

This table compares the effectiveness of four different aluminum trialkoxides in the bulk ring-opening polymerization of ε-caprolactone and δ-valerolactone. The data highlights the influence of the alkoxide group's steric bulk on the polymerization yield and the molecular weight of the resulting polymer.

Initiator	Monomer	Yield (%)	M_n_ ( g/mol )	PDI	Conditions	Reference
Al(OEt)₃	CL	-	-	-	0.2 mol%, 120°C, 72h	[1]
Al(OiPr)₃	CL	-	-	-	0.2 mol%, 120°C, 72h	[1]
Al(OtBu)₃	CL	-	-	-	0.2 mol%, 120°C, 72h	[1]
Al(OsBu)₃	CL	92	28,300	-	0.2 mol%, 120°C, 72h	[1]
Al(OsBu)₃	VL	-	-	-	0.2 mol%, 120°C, 72h	[1]

Note: Aluminum ethoxide and tert-butoxide showed poor solubility and no polymerization at low concentrations.[1]

Table 2: Kinetic Comparison of Aluminum Isopropoxide Aggregates in L-Lactide Polymerization

The aggregation state of aluminum isopropoxide significantly impacts its reactivity. This table presents a kinetic comparison between the trimeric (A₃) and tetrameric (A₄) forms of aluminum isopropoxide in the polymerization of L-lactide.

Initiator	Temperature (°C)	Solvent	k_i_(A₃)/k_i_(A₄) Ratio	Reference
Al(OiPr)₃ Trimer (A₃) vs. Tetramer (A₄)	20	THF	2.8 x 10³	[2]
Al(OiPr)₃ Trimer (A₃) vs. Tetramer (A₄)	50	THF	8.0 x 10²	[2]
Al(OiPr)₃ Trimer (A₃) vs. Tetramer (A₄)	80	THF	2.9 x 10²	[2]
Al(OiPr)₃ Trimer (A₃) vs. Tetramer (A₄)	120	Dioxane	1.1 x 10²	[2]

These results clearly indicate that the trimeric form of aluminum isopropoxide is substantially more reactive as an initiator than the tetrameric form.[2]

Table 3: Comparison of Aluminum Complexes with Oxygen- and Sulfur-Containing Ligands in ε-Caprolactone (CL) Polymerization

This table showcases the impact of ligand design on catalytic activity, comparing aluminum complexes with analogous oxygen- and sulfur-containing ligands. The observed rate constant (k_obs_) is used as a measure of catalytic activity.

Al Complex	Ligand Type	k_obs_ (min⁻¹)	Fold Increase in k_obs_ (S vs. O)	Reference
O^BHT^-Al	Oxygen-containing	0.0196	-	[3]
S^Si^-Al	Sulfur-containing	0.0733	3.7	[3]
O^dm^-Al	Oxygen-containing	-	-	[3]
S^dm^-Al	Sulfur-containing	-	7.1	[3]
O^tBu^-Al	Oxygen-containing	-	-	[3]
S^tBu^-Al	Sulfur-containing	-	2.9	[3]
O^Py^-Al	Oxygen-containing	-	-	[3]
S^Py^-Al	Sulfur-containing	-	10.0	[3]
O^fu^-Al	Oxygen-containing	-	-	[3]
S^thio^-Al	Sulfur-containing	-	2.2	[3]
O^Qu₂^-Al	Oxygen-containing	-	-	[3]
S^Qu₂^-Al	Sulfur-containing	-	16.4	[3]

The data demonstrates that incorporating sulfur into the ligand structure can significantly enhance the catalytic performance of aluminum complexes in the ring-opening polymerization of ε-caprolactone.[3]

Experimental Protocols

General Procedure for Ring-Opening Polymerization of Lactide using Aluminum Alkoxides

This protocol provides a generalized methodology for the ring-opening polymerization of lactide initiated by an aluminum alkoxide catalyst. Specific parameters such as temperature, reaction time, and monomer-to-initiator ratio should be optimized for the specific catalyst and desired polymer characteristics.

Materials:

• Lactide (L-lactide, D-lactide, or rac-lactide)

• Aluminum alkoxide initiator (e.g., aluminum isopropoxide, salen-Al-OR)

• Anhydrous toluene (B28343) (or other suitable solvent)

• Methanol (B129727)

• Hydrochloric acid (HCl) solution (for quenching)

• Dry glassware and inert atmosphere setup (e.g., Schlenk line or glovebox)

Procedure:

• Monomer and Glassware Preparation: The lactide monomer is purified by recrystallization from a suitable solvent (e.g., ethyl acetate) and dried under vacuum. All glassware is oven-dried at >120°C overnight and cooled under a stream of dry nitrogen or argon.

• Reaction Setup: The polymerization is carried out under an inert atmosphere. A known amount of the aluminum alkoxide initiator is dissolved in anhydrous toluene in a reaction flask equipped with a magnetic stirrer.

• Initiation: A solution of the purified lactide in anhydrous toluene is added to the initiator solution. The monomer-to-initiator molar ratio is a critical parameter that determines the theoretical molecular weight of the polymer.

• Polymerization: The reaction mixture is heated to the desired temperature (e.g., 70-140°C) and stirred for a specified period (e.g., 1 to 24 hours).[4] The progress of the polymerization can be monitored by techniques such as ¹H NMR spectroscopy by taking aliquots from the reaction mixture at different time intervals.

• Termination and Precipitation: The polymerization is quenched by the addition of a small amount of acidic methanol. The resulting polymer is then precipitated by pouring the reaction mixture into a large volume of a non-solvent, such as cold methanol.

• Purification and Drying: The precipitated polymer is collected by filtration, washed with methanol to remove any unreacted monomer and initiator residues, and dried under vacuum at a moderate temperature (e.g., 40-60°C) until a constant weight is achieved.

• Characterization: The obtained polymer is characterized for its molecular weight (M_n_), polydispersity index (PDI) using Gel Permeation Chromatography (GPC), and its microstructure and stereochemistry are analyzed by ¹H and ¹³C NMR spectroscopy.

Visualizations

Coordination-Insertion Mechanism

The ring-opening polymerization of cyclic esters by aluminum alkoxides typically proceeds via a coordination-insertion mechanism.[5][6] This mechanism involves the coordination of the monomer to the aluminum center, followed by the nucleophilic attack of an alkoxide group on the carbonyl carbon of the monomer, leading to the cleavage of the acyl-oxygen bond and insertion of the monomer into the aluminum-alkoxide bond.

Caption: The coordination-insertion mechanism for aluminum alkoxide-catalyzed ROP.

Experimental Workflow for Catalyst Screening

The following diagram illustrates a typical workflow for the synthesis, characterization, and screening of new aluminum alkoxide catalysts for polymerization.

Caption: A typical experimental workflow for catalyst synthesis and screening.

References

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Comparison of catalytic activities of aluminum complexes with sulfur and oxygen containing ligands for the ring-opening polymerization of ε-caprolactone - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

A Comparative Guide to the Validation of Reaction Mechanisms Involving Aluminum Tert-Butoxide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of aluminum tert-butoxide's performance in key organic reactions, particularly the Oppenauer oxidation, against alternative catalytic systems. The information presented is supported by experimental data to aid in the validation of reaction mechanisms and the selection of appropriate catalysts.

Unraveling the Mechanism: The Role of Aluminum tert-Butoxide

Aluminum tert-butoxide, Al(OtBu)₃, is a bulky Lewis acid catalyst pivotal in several named reactions, most notably the Oppenauer oxidation and its reverse, the Meerwein-Ponndorf-Verley (MPV) reduction. Its primary role is to facilitate a hydride transfer from an alcohol to a carbonyl compound via a cyclic, six-membered transition state.

In the Oppenauer oxidation, a secondary alcohol is oxidized to a ketone using a ketone, such as acetone (B3395972), as the hydride acceptor. The generally accepted mechanism involves the following key steps:

• Coordination: The alcohol substrate coordinates with the aluminum center of the aluminum tert-butoxide.[1]

• Deprotonation: An alkoxide ion deprotonates the coordinated alcohol, forming an aluminum alkoxide intermediate.[1]

• Hydride Transfer: The carbonyl of the acceptor molecule (e.g., acetone) coordinates to the aluminum center, bringing it in proximity to the substrate. A hydride ion is then transferred from the α-carbon of the alcohol to the carbonyl carbon of the acceptor through a six-membered transition state.[1]

• Product Release: The newly formed ketone is released, and the aluminum catalyst is regenerated.

The reverse reaction, the MPV reduction, reduces a ketone or aldehyde to an alcohol using a sacrificial alcohol, typically isopropanol (B130326), as the hydride donor.[2]

Performance Comparison of Catalytic Systems

The efficacy of aluminum tert-butoxide in the Oppenauer oxidation can be compared with other catalytic systems in terms of yield, selectivity, and reaction conditions.

Oppenauer-Type Oxidation of Various Alcohols

A highly active and selective aluminum-based catalytic system for the Oppenauer oxidation has been developed using simple aluminum compounds as precatalysts and 3-nitrobenzaldehyde (B41214) as the oxidant. This system has demonstrated high yields for a variety of alcohols.

Substrate (Alcohol)	Product (Ketone/Aldehyde)	Catalyst System	Oxidant	Yield (%)
1-Phenylethanol	Acetophenone	Trimethylaluminum (10 mol %)	3-Nitrobenzaldehyde	99
Benzyl alcohol	Benzaldehyde	Trimethylaluminum (10 mol %)	3-Nitrobenzaldehyde	98
Cinnamyl alcohol	Cinnamaldehyde	Trimethylaluminum (10 mol %)	3-Nitrobenzaldehyde	97
2-Octanol	2-Octanone	Triethylaluminum (10 mol %)	3-Nitrobenzaldehyde	96
Cyclohexanol	Cyclohexanone	Trimethylaluminum (10 mol %)	3-Nitrobenzaldehyde	99

Table 1: Performance of an Al-catalyzed Oppenauer oxidation system with various alcohol substrates. Data sourced from a study by Nguyen et al.[3]

Comparison with Other Metal-Based Catalysts

While aluminum alkoxides are the traditional catalysts for Oppenauer oxidations, other metal-based systems have been developed. For instance, transition metal catalysts like ruthenium complexes have also been shown to be effective.[3] A magnesium-catalyzed Oppenauer oxidation has also been reported, offering a potentially cheaper and milder alternative. The oxidation of various alcohols was achieved using pivaldehyde or bromaldehyde as the oxidant and magnesium tert-butoxide as the catalyst, with decent to excellent yields.[4]

Bidentate aluminum alkoxides have been shown to be highly efficient catalysts for both MPV reduction and Oppenauer oxidation, offering a significant acceleration of the hydride transfer compared to traditional systems. For example, the reduction of 4-phenylcyclohexanone (B41837) with isopropanol in the presence of 1 mol% of a bidentate aluminum catalyst gave an 82% yield of the corresponding alcohol, demonstrating superior performance over stoichiometric aluminum isopropoxide under similar conditions.[5]

Experimental Protocols for Mechanistic Validation

Validating the proposed reaction mechanisms and comparing catalyst performance requires rigorous experimental protocols. Kinetic studies are central to this endeavor, allowing for the determination of reaction rates, rate laws, and activation parameters.

General Protocol for Kinetic Analysis of Oppenauer Oxidation via Gas Chromatography (GC)

This protocol outlines a general method for monitoring the progress of an Oppenauer oxidation to determine its kinetics.

1. Materials and Instrumentation:

• Reactants: Secondary alcohol (substrate), ketone (hydride acceptor, e.g., acetone or cyclohexanone), and aluminum tert-butoxide (catalyst).

• Solvent: Anhydrous toluene (B28343) or benzene.

• Internal Standard: A non-reactive compound with a distinct retention time from all reactants and products (e.g., decane (B31447) or dodecane).

• Gas Chromatograph (GC) equipped with a Flame Ionization Detector (FID) and a suitable capillary column (e.g., DB-1 or equivalent).

2. Reaction Setup:

• A three-necked round-bottom flask equipped with a reflux condenser, a magnetic stirrer, and a septum for sample extraction is charged with the secondary alcohol, the hydride acceptor, the internal standard, and the solvent under an inert atmosphere (e.g., nitrogen or argon).

• The reaction mixture is heated to the desired temperature.

• The reaction is initiated by the addition of a solution of aluminum tert-butoxide in the reaction solvent.

3. Sample Collection and Analysis:

• At regular time intervals, aliquots (e.g., 0.1 mL) of the reaction mixture are withdrawn using a syringe.

• Each aliquot is immediately quenched (e.g., by adding it to a vial containing a small amount of dilute acid) to stop the reaction.

• The quenched samples are then diluted with a suitable solvent (e.g., diethyl ether) and filtered if necessary.

• The diluted samples are injected into the GC-FID for analysis.

4. Data Analysis:

• The concentrations of the substrate and product at each time point are determined by comparing their peak areas to that of the internal standard.

• The data is then used to plot concentration versus time profiles to determine the initial reaction rate and the overall reaction order.

• By performing the experiment at different temperatures, the activation energy of the reaction can be calculated using the Arrhenius equation.

In-situ Monitoring Techniques

For a more detailed understanding of the reaction mechanism, in-situ spectroscopic techniques can be employed to observe the reaction as it happens.

• In-situ Infrared (IR) Spectroscopy: This technique can be used to monitor the changes in vibrational frequencies of the reactants and products in real-time, providing insights into the formation of intermediates and the coordination of the substrate and oxidant to the aluminum center.[5][6]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR can be used to follow the disappearance of reactant signals and the appearance of product signals over time, providing quantitative kinetic data.[7]

Visualizing Reaction Pathways and Workflows

Diagrams created using Graphviz (DOT language) can effectively illustrate the complex relationships in reaction mechanisms and experimental procedures.

Caption: Mechanism of the Oppenauer oxidation catalyzed by aluminum tert-butoxide.

Caption: General workflow for kinetic analysis of Oppenauer oxidation using GC.

References

• 1. Oppenauer oxidation - Wikipedia [en.wikipedia.org]
• 2. Meerwein-Ponndorf-Verley Reduction [organic-chemistry.org]
• 3. Oppenauer Oxidation | Thermo Fisher Scientific - US [thermofisher.com]
• 4. mdpi.com [mdpi.com]
• 5. portal.fis.tum.de [portal.fis.tum.de]
• 6. researchgate.net [researchgate.net]
• 7. Using NMR Spectroscopy and Chemical Synthesis to Establish Diastereoselectivity of NaBH4 and Meerwein–Ponndorf–Verley (MPV) Reduction of (±)-Benzoin Isopropyl Ether: A Collaborative Discovery-Based Laboratory Experiment - Dialnet [dialnet.unirioja.es]

Safety & Regulatory Compliance

Essential Guide to the Safe Disposal of Aluminum Tert-Butoxide

For laboratory professionals, including researchers, scientists, and drug development experts, the proper handling and disposal of chemical reagents is a cornerstone of a safe and efficient work environment. Aluminum tert-butoxide, a flammable, corrosive, and moisture-sensitive solid, requires a specific and meticulous disposal procedure to mitigate risks. This guide provides a comprehensive, step-by-step plan for the safe neutralization and disposal of aluminum tert-butoxide waste.

Immediate Safety and Handling Protocols

Before beginning any disposal procedures, it is imperative to adhere to the following safety protocols. Aluminum tert-butoxide reacts vigorously with water and can cause severe burns upon contact with skin or eyes.[1][2] Inhalation can also lead to chemical burns in the respiratory tract.[1]

Personal Protective Equipment (PPE): A detailed list of necessary PPE is provided in the table below.

PPE Category	Specification	Purpose
Eye Protection	Chemical safety goggles and a face shield.[2]	To protect against splashes and fine particles.
Hand Protection	Chemical-resistant gloves (e.g., nitrile, neoprene).[2]	To prevent skin contact with the corrosive material.
Body Protection	A flame-resistant laboratory coat.	To protect skin and clothing from contamination and potential ignition.
Respiratory Protection	A NIOSH-approved respirator may be necessary if ventilation is inadequate or dust is generated.[2]	To prevent inhalation of harmful dust and vapors.

Engineering Controls: All handling and disposal procedures must be conducted in a certified chemical fume hood to ensure proper ventilation.[2] An inert atmosphere, such as nitrogen or argon, is required during the initial stages of the quenching process to prevent the ignition of flammable vapors. Keep a Class D fire extinguisher (for combustible metals) or dry sand readily available. Do not use water or carbon dioxide fire extinguishers.

Step-by-Step Disposal Plan: Quenching of Aluminum Tert-Butoxide

The primary method for safely disposing of aluminum tert-butoxide is through a controlled quenching process. This involves the slow, methodical neutralization of the reactive compound. The following protocol is designed for the safe disposal of small quantities (up to 10 grams) of aluminum tert-butoxide.

Experimental Protocol:

• Preparation of the Reaction Setup:

  • In a chemical fume hood, place a three-necked round-bottom flask, equipped with a magnetic stir bar, in a cooling bath (ice-water or dry ice/acetone).

  • The size of the flask should be at least ten times the volume of the reactants to accommodate potential foaming and gas evolution.

  • Fit one neck of the flask with a dropping funnel, another with a nitrogen or argon inlet, and the third with a bubbler to vent evolved gases.

• Inerting the System:

  • Carefully transfer the aluminum tert-butoxide waste into the flask.

  • If the waste is a solid, add a dry, high-boiling, non-reactive solvent such as toluene (B28343) or heptane (B126788) to create a stirrable slurry. This will aid in heat dissipation.

  • Purge the flask with an inert gas (nitrogen or argon) for at least 15-20 minutes to remove all air and moisture. Maintain a gentle positive pressure of the inert gas throughout the quenching process.

• Initial Quenching with a Less Reactive Alcohol:

  • Slowly add a less reactive alcohol, such as isopropanol (B130326) or tert-butanol, to the stirred slurry via the dropping funnel. The reaction with these alcohols is less vigorous than with water.

  • Maintain the temperature of the reaction mixture below 25°C using the cooling bath.

  • Continue the slow addition until the vigorous reaction (bubbling, heat generation) subsides.

• Sequential Addition of Alcohol/Water Mixtures:

  • Once the initial reaction has ceased, prepare a 1:1 mixture of the alcohol (isopropanol or tert-butanol) and water.

  • Add this mixture dropwise to the reaction flask, carefully monitoring the temperature and gas evolution.

• Final Quenching with Water:

  • After the addition of the alcohol/water mixture no longer produces a significant reaction, slowly add water dropwise to ensure the complete hydrolysis of any remaining aluminum tert-butoxide.

• Neutralization:

  • Once the quenching is complete and the reaction mixture has returned to room temperature, the resulting solution will be basic due to the formation of aluminum hydroxide (B78521).

  • Slowly add a dilute acid, such as citric acid or acetic acid, to neutralize the mixture to a pH between 6 and 8. The aluminum hydroxide precipitate may dissolve upon acidification.

• Final Disposal:

  • The final neutralized aqueous solution can typically be disposed of down the drain with copious amounts of water, in accordance with local regulations. Always consult your institution's environmental health and safety (EHS) office for specific disposal guidelines.[2]

Logical Workflow for Disposal

The following diagram illustrates the decision-making and procedural flow for the proper disposal of aluminum tert-butoxide.

Workflow for the safe disposal of aluminum tert-butoxide.

By adhering to these detailed procedures, laboratory professionals can ensure the safe and responsible disposal of aluminum tert-butoxide, fostering a secure research environment. Always prioritize safety and consult your institution's specific guidelines before handling and disposing of any hazardous chemical waste.

References

• 1. gelest.com [gelest.com]
• 2. Aluminum isopropoxide | C9H21AlO3 | CID 11143 - PubChem [pubchem.ncbi.nlm.nih.gov]

Safeguarding Your Research: A Comprehensive Guide to Handling Aluminum Tert-Butoxide

Essential safety protocols and logistical plans for the use of Aluminum tert-butoxide in laboratory settings, ensuring the protection of researchers and the integrity of experimental outcomes.

For laboratory professionals engaged in research, scientific discovery, and drug development, the safe handling of chemical reagents is paramount. Aluminum tert-butoxide, a flammable, corrosive, and moisture-sensitive solid, necessitates stringent adherence to safety protocols to mitigate risks of personal injury and experimental compromise. This guide provides immediate, essential information on personal protective equipment (PPE), operational procedures, and disposal plans tailored for handling this reactive compound.

Personal Protective Equipment (PPE): Your First Line of Defense

A multi-layered approach to personal protection is critical when working with Aluminum tert-butoxide. The following table summarizes the required PPE, categorized by the area of protection.

Area of Protection	Required PPE	Specifications and Standards
Eye and Face Protection	Chemical safety goggles and a face shield	Goggles should comply with OSHA's 29 CFR 1910.133 or European Standard EN166. A face shield offers an additional layer of protection against splashes.[1][2]
Skin Protection	Chemical-resistant gloves (e.g., rubber, neoprene) and a flame-resistant lab coat or coveralls	Choose gloves appropriate for handling corrosive and flammable materials.[3] A lab coat made of fire-resistant material like Nomex is preferable.[4]
Respiratory Protection	NIOSH/MSHA or European Standard EN 149 approved respirator	A respirator is necessary when ventilation is inadequate or when dusts may be generated.[1][2] The specific type of respirator and filter (e.g., P2 filter for dusts) should be chosen based on a risk assessment.
Foot Protection	Closed-toe, chemical-resistant shoes or boots	Footwear should fully cover the feet to protect against spills.[5]

Operational Plan: A Step-by-Step Workflow for Safe Handling

Adherence to a strict operational workflow is crucial for minimizing exposure and preventing accidents. The following diagram illustrates the key stages of handling Aluminum tert-butoxide, from preparation to disposal.

Figure 1. A logical workflow for the safe handling of Aluminum tert-butoxide, from initial preparation to final disposal.

Experimental Protocol: Handling Under Inert Atmosphere

Given its reactivity with air and moisture, Aluminum tert-butoxide must be handled under an inert atmosphere, such as nitrogen or argon, using either a glove box or Schlenk line techniques.[1][3]

Objective: To safely transfer a specified amount of Aluminum tert-butoxide from its storage container to a reaction vessel.

Materials:

• Aluminum tert-butoxide in a sealed container

• Reaction vessel (oven-dried and cooled under inert gas)

• Spatula (non-sparking)

• Weighing paper or boat (if weighing outside the glove box)

• Septa and cannulas (for Schlenk line transfer)

• Inert gas source (Nitrogen or Argon)

• Glove box or Schlenk line apparatus

Procedure using a Glove Box:

• Ensure the glove box atmosphere is inert and moisture levels are low.

• Bring all necessary equipment and reagents into the glove box antechamber and evacuate/refill with inert gas as per the glove box protocol.

• Inside the glove box, carefully open the container of Aluminum tert-butoxide.

• Using a clean, dry, non-sparking spatula, weigh the desired amount of the solid into the reaction vessel.

• Securely seal the reaction vessel.

• Tightly reseal the original container of Aluminum tert-butoxide.

• Remove the sealed reaction vessel and the original container from the glove box via the antechamber.

Procedure using a Schlenk Line:

• Assemble the oven-dried reaction vessel on the Schlenk line and subject it to several cycles of vacuum and backfilling with inert gas.

• Maintain a positive pressure of inert gas in the reaction vessel.

• Briefly remove the stopper or septum from the reaction vessel and quickly add the Aluminum tert-butoxide against a counterflow of inert gas. This should be done in a well-ventilated fume hood.

• Immediately reseal the reaction vessel.

• Purge the headspace of the reaction vessel with inert gas.

Disposal Plan: Responsible Waste Management

Proper disposal of Aluminum tert-butoxide and any contaminated materials is a critical final step.

• Unused Reagent: Unused or waste Aluminum tert-butoxide should be treated as hazardous waste. It must be disposed of in accordance with national, state, and local regulations. Do not mix with other waste.

• Contaminated Materials: Any materials that have come into contact with Aluminum tert-butoxide, such as gloves, weighing paper, and disposable labware, should be collected in a designated, sealed container for hazardous waste disposal.

• Empty Containers: Empty containers should be handled as if they still contain the product, as they may retain residue.[1] They should be triple-rinsed with an appropriate solvent (under inert atmosphere if necessary) before disposal or recycling, with the rinsate collected as hazardous waste.

Donning and Doffing PPE: A Procedural Diagram

The correct sequence for putting on (donning) and taking off (doffing) PPE is essential to prevent contamination.

Figure 2. The recommended sequence for donning and doffing personal protective equipment to ensure safety and prevent contamination.

By implementing these comprehensive safety and handling procedures, researchers can confidently work with Aluminum tert-butoxide, ensuring both personal safety and the integrity of their scientific endeavors. Always consult your institution's specific safety guidelines and the most recent Safety Data Sheet (SDS) for the product before use.

References

• 1. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 2. fishersci.com [fishersci.com]
• 3. prochemonline.com [prochemonline.com]
• 4. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 5. Recommended PPE to handle chemicals | Bernardo Ecenarro [bernardoecenarro.com]